2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

• CAS: 4394-27-8

Core Science & Biosynthesis

physicochemical properties of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

An In-depth Technical Guide on the Physicochemical Properties of 2-(Furan-2-ylmethyl)-5-methyl-2H-pyrazol-3-ylamine

Abstract: This technical guide provides a comprehensive overview of the known and predicted physicochemical properties of the heterocyclic compound 2-(Furan-2-ylmethyl)-5-methyl-2H-pyrazol-3-ylamine. Given the limited availability of extensive experimental data in peer-reviewed literature, this document synthesizes information from chemical databases and provides detailed, field-proven experimental protocols for the determination of its key physicochemical parameters. This guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding of this molecule's characteristics for applications in medicinal chemistry and material science. The aminopyrazole scaffold is a significant building block in the development of pharmacologically active compounds, and understanding the properties of its derivatives is crucial for rational drug design.[1][2][3][4][5]

Introduction and Molecular Overview

2-(Furan-2-ylmethyl)-5-methyl-2H-pyrazol-3-ylamine is a substituted aminopyrazole derivative. The core structure consists of a 5-methyl-2H-pyrazol-3-ylamine moiety, which is N-substituted at the 2-position with a furan-2-ylmethyl group. The pyrazole ring is a five-membered aromatic heterocycle with two adjacent nitrogen atoms, known for its diverse biological activities.[1][6] The presence of the amino group at the 3-position and the furan ring introduces specific electronic and steric features that influence the molecule's overall properties.

Aminopyrazoles are recognized as versatile frameworks in drug discovery, with derivatives exhibiting a broad range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2] The specific combination of the furan and aminopyrazole moieties in the title compound suggests potential for unique molecular interactions and biological targets.

Molecular Identifiers

Identifier	Value	Source
IUPAC Name	2-(Furan-2-ylmethyl)-5-methyl-2H-pyrazol-3-ylamine	N/A
CAS Number	302038-73-1	N/A
Molecular Formula	C10H11N3O	N/A
Molecular Weight	189.22 g/mol	N/A
Canonical SMILES	CC1=NN(C(=C1)N)CC2=CC=CO2	N/A

Molecular Structure

The structure of 2-(Furan-2-ylmethyl)-5-methyl-2H-pyrazol-3-ylamine is depicted below. The diagram illustrates the connectivity of the furan ring, the pyrazole core, and the methyl and amine substituents.

Caption: 2D structure of 2-(Furan-2-ylmethyl)-5-methyl-2H-pyrazol-3-ylamine.

Predicted Physicochemical Properties

Due to the scarcity of published experimental data for this specific molecule, the following table summarizes computationally predicted physicochemical properties. These values are useful for initial assessment and for guiding experimental design.

Property	Predicted Value	Method/Source
XLogP3	1.4	PubChem
Boiling Point	~357.9 °C at 760 mmHg	N/A
Density	~1.25 g/cm³	N/A
pKa (most basic)	4.5 (predicted)	N/A

Experimental Determination of Physicochemical Properties

This section provides standardized, detailed protocols for the experimental determination of key physicochemical properties. These methods are designed to be robust and provide reliable data for compound characterization.

Melting Point and Thermal Stability

The melting point is a fundamental property indicating purity.[7] Pure crystalline compounds typically exhibit a sharp melting range of 0.5-1.0°C.

Experimental Protocol: Melting Point Determination by Digital Melting Point Apparatus

• Sample Preparation: Ensure the sample is dry and finely powdered. Load a small amount (2-3 mm height) into a capillary tube sealed at one end.[8]

• Apparatus Setup: Place the capillary tube into the heating block of a digital melting point apparatus.[9]

• Approximate Determination (optional but recommended): If the melting point is unknown, perform a rapid heating run (10-20°C/min) to find an approximate range.[8][9]

• Accurate Determination: Allow the apparatus to cool. Using a fresh sample, heat rapidly to about 20°C below the approximate melting point.[8] Then, reduce the heating rate to 1-2°C per minute.[9]

• Data Recording: Record the temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.[8]

Caption: Thermodynamic Solubility (Shake-Flask) Workflow.

Acidity/Basicity (pKa)

The pKa value is crucial as it determines the ionization state of a molecule at a given pH, which affects its solubility, permeability, and receptor binding. [10]Potentiometric titration is a highly precise and standard method for pKa determination. [11][12] Experimental Protocol: pKa Determination by Potentiometric Titration

• Apparatus Calibration: Calibrate a pH meter with at least three standard buffers (e.g., pH 4, 7, and 10). [11]2. Sample Preparation: Accurately weigh and dissolve the compound in a suitable solvent (e.g., water, or a water/co-solvent mixture for poorly soluble compounds) to a known concentration (typically 1-10 mM). [11][13]Maintain a constant ionic strength using a background electrolyte like 0.15 M KCl. [11]3. Titration: Place the solution in a thermostatted vessel and purge with nitrogen to remove dissolved CO2. [11]Titrate the solution with a standardized solution of 0.1 M HCl (for basic compounds) or 0.1 M NaOH (for acidic compounds).

• Data Acquisition: Record the pH value after each incremental addition of the titrant.

• Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the midpoint of the buffer region, which corresponds to the inflection point on the first derivative of the titration curve. [10][11]

Lipophilicity (LogP/LogD)

Lipophilicity is a key determinant of a drug's pharmacokinetic properties. The partition coefficient (LogP) for the neutral species and the distribution coefficient (LogD) at a specific pH are standard measures. The shake-flask method is considered the "gold standard" for LogP determination. [14][15][16] Experimental Protocol: LogD Determination by Shake-Flask Method

• Phase Preparation: Prepare a biphasic system of n-octanol and an aqueous buffer (e.g., pH 7.4). [14]Pre-saturate the n-octanol with the buffer and the buffer with n-octanol by shaking them together for 24 hours and then separating the layers. [16]2. Partitioning: Dissolve a known amount of the compound in one of the phases (usually the one in which it is more soluble). Add a known volume of the other phase.

• Equilibration: Shake the mixture vigorously for a set period (e.g., 1-3 hours) to allow the compound to partition between the two phases until equilibrium is reached. [14]4. Phase Separation: Centrifuge the mixture to ensure complete separation of the n-octanol and aqueous layers.

• Quantification: Carefully sample each phase and determine the concentration of the compound in both the n-octanol (Coct) and aqueous (Caq) layers using a suitable analytical technique (e.g., HPLC-UV).

• Calculation: Calculate LogD using the formula: LogD = log10 (Coct / Caq).

Structural Elucidation and Spectral Analysis

Standard spectroscopic techniques are essential for confirming the structure and purity of the synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expected signals would include singlets for the pyrazole C4-H and the methyl group protons, a singlet for the methylene bridge protons, and characteristic multiplets for the furan ring protons. The amine protons would likely appear as a broad singlet.

  • ¹³C NMR: The spectrum would show distinct signals for each carbon atom, including the pyrazole ring carbons, the methyl and methylene carbons, and the furan ring carbons.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry would be expected to show a prominent protonated molecular ion [M+H]⁺ at m/z 190.10.

• Infrared (IR) Spectroscopy: Key vibrational bands would include N-H stretching for the primary amine (around 3300-3500 cm⁻¹), C-H stretching for the aromatic and aliphatic groups, and C=N and C=C stretching vibrations characteristic of the pyrazole and furan rings.

Conclusion

This technical guide has outlined the key physicochemical properties of 2-(Furan-2-ylmethyl)-5-methyl-2H-pyrazol-3-ylamine. While experimental data for this specific molecule is limited, this document provides a robust framework for its characterization by presenting predicted values and detailed, standard operating procedures for determining critical parameters such as melting point, solubility, pKa, and LogD. The aminopyrazole core is a valuable scaffold in medicinal chemistry, and a thorough understanding of the physicochemical properties of its derivatives is essential for advancing research and development in this area. [1][2][4]

References

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• Hilaris Publisher. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Available from: [Link]

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• Google Patents. US5616723A - Process for the preparation of 3-amino-5-methylpyrazole.

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An In-depth Technical Guide to a Furan-Substituted Aminopyrazole Scaffold for Drug Discovery

A Note on Chemical Identity: Initial database searches for "2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine" did not yield a specific Chemical Abstracts Service (CAS) number or comprehensive technical data. This suggests the compound may be a novel entity or not widely documented in public repositories. To provide a robust and scientifically grounded technical guide, this document will focus on the closely related and well-characterized structural analogue, 4-Methyl-2-(5-methyl-furan-2-ylmethyl)-2H-pyrazol-3-ylamine , which is identified by CAS Number 957513-32-5 [1]. The methodologies, properties, and applications discussed herein for this analogue provide a strong predictive framework for the originally requested molecule.

Introduction: The Aminopyrazole Core in Modern Medicinal Chemistry

The pyrazole nucleus is a privileged scaffold in drug discovery, renowned for its metabolic stability and versatile binding capabilities. Its derivatives have demonstrated a wide spectrum of biological activities, leading to their incorporation into numerous clinically approved drugs for conditions ranging from inflammation to cancer[2][3]. The 3-aminopyrazole moiety, in particular, serves as a critical pharmacophore, offering key hydrogen bond donor and acceptor sites that facilitate potent and selective interactions with various biological targets, including protein kinases[4][5].

The subject of this guide, 4-Methyl-2-(5-methyl-furan-2-ylmethyl)-2H-pyrazol-3-ylamine, combines this potent aminopyrazole core with a substituted furan ring. The furan moiety, another important heterocycle in medicinal chemistry, can influence the compound's pharmacokinetic profile, modulate its binding affinity, and introduce additional points for metabolic transformation. This guide provides an in-depth overview of this compound, intended for researchers and professionals in drug development.

Physicochemical and Structural Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in drug development, influencing everything from formulation to bioavailability.

Chemical Structure and Identification

• IUPAC Name: 4-Methyl-2-[(5-methylfuran-2-yl)methyl]pyrazol-3-amine[1]

• CAS Number: 957513-32-5[1]

• Molecular Formula: C₁₁H₁₃N₃O

• Molecular Weight: 203.24 g/mol

• SMILES String: Cc1c(N)n(nc1)Cc2ccc(o2)C[1]

Property	Value	Source
IUPAC Name	4-Methyl-2-[(5-methylfuran-2-yl)methyl]pyrazol-3-amine	[1]
CAS Number	957513-32-5	[1]
PubChem CID	1096904	[1]
Molecular Formula	C₁₁H₁₃N₃O
Molecular Weight	203.24 g/mol

Synthesis and Characterization

Proposed Synthetic Pathway

The synthesis likely proceeds through a multi-step sequence, beginning with the construction of the aminopyrazole core followed by N-alkylation with the appropriate furfuryl derivative.

Sources

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spectroscopic data for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine (NMR, IR, MS)

An In-depth Technical Guide to the Spectroscopic Characterization of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Foreword: A Predictive Framework for Spectroscopic Analysis

In the landscape of drug discovery and materials science, the unambiguous structural elucidation of novel heterocyclic compounds is paramount. 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, a molecule incorporating the biologically significant pyrazole and furan motifs, represents a target of interest for which a comprehensive public spectroscopic dataset is not yet available. This guide, therefore, serves a dual purpose: it provides a robust, predictive analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound, and it outlines detailed, field-proven experimental protocols for acquiring and interpreting this data. By explaining the causality behind experimental choices and grounding predictions in established principles, this document is designed to empower researchers to confidently characterize this molecule and its analogues.

The structure of the target molecule, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, is presented below.

Caption: Molecular structure of the target analyte.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, a combination of ¹H, ¹³C, and 2D NMR experiments will be essential for unambiguous structural confirmation.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is predicted to show distinct signals for each proton environment. The chemical shifts are influenced by the electronic environment, with proximity to electronegative atoms (N, O) and aromatic rings causing a downfield shift (higher ppm).[1]

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale
Furan H5	~7.4	Doublet of doublets	1H	Adjacent to the furan oxygen, deshielded.
Furan H3	~6.4	Doublet of doublets	1H	Coupled to H4 and H5.
Furan H4	~6.3	Doublet of doublets	1H	Coupled to H3 and H5.
Pyrazole H4	~5.7	Singlet	1H	Olefinic proton on the pyrazole ring.
Methylene (-CH₂-)	~5.1	Singlet	2H	Adjacent to two aromatic systems (furan and pyrazole).
Amine (-NH₂)	~4.5	Broad Singlet	2H	Exchangeable protons, typically broad. Shift is solvent-dependent.
Methyl (-CH₃)	~2.2	Singlet	3H	Attached to the pyrazole ring.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the carbon skeleton. A broadband proton-decoupled spectrum will show a single peak for each unique carbon atom. Online prediction tools can provide a reasonable estimate of these shifts.[2][3]

Carbon Assignment	Predicted δ (ppm)	Rationale
Pyrazole C3	~158	Carbon bearing the amine group, significantly deshielded.
Furan C2	~152	Carbon of the furan ring attached to the methylene group.
Pyrazole C5	~148	Carbon bearing the methyl group.
Furan C5	~143	Carbon adjacent to the furan oxygen.
Furan C4	~111	Furan ring carbon.
Furan C3	~108	Furan ring carbon.
Pyrazole C4	~95	Olefinic carbon in the pyrazole ring.
Methylene (-CH₂-)	~48	Aliphatic carbon deshielded by adjacent furan and pyrazole rings.
Methyl (-CH₃)	~12	Typical shift for a methyl group on an aromatic ring.

Experimental Protocol for NMR Data Acquisition

A self-validating NMR protocol ensures that the data acquired is of high quality and sufficient for structural elucidation. Advanced 2D NMR techniques are included, as they are often necessary for complex heterocyclic systems.[4]

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the purified solid compound.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry NMR tube. DMSO-d₆ is often preferred for compounds with amine protons as it slows down the exchange rate, sometimes allowing for the observation of N-H coupling.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrument Setup & 1D Spectra Acquisition:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

  • Shim the magnetic field to achieve optimal homogeneity.

  • ¹H NMR: Acquire a standard one-pulse proton spectrum. Key parameters include a 30° pulse angle, a relaxation delay (D1) of 1-2 seconds, and an acquisition time of 2-4 seconds. Collect at least 16 scans for a good signal-to-noise ratio.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Use a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C. A relaxation delay of 2 seconds is standard.

• 2D Spectra Acquisition for Structural Confirmation:

  • COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin coupling networks, particularly within the furan ring.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom. This is crucial for assigning the carbons of the CH, CH₂, and CH₃ groups.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations between protons and carbons. This experiment is key to connecting the different fragments of the molecule, for example, linking the methylene protons to the carbons of both the furan and pyrazole rings.

Caption: Standard workflow for NMR-based structure elucidation.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The spectrum arises from the absorption of infrared radiation, which excites molecular vibrations (stretching and bending).

Predicted IR Spectrum

The key functional groups in 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine will give rise to characteristic absorption bands.

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Functional Group
N-H Stretch	3450 - 3300	Medium	Primary Amine (-NH₂) - two bands expected[5][6]
Aromatic C-H Stretch	3150 - 3000	Medium-Weak	Furan and Pyrazole Rings
Aliphatic C-H Stretch	2980 - 2850	Medium-Weak	Methylene (-CH₂) and Methyl (-CH₃)
C=N Stretch	1640 - 1580	Medium-Strong	Pyrazole Ring
N-H Bend	1650 - 1580	Medium	Primary Amine (-NH₂)[5]
Aromatic C=C Stretch	1580 - 1450	Medium-Strong	Furan and Pyrazole Rings
C-O-C Stretch	1250 - 1050	Strong	Furan Ring Ether
C-N Stretch	1335 - 1250	Strong	Aromatic Amine[5]

Experimental Protocol for IR Data Acquisition

Attenuated Total Reflectance (ATR) is a modern, reliable method that requires minimal sample preparation.[7]

• Instrument Preparation:

  • Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the empty ATR accessory. This is crucial as it will be automatically subtracted from the sample spectrum.

• Sample Application:

  • Place a small amount of the solid sample (a few milligrams is sufficient) directly onto the ATR crystal.

  • Apply pressure using the built-in clamp to ensure good contact between the sample and the crystal surface. The causality here is that the IR beam penetrates only a few microns into the sample, so intimate contact is essential for a high-quality spectrum.

• Data Acquisition:

  • Collect the sample spectrum over a range of 4000-400 cm⁻¹.

  • Co-add at least 16 or 32 scans to improve the signal-to-noise ratio.

  • A spectral resolution of 4 cm⁻¹ is typically sufficient for routine characterization.

• Cleaning:

  • After analysis, clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a soft tissue.

Caption: Workflow for IR spectroscopy using an ATR accessory.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of the molecular weight and insights into the structure.

Predicted Mass Spectrum (Electron Ionization)

Electron Ionization (EI) is a hard ionization technique that causes significant fragmentation, providing a structural "fingerprint."

• Molecular Ion (M⁺): The molecular weight of C₉H₁₁N₃O is 177.21 g/mol . The molecular ion peak is expected at m/z = 177 .

• Major Fragmentation Pathways: The fragmentation is likely to be initiated by the cleavage of bonds adjacent to the heteroatoms and aromatic rings. The pyrazole ring is known to fragment via the expulsion of HCN or N₂.[8][9]

Predicted m/z	Proposed Fragment Structure/Loss	Rationale
177	[M]⁺	Molecular Ion
96	[M - C₅H₅O]⁺	Loss of the furfuryl radical via benzylic cleavage.
81	[C₅H₅O]⁺	Formation of the stable furfuryl cation. This is often a very prominent peak for furfuryl-containing compounds.
150	[M - HCN]⁺	Loss of hydrogen cyanide from the pyrazole ring.[8]
82	[C₄H₆N₂]⁺	Fragment corresponding to the methyl-aminopyrazole cation.

Experimental Protocol for MS Data Acquisition

Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal technique for a volatile, thermally stable small molecule like this. The GC separates the compound from any impurities before it enters the mass spectrometer.[10][11]

• Sample Preparation:

  • Prepare a dilute solution of the sample (~1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.[11]

  • Filter the solution if any particulate matter is present.

  • Transfer the solution to a GC autosampler vial.

• GC-MS System Parameters:

  • Injection: Inject 1 µL of the sample solution into the GC inlet, which is typically heated to ~250 °C to ensure rapid vaporization. A split injection mode is common to avoid overloading the column.

  • GC Separation:

    • Column: Use a standard non-polar capillary column (e.g., 30 m x 0.25 mm ID, DB-5ms or equivalent).

    • Carrier Gas: Helium with a constant flow rate of ~1 mL/min.

    • Oven Program: Start at a low temperature (e.g., 80 °C), hold for 1-2 minutes, then ramp the temperature at 10-20 °C/min up to a final temperature of ~280 °C. This temperature gradient separates compounds based on their boiling points.

  • MS Detection:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Analyzer: Quadrupole or Ion Trap.

    • Scan Range: Scan from a low m/z (e.g., 40) to a high m/z (e.g., 300) to ensure all fragments and the molecular ion are detected.

Caption: General workflow for GC-MS analysis of a small molecule.

Conclusion

This guide provides a comprehensive predictive framework for the spectroscopic characterization of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. The predicted NMR, IR, and MS data, summarized in the tables above, offer a detailed blueprint for what researchers should expect to observe experimentally. By following the detailed, self-validating protocols outlined for each technique, scientists and drug development professionals can acquire high-quality data to confidently confirm the structure and purity of this novel compound, thereby accelerating their research and development efforts.

References

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A Senior Application Scientist's Guide to the Preliminary Biological Screening of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Foreword: The Pyrazole Scaffold - A Privileged Structure in Medicinal Chemistry

The pyrazole nucleus is a cornerstone in the edifice of medicinal chemistry, recognized as a "privileged structure" due to its versatile binding properties and presence in numerous biologically active compounds.[1][2] These five-membered heterocyclic rings, containing two adjacent nitrogen atoms, are known to engage in a variety of non-covalent interactions with biological targets, including hydrogen bonding and π-π stacking, which underpins their diverse pharmacological activities.[3] Pyrazole derivatives have been successfully developed into drugs with applications ranging from anti-inflammatory and analgesic to anticancer and antimicrobial agents.[1][4][5] The specific compound of interest, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, incorporates a furan moiety, another heterocyclic ring known for its presence in bioactive molecules, suggesting a potential for unique biological effects. This guide provides a comprehensive framework for the initial biological evaluation of this novel pyrazole derivative, designed for researchers and drug development professionals seeking to unlock its therapeutic potential.

Rationale for the Screening Cascade: A Multi-pronged Approach

Given the broad spectrum of activities associated with pyrazole derivatives, a multi-pronged screening approach is warranted to efficiently identify the most promising therapeutic avenues for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. The proposed screening cascade is designed to first assess general cytotoxicity, followed by parallel investigations into its potential as an anticancer, antimicrobial, and anti-inflammatory agent. This strategy allows for a rapid go/no-go decision at each stage, conserving resources and focusing efforts on the most promising activities.

Figure 2: A simplified diagram of kinase inhibition by a pyrazole compound.

Antimicrobial Screening

The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery of new antimicrobial agents. Pyrazole derivatives have shown promise in this area. [6][7] 3.2.1. Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. [8][9]The broth microdilution method is a standard technique for determining the MIC. [10][11]

• Microorganism Preparation: A panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans) should be cultured to a standardized density (e.g., 0.5 McFarland standard).

• Serial Dilution: The compound is serially diluted in a 96-well plate containing appropriate growth media.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under suitable conditions for microbial growth.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth is observed.

Anti-inflammatory Screening

Many pyrazole derivatives exhibit anti-inflammatory properties, often through the inhibition of cyclooxygenase (COX) enzymes. [5][12] 3.3.1. In Vitro Anti-inflammatory Assays

• COX Inhibition Assay: Commercially available kits can be used to assess the inhibitory activity of the compound against COX-1 and COX-2 enzymes. This provides an early indication of its potential as a non-steroidal anti-inflammatory drug (NSAID).

• Nitric Oxide (NO) Inhibition Assay: Lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7) can be used to assess the compound's ability to inhibit the production of nitric oxide, a key inflammatory mediator. The Griess assay is a common method for measuring nitrite levels in the culture supernatant.

Preliminary ADME/Tox Profiling: A Glimpse into Drug-like Properties

Early assessment of Absorption, Distribution, Metabolism, and Excretion (ADME) and toxicity properties is crucial for identifying compounds with favorable drug-like characteristics. [13][14]

In Vitro ADME Assays

A standard panel of in vitro ADME assays can provide valuable preliminary data. [15][16][17]

Parameter	Assay	Significance
Solubility	Kinetic or thermodynamic solubility assay	Affects absorption and bioavailability
Permeability	Parallel Artificial Membrane Permeability Assay (PAMPA)	Predicts passive diffusion across membranes
Metabolic Stability	Liver microsome stability assay	Indicates susceptibility to first-pass metabolism
Plasma Protein Binding	Equilibrium dialysis or ultrafiltration	Influences distribution and free drug concentration

| CYP450 Inhibition | Fluorometric or luminescent CYP450 inhibition assays | Predicts potential for drug-drug interactions |

Table 2: A selection of key in vitro ADME assays.

Data Interpretation and Future Directions

The preliminary biological screening will generate a wealth of data that needs to be carefully analyzed to guide the next steps in the drug discovery process. Promising "hits" from this initial screen will require further validation and more in-depth mechanistic studies. For example, a compound with potent and selective anticancer activity would be a candidate for in vivo efficacy studies in animal models of cancer. Conversely, a compound with a narrow therapeutic window and poor ADME properties may be deprioritized.

Conclusion

The systematic screening of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, as outlined in this guide, provides a robust framework for its initial biological characterization. By employing a logical and tiered approach, researchers can efficiently identify and prioritize the most promising therapeutic applications of this novel pyrazole derivative, paving the way for the development of new and effective medicines.

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Furan-Pyrazole Derivatives: A Technical Guide to Unlocking Novel Therapeutic Targets

Abstract

The unique structural amalgamation of furan and pyrazole rings has given rise to a class of heterocyclic compounds with a remarkable breadth of pharmacological activities. This technical guide provides an in-depth exploration of the potential therapeutic targets of furan-pyrazole derivatives, with a primary focus on their applications in oncology, inflammation, and infectious diseases. We will delve into the molecular mechanisms of action, present key structure-activity relationship insights, and provide detailed experimental protocols for target validation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the therapeutic potential of this versatile chemical scaffold.

Introduction: The Therapeutic Promise of a Hybrid Scaffold

Furan and pyrazole moieties are independently recognized as "privileged structures" in medicinal chemistry, frequently appearing in a wide array of biologically active compounds.[1][2] The fusion of these two heterocycles into a single molecular entity creates a unique electronic and steric profile, enabling interaction with a diverse range of biological targets. The structural flexibility of the furan-pyrazole core allows for extensive chemical modification, facilitating the optimization of potency, selectivity, and pharmacokinetic properties.[3][4] This guide will systematically dissect the key therapeutic areas where furan-pyrazole derivatives have shown significant promise.

Oncological Targets: A Multi-pronged Attack on Cancer

Furan-pyrazole derivatives have emerged as a significant area of interest in oncology due to their ability to modulate multiple cancer-associated pathways.[1][3] Their anticancer effects are often multifactorial, encompassing cytotoxicity, apoptosis induction, and cell cycle arrest.[3][5]

Disruption of the Cytoskeleton: Tubulin Polymerization Inhibition

One of the most well-established anticancer mechanisms of furan-pyrazole derivatives is the inhibition of tubulin polymerization.[6][7][8] Microtubules, dynamic polymers of α- and β-tubulin, are crucial for maintaining cell structure, intracellular transport, and the formation of the mitotic spindle during cell division.[5] By interfering with microtubule dynamics, these compounds can arrest cancer cells in the G2/M phase of the cell cycle, ultimately leading to apoptosis.[5][9]

Several furan-pyrazole derivatives have been identified as potent tubulin polymerization inhibitors, often interacting with the colchicine binding site on β-tubulin.[5][8][10]

Key Data on Furan-Pyrazole Tubulin Polymerization Inhibitors:

Compound ID	Cancer Cell Line	IC50 (µM)	Tubulin Polymerization Inhibition (IC50, µM)	Reference
5b	K562 (Leukemia)	0.021	7.30	[6][8]
A549 (Lung)	0.69	[6][8]
7c	SR (Leukemia)	0.09	95.2% inhibition	[10]
7e	SR (Leukemia)	0.05	96.0% inhibition	[10]
11a	SR (Leukemia)	0.06	96.3% inhibition	[10]
4k	PC-3 (Prostate)	0.015	Not specified	[5][9]
5a	PC-3 (Prostate)	0.006	Not specified	[5][9]

Experimental Protocol: In Vitro Tubulin Polymerization Assay

This protocol outlines a common method for assessing the inhibitory effect of furan-pyrazole derivatives on tubulin polymerization.

Materials:

• Purified bovine brain tubulin (>99% pure)

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2.0 mM MgCl2, 0.5 mM EGTA)

• Guanosine triphosphate (GTP)

• Test compounds (furan-pyrazole derivatives) dissolved in DMSO

• Colchicine (positive control)

• Temperature-controlled spectrophotometer/plate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare a 2X tubulin solution (e.g., 3 mg/mL) in General Tubulin Buffer on ice.

• Add GTP to the tubulin solution to a final concentration of 1 mM.

• Dispense the tubulin-GTP solution into pre-chilled 96-well plates.

• Add the test compounds and controls (DMSO as vehicle control, colchicine as positive control) to the wells at various concentrations.

• Incubate the plate at 37°C to initiate polymerization.

• Monitor the change in absorbance at 340 nm every minute for 60 minutes.

• The increase in absorbance corresponds to the extent of tubulin polymerization.

• Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the compound concentration.

Workflow for Tubulin Polymerization Inhibition Assay:

Caption: Inhibition of EGFR and VEGFR signaling by furan-pyrazole derivatives.

Anti-inflammatory Targets: Quelling the Fire of Inflammation

Chronic inflammation is a key driver of numerous diseases, including arthritis, cardiovascular disease, and cancer. Furan-pyrazole derivatives have demonstrated significant anti-inflammatory properties, primarily through the inhibition of cyclooxygenase (COX) enzymes. [11][12]

Selective COX-2 Inhibition

COX enzymes exist in two main isoforms: COX-1, which is constitutively expressed and involved in physiological functions like gastric protection, and COX-2, which is induced during inflammation and is responsible for the production of pro-inflammatory prostaglandins. [13][14]The selective inhibition of COX-2 is a key strategy for developing anti-inflammatory drugs with reduced gastrointestinal side effects. [15][16]Several furan-pyrazole derivatives have shown potent and selective COX-2 inhibition. [17][18] Key Data on Furan-Pyrazole COX-2 Inhibitors:

Compound ID	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Compound 5	>100	1.2	>83.3	[17]
AD 532	Not specified	Less potent than celecoxib	Not specified	[18]
Compound 6k	Not specified	Good activity	Not specified	[15]

Antimicrobial Targets: Combating Infectious Diseases

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents with new mechanisms of action. [19]Furan-pyrazole derivatives have shown promising activity against a range of bacterial and fungal pathogens. [20][21][22]

Inhibition of Bacterial DNA Gyrase and Topoisomerase IV

DNA gyrase and topoisomerase IV are essential bacterial enzymes involved in DNA replication, repair, and recombination, making them attractive targets for antibiotics. [19]Some pyrazole derivatives have been identified as potent inhibitors of these enzymes.

Inhibition of Fatty Acid Biosynthesis

The bacterial fatty acid synthesis (FAS) pathway is distinct from its mammalian counterpart, offering a window for selective toxicity. β-ketoacyl-acyl carrier protein synthase III (FabH) is a key enzyme that initiates fatty acid biosynthesis. [23]Certain pyrazole derivatives have been developed as inhibitors of E. coli FabH.

Conclusion and Future Directions

Furan-pyrazole derivatives represent a highly versatile and promising scaffold for the development of novel therapeutics. Their ability to interact with a wide range of biological targets in oncology, inflammation, and infectious diseases underscores their potential to address significant unmet medical needs. Future research should focus on optimizing the structure-activity relationships of these compounds to enhance their potency, selectivity, and pharmacokinetic profiles. Furthermore, exploring novel therapeutic targets and combination therapies will be crucial in fully realizing the therapeutic potential of this remarkable class of molecules. The detailed protocols and mechanistic insights provided in this guide aim to facilitate and accelerate these research endeavors.

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In Silico Deconvolution of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine: A Technical Guide for Target Identification and Pharmacological Profiling

Abstract

This technical guide provides a comprehensive framework for the in silico modeling of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, a novel small molecule with potential therapeutic applications. In the absence of direct experimental data for this specific compound, this document outlines a robust, scientifically-grounded workflow commencing with predictive target identification, followed by detailed molecular docking, molecular dynamics simulations, and ADMET profiling. This guide is intended for researchers, scientists, and drug development professionals engaged in the computational assessment of novel chemical entities. By following the methodologies detailed herein, researchers can generate preliminary data on the potential mechanisms of action, binding affinities, and pharmacokinetic properties of this and similar molecules, thereby guiding further experimental validation.

Introduction: The Rationale for In Silico Investigation

The pyrazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The fusion of a furan moiety to the pyrazole core, as seen in 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, presents an intriguing chemical entity with potential for novel pharmacological effects. Notably, furan-pyrazole hybrids have demonstrated promising anticancer activity, particularly against liver, breast, and lung cancer cell lines, providing a strong impetus for their further investigation.[3][4][5]

Given that 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine is a novel compound with limited to no published biological data, a purely experimental approach to elucidate its mechanism of action would be both time-consuming and resource-intensive. In silico modeling offers a powerful and efficient alternative to generate initial hypotheses regarding its biological targets and pharmacokinetic profile. This computational approach allows for the rapid screening of potential protein interactions and the prediction of drug-like properties, thereby prioritizing experimental resources for the most promising avenues of investigation.

This guide is structured to mirror a logical drug discovery workflow, beginning with the crucial step of identifying potential biological targets and progressively delving into more detailed computational analyses.

Part I: Predictive Target Identification - "Target Fishing"

The foundational step in the in silico analysis of a novel compound is the prediction of its potential biological targets. This process, often referred to as "target fishing" or "reverse docking," utilizes the compound's chemical structure to identify proteins it is likely to interact with based on the principle of chemical similarity to known ligands.[3][6][7]

Methodologies for Target Prediction

Several computational strategies can be employed for target prediction, each with its own strengths. A multi-pronged approach using a combination of ligand-based and structure-based methods is recommended for higher confidence in the predicted targets.

• Ligand-Based Approaches: These methods compare the query molecule to databases of known bioactive compounds.

  • 2D and 3D Shape Similarity: This technique identifies known ligands with similar shapes and chemical features to the query molecule and infers that they may share common targets.

  • Pharmacophore-Based Screening: This method identifies the 3D arrangement of essential chemical features (e.g., hydrogen bond donors/acceptors, hydrophobic centers) of the query molecule and searches for proteins with binding sites that can accommodate this pharmacophore.[1][2]

• Structure-Based Approaches (Reverse Docking): This approach involves docking the query molecule into the binding sites of a large collection of protein structures to identify those with the highest predicted binding affinity.[3][6][7]

Recommended Web Servers and Databases

A plethora of user-friendly and robust web servers are available for target prediction. For this guide, we will focus on a selection of widely recognized and validated platforms:

Web Server/Database	Methodology	Key Features
SwissTargetPrediction	Combines 2D and 3D similarity measures.	Provides a ranked list of predicted targets with associated probabilities. User-friendly interface.
PharmMapper	Reverse pharmacophore mapping.	Identifies potential targets by fitting the query molecule to a database of pharmacophore models.
idTarget	Reverse docking with robust scoring functions.	Screens against a large proportion of the Protein Data Bank (PDB).
TarFisDock	Reverse docking against a curated database of potential drug targets (PDTD).	Focuses on therapeutically relevant protein structures.
ChEMBL	Large-scale bioactivity database.	Can be used for similarity searching to find compounds with known targets.[8][9][10]

Experimental Protocol: Target Prediction using SwissTargetPrediction

This protocol outlines the steps for predicting potential targets for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine using the SwissTargetPrediction web server.

• Obtain the SMILES String: The Simplified Molecular Input Line Entry System (SMILES) string for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine is Cc1cc(N)nn1Cc1occc1.

• Access the Web Server: Navigate to the SwissTargetPrediction website.

• Input the Molecule: Paste the SMILES string into the input box.

• Select the Organism: Choose "Homo sapiens" as the target organism.

• Run the Prediction: Click the "Predict targets" button.

• Analyze the Results: The server will return a list of predicted protein targets, ranked by probability. Pay close attention to the top-ranked targets and those belonging to protein families with established roles in cancer biology (e.g., kinases, proteases, nuclear receptors).

Visualization of the Target Prediction Workflow

Caption: Workflow for in silico target prediction.

Part II: Molecular Docking of High-Probability Targets

Once a list of potential targets has been generated, molecular docking is employed to predict the binding mode and estimate the binding affinity of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine to these proteins. This step is crucial for understanding the potential molecular interactions that drive the compound's activity.

Principles of Molecular Docking

Molecular docking algorithms explore the conformational space of a ligand within the binding site of a receptor and use a scoring function to rank the resulting poses. A lower docking score generally indicates a more favorable binding interaction.

Experimental Protocol: Molecular Docking using AutoDock Vina

This protocol provides a generalized workflow for molecular docking using the widely-used software AutoDock Vina.

• Protein Preparation:

  • Download the 3D structure of the target protein from the Protein Data Bank (PDB).

  • Remove water molecules and any co-crystallized ligands.

  • Add polar hydrogens and assign partial charges (e.g., using AutoDock Tools).

• Ligand Preparation:

  • Generate a 3D structure of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine (e.g., using ChemDraw or Avogadro).

  • Perform energy minimization of the ligand structure.

  • Assign rotatable bonds (e.g., using AutoDock Tools).

• Grid Box Definition:

  • Define the search space (grid box) for docking, encompassing the known or predicted binding site of the protein.

• Docking Execution:

  • Run the docking simulation using AutoDock Vina, specifying the prepared protein, ligand, and grid box parameters.

• Analysis of Results:

  • Analyze the predicted binding poses and their corresponding docking scores.

  • Visualize the protein-ligand interactions (e.g., hydrogen bonds, hydrophobic interactions) using software like PyMOL or Discovery Studio.

Visualization of the Molecular Docking Workflow

Caption: General workflow for molecular docking.

Part III: Molecular Dynamics Simulations for Binding Stability

While molecular docking provides a static snapshot of the binding interaction, molecular dynamics (MD) simulations can assess the stability of the protein-ligand complex over time in a simulated physiological environment. This provides a more dynamic and realistic view of the binding event.

Principles of Molecular Dynamics

MD simulations calculate the trajectory of atoms and molecules over time by solving Newton's equations of motion. This allows for the observation of conformational changes and the assessment of the stability of interactions within the complex.

Experimental Protocol: MD Simulation using GROMACS

This protocol outlines a general workflow for performing MD simulations using the GROMACS package.

• System Preparation:

  • Use the best-ranked docked complex from the previous step.

  • Solvate the complex in a water box with appropriate ions to neutralize the system.

• Energy Minimization:

  • Perform energy minimization of the entire system to remove steric clashes.

• Equilibration:

  • Gradually heat the system to the desired temperature (e.g., 300 K) and equilibrate the pressure. This is typically done in two phases: NVT (constant number of particles, volume, and temperature) and NPT (constant number of particles, pressure, and temperature).

• Production Run:

  • Run the production MD simulation for a sufficient duration (e.g., 100 ns) to allow the system to reach a stable state.

• Trajectory Analysis:

  • Analyze the simulation trajectory to calculate metrics such as Root Mean Square Deviation (RMSD), Root Mean Square Fluctuation (RMSF), and hydrogen bond occupancy.

Visualization of the MD Simulation Workflow

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An In-Depth Technical Guide to the Structural Analogs of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

A Senior Application Scientist's Perspective on Synthesis, Structure-Activity Relationships, and Therapeutic Potential

Introduction

The fusion of distinct heterocyclic pharmacophores into a single molecular entity is a cornerstone of modern medicinal chemistry. This strategy aims to create hybrid molecules with novel pharmacological profiles, enhanced potency, or improved pharmacokinetic properties. The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a privileged scaffold found in a multitude of FDA-approved drugs, valued for its metabolic stability and versatile biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2] When combined with a furan moiety—an aromatic five-membered ring containing an oxygen atom known for its presence in bioactive natural products and its ability to act as a hydrogen bond acceptor—the resulting furan-pyrazole core represents a promising area for drug discovery.[1]

This technical guide focuses on the chemical landscape of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine , a representative molecule of this hybrid class. We will dissect the synthetic logic for its preparation, explore the structure-activity relationships (SAR) of its analogs, and provide detailed experimental protocols for researchers in drug development. The insights presented herein are grounded in established chemical principles and aim to provide a comprehensive resource for the rational design of novel therapeutic agents based on this versatile scaffold.

Part 1: Synthesis of the Core Scaffold and its Analogs

The synthesis of the target molecule and its analogs can be logically divided into two primary stages: the construction of the core aminopyrazole precursor and its subsequent functionalization with the desired furan-containing substituent.

Synthesis of the Key Precursor: 3-Amino-5-methylpyrazole

The most efficient and industrially scalable route to 3-amino-5-methylpyrazole begins with readily available starting materials: cyanoacetone (or its more stable alkali metal salt) and a hydrazine source.[3][4] This reaction is a classic example of a condensation-cyclization to form the pyrazole ring.

The causality behind this synthetic choice is rooted in efficiency and reliability. Alternative multi-stage syntheses starting from less stable materials like 3-aminocrotononitrile often suffer from lower yields and more complex purification procedures.[3] The use of the sodium salt of cyanoacetone, in particular, provides a stable and easy-to-handle starting material.[5]

Caption: Reductive amination workflow for the core molecule.

Part 2: Structure-Activity Relationships (SAR) of Furan-Pyrazole Analogs

The therapeutic potential of this scaffold can be systematically explored by modifying three key regions of the molecule: the furan ring, the pyrazole core, and the amine linker.

Caption: Key regions for SAR exploration.

Region A: Modifications of the Furan Ring

The furan ring serves as a crucial interaction domain. Its oxygen can act as a hydrogen bond acceptor, and the aromatic ring can engage in π-stacking or hydrophobic interactions with biological targets.

• Substitution at the 5-position: Introducing substituents at the 5-position of the furan ring is a common strategy. For example, in a series of ST2 inhibitors, adding substituted phenyl groups at this position significantly modulated the activity. [6]Electron-donating groups (like methoxy) or electron-withdrawing groups (like nitro) can alter the electronic profile of the entire molecule, impacting target binding. [6]* Nitrofuran Derivatives: Incorporating a nitro group, typically at the 5-position, can impart potent antimicrobial activity. [7]However, this modification must be approached with caution due to potential toxicity concerns associated with the nitrofuran class.

• Isosteric Replacement: Replacing the furan ring with other five-membered heterocycles like thiophene or thiazole can probe the importance of the ring oxygen. Thiophene, being more lipophilic, might enhance membrane permeability, while thiazole introduces an additional nitrogen atom for potential hydrogen bonding. [8][9]

Region B: Modifications of the Pyrazole Core

The pyrazole ring acts as a rigid scaffold that correctly orients the substituents for optimal interaction with a target.

• Substitution at the 4-position: The 4-position of the pyrazole is often unsubstituted, but introducing small groups can influence the conformation of the adjacent substituents. In some cannabinoid receptor antagonists, a methyl group at this position was found to be important for activity. [10]* Substitution at the 5-position: In the parent molecule, this position is occupied by a methyl group. Varying the size and lipophilicity of this group (e.g., ethyl, propyl, cyclopropyl) can probe the size of the binding pocket. Replacing the methyl group with a substituted phenyl ring transforms the molecule into a biarylpyrazole, a scaffold known for potent and selective biological activity. [10][11]

Region C: Modifications of the Amine Linker and 3-Amino Group

The exocyclic amine is a key functional handle for derivatization and a critical point for hydrogen bonding.

• Acylation: Converting the primary amine into an amide by reacting it with various acyl chlorides or carboxylic acids is a straightforward way to generate large libraries of analogs. [12]This modification replaces a hydrogen bond donor with an acceptor (the carbonyl oxygen) and adds a new substituent vector, which can be used to explore different regions of a binding pocket.

• Conversion to Carboxamides: In many biologically active pyrazoles, the amine at the 3-position is part of a carboxamide group. This functional group is a potent hydrogen bond donor and acceptor and is crucial for the activity of many enzyme inhibitors. [10][13]

SAR Data Summary

The following table summarizes representative quantitative data for furan-pyrazole analogs, illustrating the impact of structural modifications on biological activity.

Compound ID	Core Structure	Modification (vs. Core)	Biological Activity	IC₅₀ / LC₅₀	Reference
7g	Furan-Pyrazole Chalcone	Phenyl on pyrazole, thiophene instead of furan, chalcone linker	Anticancer (A549 Lung)	27.7 µg/ml	[8]
7g	Furan-Pyrazole Chalcone	Phenyl on pyrazole, thiophene instead of furan, chalcone linker	Anticancer (HepG2 Liver)	26.6 µg/ml	[8]
6q	Furan-Pyrazole Amide	Phenyl on pyrazole, N-acyl (pentafluoropropionyl)	Herbicidal (D. sanguinalis)	>90% inhibition @ 1000 mg/L	[12]
3f	Furan-Pyrazole Schiff Base	Phenyl on furan, Schiff base with p-chlorophenyl	Anti-termite	0.001 µg/mL	[14]
3d	Furan-Pyrazole Schiff Base	Phenyl on furan, Schiff base with p-fluorophenyl	Anti-termite	0.006 µg/mL	[14]
6h	Furan-Pyrazole Amino Acid Conjugate	Fipronil core, glycine conjugate	Anti-locust	47.68 µg/mL	[14]

Note: The core structures in the table are not identical to the guide's topic molecule but are close analogs that provide valuable SAR insights.

Part 3: Experimental Protocols

The following protocols are detailed, self-validating procedures for the synthesis of the core precursor and a representative final compound.

Protocol 1: Synthesis of 3-Amino-5-methylpyrazole

[3][5] Objective: To synthesize the key pyrazole precursor from sodium cyanoacetone and a hydrazinium salt.

Materials:

• Sodium cyanoacetone (NaCyA)

• Hydrazinium monohydrochloride

• Toluene

• Ethanol

• Hydrochloric Acid (concentrated, for pH adjustment if needed)

• Sodium Chloride (for workup)

• Anhydrous Sodium Sulfate (for drying)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a Dean-Stark trap (or water separator), add a 40% by weight aqueous solution of hydrazinium monohydrochloride (1.0 mol) and toluene (300 ml).

• Addition of Reactant: Heat the mixture to reflux. Prepare a 30% by weight aqueous solution of sodium cyanoacetone (1.0 mol) and add it dropwise to the refluxing mixture over a period of 2.5 hours. Water will begin to collect in the Dean-Stark trap.

• Reaction Monitoring & Drive to Completion: Continue refluxing until no more water separates from the reaction mixture. The progress can be monitored by TLC (e.g., using a 1:1 Ethyl Acetate:Hexane eluent system).

• Workup - Part 1 (Solvent Exchange): Once the reaction is complete, cool the mixture. Distill off the toluene under reduced pressure.

• Workup - Part 2 (Precipitation & Filtration): To the viscous residue, add ethanol (e.g., 200 ml) to precipitate sodium chloride. Stir for 30 minutes, then filter off the solid NaCl and wash the filter cake with a small amount of cold ethanol.

• Final Purification: Combine the filtrate and washings. Concentrate the solution under reduced pressure to remove the ethanol. The resulting crude product can be purified by vacuum distillation (b.p. ~128 °C at 2 mmHg) to yield 3-amino-5-methylpyrazole as a white to light yellow crystalline solid. [4][15] Validation: The purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, and melting point analysis (m.p. ~45-47 °C). The expected yield is typically in the range of 70-85%. [5]

Protocol 2: Synthesis of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine via Reductive Amination

[16] Objective: To synthesize the title compound from 3-amino-5-methylpyrazole and furan-2-carbaldehyde.

Materials:

• 3-Amino-5-methylpyrazole (1.0 eq)

• Furan-2-carbaldehyde (1.0 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• 1,2-Dichloroethane (DCE) or Methanol (anhydrous)

• Acetic Acid (catalytic amount, optional)

• Saturated Sodium Bicarbonate solution

• Dichloromethane (DCM)

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen), add 3-amino-5-methylpyrazole (1.0 eq) and furan-2-carbaldehyde (1.0 eq) in anhydrous 1,2-dichloroethane.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the intermediate imine. A catalytic amount of acetic acid can be added to facilitate this step. Progress can be monitored by TLC.

• Reduction: Once imine formation is evident, add sodium triacetoxyborohydride (1.5 eq) portion-wise to the mixture. Causality Note: NaBH(OAc)₃ is a mild and selective reducing agent ideal for reductive aminations, as it does not readily reduce the starting aldehyde.

• Reaction: Allow the reaction to stir at room temperature overnight (12-18 hours).

• Quenching: Carefully quench the reaction by the slow addition of saturated sodium bicarbonate solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x volumes).

• Washing: Wash the combined organic layers with water, then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The resulting crude oil or solid can be purified by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield the pure product.

Validation: The structure of the final compound must be confirmed by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to verify the correct molecular weight and fragmentation pattern.

Conclusion

The 2-furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine scaffold represents a fertile ground for the development of novel therapeutic agents. Its synthesis is accessible through robust and well-established chemical transformations, primarily the condensation reaction to form the aminopyrazole core followed by reductive amination to introduce the furan moiety. The structure-activity relationship data from related analogs indicate that all three regions of the molecule—the furan ring, the pyrazole core, and the amine linker—are amenable to modification, allowing for fine-tuning of biological activity and pharmacokinetic properties. The protocols and insights provided in this guide offer a solid foundation for researchers and drug development professionals to design and synthesize novel analogs with potential applications in oncology, infectious diseases, and beyond. [1][19]

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A Comprehensive Guide to the Acute Toxicity Assessment of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Abstract

This technical guide provides a comprehensive framework for conducting acute toxicity studies on the novel chemical entity, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. In the absence of publicly available toxicological data for this specific molecule, this document serves as a first-principles guide, detailing the necessary protocols and scientific rationale grounded in internationally accepted regulatory standards. We will explore the strategic planning, experimental design, and data interpretation required to characterize the acute toxicological profile of this compound, with a primary focus on the Acute Toxic Class Method as described in OECD Guideline 423. This guide is intended to equip researchers and drug development professionals with the necessary knowledge to design and execute a scientifically sound and ethically responsible acute toxicity evaluation.

Introduction: The Imperative for Acute Toxicity Assessment

The compound 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine is a heterocyclic molecule incorporating both a pyrazole and a furan moiety. Pyrazole derivatives are known for a wide spectrum of biological activities, ranging from anti-inflammatory to anticancer effects, making them a cornerstone in medicinal chemistry.[1][2][3][4] Similarly, the furan ring is a common scaffold in pharmacologically active compounds.[5] The combination of these two pharmacophores in a single molecule suggests a potential for significant biological activity, and consequently, a potential for toxicity.

Acute toxicity studies are a fundamental first step in the safety evaluation of any new chemical substance intended for pharmaceutical or other applications.[6][7][8][9] These studies provide critical information on the potential health hazards that may arise from a single, short-term exposure to the substance.[6][10] The data generated, including the median lethal dose (LD50), helps in the classification and labeling of the chemical, provides a basis for dose selection in further, longer-term studies, and informs on the potential target organs of toxicity.[6][11][12]

As of the date of this guide, a review of the scientific literature and chemical databases reveals no specific acute toxicity data for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine.[13][14][15] Therefore, this document outlines a robust, scientifically-driven approach to de novo assessment, adhering to the highest standards of scientific integrity and animal welfare.

Guiding Principles and Regulatory Framework

All in vivo toxicological testing must be conducted in compliance with internationally recognized guidelines to ensure data quality, reproducibility, and regulatory acceptance. The Organization for Economic Co-operation and Development (OECD) provides a set of comprehensive and widely accepted guidelines for the testing of chemicals.[16][17][18]

The guiding principles for these studies are the "3Rs":

• Replacement: Using non-animal methods where possible.

• Reduction: Using the minimum number of animals necessary to obtain scientifically valid data.

• Refinement: Minimizing any potential pain, suffering, or distress to the animals.

For acute oral toxicity, the OECD has developed several alternative methods to the classical LD50 test (OECD 401), which used a large number of animals.[6] These alternative methods, such as the Acute Toxic Class Method (OECD 423), the Fixed Dose Procedure (OECD 420), and the Up-and-Down Procedure (OECD 425), are designed to significantly reduce the number of animals used while still providing sufficient information for hazard classification.[16][17] This guide will focus on the Acute Toxic Class Method (OECD 423) due to its efficiency and widespread acceptance.[9][16]

Pre-assessment and Physicochemical Characterization

Prior to initiating any in vivo studies, a thorough characterization of the test substance is essential.

3.1. Physicochemical Properties The following properties of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine must be determined:

• Purity and Identity: Confirmed via analytical methods such as HPLC, LC-MS, and NMR.

• Solubility: Determined in aqueous and lipid-based vehicles (e.g., corn oil). The choice of vehicle for administration is critical and should be non-toxic at the volume administered.[6] An aqueous solution is preferred, if possible.[6]

• Stability: The stability of the compound in the chosen vehicle over the duration of the study must be confirmed.

3.2. In Silico Toxicological Prediction While not a replacement for in vivo testing, in silico methods, such as Quantitative Structure-Activity Relationship (QSAR) models, can provide preliminary insights into the potential toxicity of a new molecule. By comparing the structure of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine to databases of compounds with known toxicities, potential hazards can be flagged. This can aid in dose range finding and prioritizing further testing.

Experimental Protocol: Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)

This method involves a stepwise procedure where a small group of animals is dosed at a defined level. The outcome of this first step determines the next dose level, allowing for a classification of the substance's toxicity.[16]

4.1. Experimental Animals

• Species and Strain: The preferred species is the rat (e.g., Wistar or Sprague-Dawley strains).

• Sex: Healthy, young adult female rats are typically used, as they are often more sensitive.[16][17] Testing in a single sex is now considered sufficient for this method.[16]

• Housing and Acclimatization: Animals should be housed in appropriate conditions (temperature: 22 ± 3°C, humidity: 50-60%, 12-hour light/dark cycle) and acclimatized for at least 5 days before the study.[17][18] They should have free access to standard laboratory diet and drinking water.

4.2. Dosing and Administration

• Dose Levels: The method uses fixed starting doses of 5, 50, 300, and 2000 mg/kg body weight.[17] In the absence of any prior information, a starting dose of 300 mg/kg is recommended.[17]

• Administration: The substance is administered as a single oral dose by gavage.[6] The volume administered should generally not exceed 1 ml/100g of body weight for non-aqueous solutions or 2 ml/100g for aqueous solutions.[6]

• Fasting: Animals should be fasted prior to dosing (e.g., overnight for rats) to promote absorption.[10]

4.3. Step-by-Step Procedure

• Step 1: Dose three fasted female rats with the starting dose (e.g., 300 mg/kg).

• Observation: Observe the animals closely for the first few hours post-dosing and then periodically for 14 days.[17]

• Decision Point: The outcome after 48 hours determines the next step, as illustrated in the workflow diagram below.

  • If 2 or 3 animals die, the substance is classified at that dose level, and the study is stopped.

  • If 0 or 1 animal dies, the study proceeds to the next step.

• Subsequent Steps: Depending on the outcome, the next step may involve dosing three more animals at a lower or higher dose level, following the logic outlined in the OECD 423 guideline.[16]

4.4. Experimental Workflow Diagram

Caption: Workflow for the Acute Toxic Class Method (OECD 423).

4.5. Observations A comprehensive record of all observations is crucial. This includes:

• Clinical Signs: Changes in skin and fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and behavior.[17] Specific attention should be paid to tremors, convulsions, salivation, diarrhea, lethargy, and coma.[17]

• Body Weight: Individual animal weights should be recorded shortly before dosing and at least weekly thereafter.

• Mortality: The time of death for any animal should be recorded as accurately as possible.

Table 1: Template for Recording Clinical Observations

Animal ID	Dose (mg/kg)	Time Post-Dose	Clinical Sign	Severity (Mild, Moderate, Severe)

4.6. Pathological Examination All animals, including those that die during the study and those euthanized at the end of the 14-day observation period, should undergo a gross necropsy. This involves a visual examination of the external surfaces, orifices, and all major organs in the cranial, thoracic, and abdominal cavities. Any observed abnormalities should be recorded.

Acute Dermal and Inhalation Toxicity Assessment

The necessity of conducting acute dermal or inhalation toxicity studies depends on the intended use and potential routes of human exposure for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine.

• Acute Dermal Toxicity (OECD 402): If the compound is intended for topical application or if significant dermal exposure is anticipated during manufacturing or use, a dermal toxicity study would be warranted.[18] This study involves applying the substance to a shaved area of the skin of the test animals.[18]

• Acute Inhalation Toxicity (OECD 403/436): If the compound is volatile or is likely to be aerosolized during its lifecycle, an inhalation toxicity study should be considered. This involves exposing animals to the substance in an inhalation chamber for a defined period.

The decision to conduct these studies should be based on a comprehensive risk assessment. In many cases, for early-stage drug development, oral toxicity data is sufficient for initial safety assessment.

Data Analysis, Interpretation, and Classification

The primary output of the Acute Toxic Class Method is not a precise LD50 value but rather a classification of the substance into one of the Globally Harmonised System (GHS) of Classification and Labelling of Chemicals categories for acute toxicity.[16]

Table 2: GHS Classification based on Acute Oral Toxicity

GHS Category	Dose Range (mg/kg)
1	≤ 5
2	> 5 and ≤ 50
3	> 50 and ≤ 300
4	> 300 and ≤ 2000
5 or Unclassified	> 2000

The combination of mortality data, clinical observations, body weight changes, and necropsy findings provides a comprehensive acute toxicity profile. This profile is essential for identifying the target organs of toxicity and understanding the dose-response relationship, which is critical for the overall risk assessment of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine.

Conclusion

The acute toxicity assessment of a novel compound such as 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine is a critical, non-negotiable step in its development and safety evaluation. While no specific data currently exists for this molecule, a robust and ethically sound assessment can be conducted by adhering to established international guidelines, particularly the OECD 423 method for acute oral toxicity. This approach minimizes animal use while yielding the necessary data for hazard classification and informed decision-making in subsequent stages of research and development. A carefully planned and executed study, as outlined in this guide, will provide the foundational data necessary to understand the potential risks associated with this promising new chemical entity.

References

• OECD. (2001). OECD Guideline for the Testing of Chemicals 423: Acute Oral Toxicity – Acute Toxic Class Method. Organisation for Economic Co-operation and Development. [Link]
• OECD. (1987). OECD Guideline for the Testing of Chemicals 401: Acute Oral Toxicity. Organisation for Economic Co-operation and Development. [Link]
• OECD. (2001). OECD Guideline for the Testing of Chemicals 420: Acute Oral Toxicity - Fixed Dose Procedure. Organisation for Economic Co-operation and Development. [Link]
• El-Sayed, M. A. A., et al. (2014). Convenient synthesis, characterization, cytotoxicity and toxicity of pyrazole derivatives. Acta Chimica Slovenica, 61(1), 136-151. [Link]
• Slideshare. (n.d.). Acute Toxicity by OECD Guidelines. [Link]
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• Frontiers in Pharmacology. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. [Link]
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• ResearchGate. (2018). A Review of the LD 50 and Its Current Role in Hazard Communication. [Link]
• Journal of Chemical and Pharmaceutical Research. (2010). Effective alternative methods of LD50 help to save number of experimental animals. [Link]
• Semantic Scholar. (2016). Acute toxicity of 5-(furan-2-yl, 2-metylfuran-3-yl)-4-amino-1,2,4-triazole-3-thiol alkyl derivatives. [Link]-Danilchenko-Parchenko/08587127b99c80f4f91040409a65687799401777)
• Pacific Northwest National Laboratory. (2017). Proposed Occupational Exposure Limits for Furans. [Link]
• PubChemLite. (n.d.). 3-(furan-2-yl)-1-methyl-1h-pyrazol-5-amine. [Link]-1-methyl-1h-pyrazol-5-amine_10150901)

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Protocols & Analytical Methods

Application Notes & Protocols for the Antimicrobial Evaluation of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Introduction: The Rationale for Investigating Furan-Pyrazole Conjugates

The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of new therapeutic agents.[1] Heterocyclic compounds, particularly those containing pyrazole and furan moieties, have garnered significant attention in medicinal chemistry due to their diverse and potent biological activities.[2][3] Pyrazole derivatives are known to exhibit a wide spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.[4] Similarly, the furan ring is a key structural component in many bioactive natural products and synthetic compounds. The combination of these two pharmacophores into a single molecular entity, such as 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, presents a promising strategy for the discovery of novel antimicrobial agents.[5]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on conducting the initial in vitro antimicrobial evaluation of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. The protocols detailed herein are based on established, standardized methodologies to ensure the generation of robust, reproducible, and comparable data.[6][7] This document will guide the user through a logical progression of experiments, from qualitative screening to quantitative determination of antimicrobial efficacy.

PART 1: Preliminary Antimicrobial Screening - The Disk Diffusion Assay

The disk diffusion assay is a widely used preliminary method to qualitatively assess the antimicrobial activity of a compound.[8][9] This technique is based on the principle of an antimicrobial agent diffusing from an impregnated disk into an agar medium inoculated with a test microorganism, resulting in a zone of growth inhibition.[10] The size of this zone is indicative of the compound's potential efficacy against the tested organism.[11]

Causality Behind Experimental Choices:

• Choice of Medium: Mueller-Hinton Agar (MHA) is the recommended medium for routine antimicrobial susceptibility testing of non-fastidious bacteria.[10] Its formulation provides good reproducibility and has a low concentration of inhibitors that might interfere with the activity of certain classes of antibiotics.[12]

• Inoculum Standardization: The turbidity of the bacterial suspension is standardized to a 0.5 McFarland standard to ensure a uniform and reproducible bacterial lawn on the agar plate.[13] This corresponds to approximately 1-2 x 10⁸ CFU/mL.[13]

• The 15-15-15 Rule: To maintain the integrity of the assay, it is recommended to inoculate the agar plate within 15 minutes of preparing the standardized suspension, apply the disks within 15 minutes of inoculation, and place the plate in the incubator within 15 minutes of disk application.[11]

Experimental Protocol: Kirby-Bauer Disk Diffusion Method

• Preparation of Bacterial Inoculum:

  • Aseptically select 3-5 well-isolated colonies of the test bacterium from a fresh agar plate.

  • Transfer the colonies into a tube containing a suitable broth medium, such as Tryptic Soy Broth.[10]

  • Incubate the broth culture at 37°C until it reaches the turbidity of a 0.5 McFarland standard.[13]

• Inoculation of the Agar Plate:

  • Dip a sterile cotton swab into the standardized bacterial suspension.

  • Remove excess liquid by pressing the swab against the inner wall of the tube.[9]

  • Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform coverage.[14]

  • Finally, swab the rim of the agar.[14]

• Application of Disks:

  • Prepare sterile filter paper disks (6 mm in diameter) impregnated with a known concentration of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. A starting concentration of 30 µ g/disk is common for initial screening.

  • Aseptically place the impregnated disks on the surface of the inoculated agar plate.

  • Gently press the disks down to ensure complete contact with the agar.[10]

  • Include a positive control (a disk with a standard antibiotic like Ciprofloxacin) and a negative control (a disk impregnated with the solvent used to dissolve the test compound).

• Incubation and Interpretation:

  • Invert the plates and incubate at 35-37°C for 16-24 hours.[11]

  • After incubation, measure the diameter of the zone of complete growth inhibition around each disk in millimeters (mm).[15]

Data Presentation: Zone of Inhibition (ZOI)

Test Microorganism	Gram Stain	Compound (Concentration)	Zone of Inhibition (mm)
Staphylococcus aureus	Gram-positive	2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine (30 µ g/disk )	Record Measurement
Escherichia coli	Gram-negative	2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine (30 µ g/disk )	Record Measurement
Pseudomonas aeruginosa	Gram-negative	2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine (30 µ g/disk )	Record Measurement
Candida albicans	Fungus	2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine (30 µ g/disk )	Record Measurement
Control	-	Ciprofloxacin (5 µ g/disk )	Record Measurement
Control	-	Solvent (e.g., DMSO)	0

PART 2: Quantitative Antimicrobial Efficacy Assessment

Following a positive result in the preliminary screening, a more quantitative assessment is necessary to determine the precise concentration of the compound required to inhibit or kill the microorganism. This is achieved through the determination of the Minimum Inhibitory Concentration (MIC) and the Minimum Bactericidal Concentration (MBC).

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[1][16] The broth microdilution method is a widely accepted and standardized technique for determining the MIC of a novel compound.[6]

• Broth Microdilution Format: The 96-well microtiter plate format allows for the efficient testing of multiple concentrations of the compound in a small volume, making it a high-throughput method.[17]

• Serial Dilutions: Two-fold serial dilutions provide a logarithmic concentration gradient, which is effective for determining the MIC over a wide range of concentrations.[13]

• Final Inoculum Concentration: A final bacterial concentration of approximately 5 x 10⁵ CFU/mL in each well is crucial for the reproducibility and comparability of MIC results according to CLSI guidelines.[13][15]

• Preparation of Compound Dilutions:

  • Prepare a stock solution of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine in a suitable solvent (e.g., DMSO).

  • In a 96-well microtiter plate, perform two-fold serial dilutions of the compound in Mueller-Hinton Broth (MHB) to achieve a range of concentrations.[13] The final volume in each well should be 50 µL before adding the inoculum.[15]

• Preparation of Bacterial Inoculum:

  • Prepare a standardized bacterial suspension equivalent to a 0.5 McFarland standard as described previously.

  • Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells after inoculation.[7]

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial inoculum to each well containing the compound dilutions.[1]

  • Include a positive control (wells with bacteria and no compound) and a negative/sterility control (wells with broth only).[7]

  • Seal the plate and incubate at 37°C for 16-20 hours.[13]

• Result Interpretation:

  • The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).[1] This can be determined by visual inspection or by measuring the optical density at 600 nm with a plate reader.

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[18][19] This assay is a crucial next step after determining the MIC to understand whether the compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria).[6]

• Subculturing from MIC wells: To determine if the bacteria in the clear wells from the MIC assay are dead or simply inhibited, a small volume is subcultured onto an antibiotic-free agar medium.[20]

• 99.9% Reduction Threshold: The definition of bactericidal activity as a 99.9% reduction in viable cells is a widely accepted standard in microbiology.[21]

• MBC/MIC Ratio: The ratio of MBC to MIC is often used to classify the activity of an antimicrobial agent. A ratio of ≤ 4 is generally considered indicative of bactericidal activity.[21]

• Subculturing:

  • Following the determination of the MIC, select the wells showing no visible growth (the MIC well and at least two more concentrated wells).[20]

  • Aseptically transfer a small aliquot (e.g., 10 µL) from each of these wells and spot-plate onto a fresh Mueller-Hinton agar plate.

• Incubation:

  • Incubate the agar plate at 37°C for 18-24 hours.

• Result Interpretation:

  • The MBC is the lowest concentration of the compound that results in a 99.9% reduction in CFU/mL compared to the initial inoculum.[20] In practice, this is often the lowest concentration at which no colonies or only a few colonies grow on the subculture plate.

Data Presentation: MIC and MBC Values

Test Microorganism	Gram Stain	MIC (µg/mL) of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine	MBC (µg/mL) of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine	MBC/MIC Ratio	Positive Control MIC (µg/mL) (e.g., Ciprofloxacin)
Staphylococcus aureus	Gram-positive	Record Value	Record Value	Calculate Ratio	Record Value
Escherichia coli	Gram-negative	Record Value	Record Value	Calculate Ratio	Record Value
Pseudomonas aeruginosa	Gram-negative	Record Value	Record Value	Calculate Ratio	Record Value
Candida albicans	Fungus	Record Value	Record Value	Calculate Ratio	Record Value

PART 3: Visualization of Experimental Workflows

To ensure clarity and reproducibility, the experimental workflows are visualized below using Graphviz.

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Application Notes and Protocols: Furan-Pyrazol-7, a Novel Pyrazole-Based Kinase Inhibitor

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characterization of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine , hereafter referred to as Furan-Pyrazol-7 , as a potential kinase inhibitor. While specific biological data for Furan-Pyrazol-7 is not yet publicly available, its structure incorporates a pyrazole scaffold, a privileged pharmacophore in numerous clinically approved kinase inhibitors.[1][2][3][4] This guide, therefore, presents a robust, hypothetical framework for its initial evaluation, from broad kinase profiling to specific cellular activity assays. The protocols are designed to be self-validating and are grounded in established methodologies for kinase inhibitor discovery.

Introduction: The Rationale for Investigating Furan-Pyrazol-7

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes, including growth, differentiation, and apoptosis.[5][6] Their dysregulation is a hallmark of many diseases, most notably cancer, making them prime targets for therapeutic intervention.[1][5][6] The pyrazole nucleus is a key structural motif in many successful kinase inhibitors due to its ability to form crucial hydrogen bond interactions within the ATP-binding pocket of these enzymes.[1][2][3]

Furan-Pyrazol-7, with its distinct furan and pyrazole moieties, represents a novel chemical entity with the potential for unique kinase selectivity and potency. These application notes will guide the user through a logical, stepwise process to:

• Identify the primary kinase targets of Furan-Pyrazol-7.

• Quantify its inhibitory potency (IC50).

• Assess its mechanism of action in a cellular context.

This structured approach is essential for building a comprehensive profile of a novel compound and determining its therapeutic potential.

Foundational Concepts in Kinase Inhibition

The journey of a kinase inhibitor from a chemical entity to a potential therapeutic agent involves a multi-tiered evaluation process.[7] This process begins with broad, high-throughput screening to identify initial "hits" and progressively narrows down to more complex, biologically relevant assays.

From Biochemical Potency to Cellular Efficacy

A critical challenge in kinase inhibitor development is ensuring that a compound's activity in a purified, biochemical assay translates to a functional effect within the complex environment of a living cell.[8] Many compounds that show promise in initial screens fail in cell-based assays due to factors like poor cell permeability, rapid metabolism, or off-target effects.[8] Therefore, our protocols will encompass both biochemical and cellular assays to provide a more complete picture of Furan-Pyrazol-7's activity.

The Significance of the IC50 Value

The half-maximal inhibitory concentration (IC50) is a key metric that quantifies the concentration of an inhibitor required to reduce the activity of a specific enzyme by 50%.[7][9] It is a crucial parameter for comparing the potency of different inhibitors and for guiding medicinal chemistry efforts to optimize lead compounds.[7][9][10]

Experimental Workflow: A Step-by-Step Characterization of Furan-Pyrazol-7

The following diagram illustrates the proposed workflow for the initial characterization of Furan-Pyrazol-7.

Caption: Workflow for the characterization of a novel kinase inhibitor.

Protocol I: Broad Kinase Selectivity Profiling

Objective: To identify the primary kinase targets of Furan-Pyrazol-7 by screening it against a large, diverse panel of recombinant human kinases.

Rationale: Kinase inhibitors can have varying degrees of selectivity. A broad profiling screen is the most efficient way to understand the compound's overall selectivity landscape and to identify both intended and potential off-targets early in the discovery process.[11][12] This is crucial for predicting potential therapeutic applications and side effects. Radiometric activity assays are often preferred for this purpose due to their universal applicability across different kinases.[13]

Methodology: A fee-for-service screen with a specialized vendor (e.g., Reaction Biology, Promega) is the most common approach. The compound is typically tested at a single, high concentration (e.g., 1 or 10 µM) against a panel of several hundred kinases.

Step-by-Step Protocol:

• Compound Preparation: Prepare a 10 mM stock solution of Furan-Pyrazol-7 in 100% DMSO. Ensure complete dissolution.

• Assay Format: A radiometric assay, such as the [33P]-ATP filter binding assay, is recommended for its robustness.

• ATP Concentration: The assay should be run at or near the Km of ATP for each individual kinase to ensure that the results are comparable across the panel.[13]

• Data Analysis: The primary output will be the percent inhibition of each kinase at the tested concentration.

Data Presentation: The results should be summarized in a table, highlighting the kinases that are most strongly inhibited.

Kinase Target	Family	% Inhibition at 10 µM
SRC	Tyrosine Kinase	98%
YES1	Tyrosine Kinase	95%
LCK	Tyrosine Kinase	92%
EGFR	Tyrosine Kinase	45%
MAPK1	CMGC	22%
...	...	...
(Hypothetical Data)

Protocol II: Biochemical IC50 Determination

Objective: To precisely quantify the inhibitory potency of Furan-Pyrazol-7 against the top kinase hits identified in the initial screen.

Rationale: An IC50 value provides a quantitative measure of a compound's potency.[7] This is essential for structure-activity relationship (SAR) studies and for ranking compounds. A variety of assay formats are available, including luminescence-based assays that measure ATP consumption.[7][14]

Methodology: The ADP-Glo™ Kinase Assay (Promega) is a robust, luminescence-based assay that measures the amount of ADP produced in a kinase reaction.[6][14] Less kinase activity due to inhibition results in less ADP and a lower luminescent signal.

Step-by-Step Protocol:

• Reagent Preparation: Prepare all assay reagents (kinase, substrate, ATP, buffer) according to the manufacturer's protocol. For this hypothetical example, we will use recombinant SRC kinase.

• Compound Dilution: Perform a serial dilution of the 10 mM Furan-Pyrazol-7 stock solution in assay buffer to create a range of concentrations (e.g., 100 µM to 1 nM).

• Kinase Reaction:

  • Add 5 µL of the diluted compound to the wells of a 384-well plate.

  • Add 10 µL of a solution containing the SRC kinase and its specific substrate.

  • Initiate the reaction by adding 10 µL of ATP solution.

  • Incubate for 60 minutes at room temperature.

• Signal Detection:

  • Add 25 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

  • Read the luminescence on a compatible plate reader.

• Data Analysis:

  • Normalize the data using positive (no inhibitor) and negative (no kinase) controls.

  • Plot the normalized data against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic curve to determine the IC50 value.[15]

Data Presentation:

Parameter	Value
Target Kinase	SRC
IC50 (nM)	75.2
Hill Slope	1.1
R2	0.995
(Hypothetical Data)

Protocol III: Cellular Target Engagement and Pathway Inhibition

Objective: To determine if Furan-Pyrazol-7 can inhibit its target kinase within a living cell and affect downstream signaling.

Rationale: Confirming that a compound is active in a cellular context is a critical step.[8] A cellular phosphorylation assay can directly measure the inhibition of a specific kinase's activity by quantifying the phosphorylation of its downstream substrate.[16] For SRC kinase, a key downstream event is the autophosphorylation at tyrosine 416 (Y416).

Caption: Simplified SRC signaling pathway and point of inhibition.

Methodology: Western blotting is a widely used technique to detect changes in protein phosphorylation. Here, we will use it to assess the phosphorylation status of SRC at Y416 in a cancer cell line that exhibits high SRC activity (e.g., HT-29 colon cancer cells).

Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Plate HT-29 cells in a 6-well plate and grow to 70-80% confluency.

  • Treat the cells with increasing concentrations of Furan-Pyrazol-7 (e.g., 0.1 µM to 10 µM) for 2 hours. Include a DMSO vehicle control.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein (e.g., 20 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with a primary antibody specific for phospho-SRC (Y416).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe for total SRC and a loading control (e.g., GAPDH) to ensure equal protein loading.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-SRC signal to the total SRC signal.

Expected Outcome: A dose-dependent decrease in the phosphorylation of SRC at Y416 would confirm that Furan-Pyrazol-7 engages its target and inhibits its activity in a cellular environment.

Conclusion and Future Directions

This document outlines a foundational, albeit hypothetical, strategy for the initial characterization of Furan-Pyrazol-7 as a kinase inhibitor. Based on its pyrazole core, there is a strong rationale for its investigation.[1][2][3][4] The successful execution of these protocols would provide critical data on its kinase selectivity, potency, and cellular activity.

Positive results from these initial studies would warrant further investigation, including:

• Mechanism of Action Studies: To determine if the inhibition is ATP-competitive.[7]

• Broader Cell-Based Screening: Assessing its anti-proliferative effects against a panel of cancer cell lines.[17]

• In Vivo Efficacy Studies: Evaluating its therapeutic potential in animal models.

These application notes provide a comprehensive and scientifically rigorous starting point for unlocking the potential of Furan-Pyrazol-7 and similar novel chemical entities in the field of kinase inhibitor drug discovery.

References

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• Aziz, F., et al. (2020). Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. Journal of Medicinal and Chemical Sciences, 4, 42-52. [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

• Creative Diagnostics. (n.d.). Kinase Activity Assay. [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. [Link]

• Kollau, A., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Pharmaceuticals (Basel), 14(8), 799. [Link]

• Elkins, J. M., et al. (2016). Comprehensive characterization of the Published Kinase Inhibitor Set. Nature Biotechnology, 34(1), 95-103. [Link]

• Gundogdu-Tuzun, G., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects. Molecules, 27(1), 297. [Link]

• Hill, M. D., et al. (2023). Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. ACS Medicinal Chemistry Letters, 14(6), 820-826. [Link]

• ResearchGate. (n.d.). Determination of IC50 values for p110 with the PI3-kinase inhibitors.... [Link]

• ResearchGate. (2016). Comprehensive characterization of the Published Kinase Inhibitor Set. [Link]

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• ASCO Publications. (2005). IC50 determination for receptor-targeted compounds and downstream signaling. [Link]

• ResearchGate. (2018). (PDF) Utility of 5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide in the synthesis of heterocyclic compounds with antimicrobial activity. [Link]

• ResearchGate. (2017). (PDF) 3-Methyl-1-phenyl-1H-pyrazol-5-yl 2-Bromo-3-furan-carboxylate. [Link]

• Reaction Biology. (2024). Choosing the Right Assay for Your Kinase Drug Discovery. [Link]

• Bansal, R. K. (2014). Current status of pyrazole and its biological activities. Journal of Pharmacy and Bioallied Sciences, 6(2), 75-82. [Link]

• MDPI. (n.d.). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. [Link]

• Reaction Biology. (2024). Testing kinase inhibitors where it matters: Drug screening in intact cells. [Link]

• Google Patents. (n.d.).

• bioRxiv. (2022). A two-point IC50 method for evaluating the biochemical potency of irreversible enzyme inhibitors. [Link]

• El-Damasy, D. A., et al. (2023). Novel Phthalic-Based Anticancer Tyrosine Kinase Inhibitors: Design, Synthesis and Biological Activity. Molecules, 28(5), 2097. [Link]

• Bentham Science. (n.d.). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. [Link]

• National Center for Biotechnology Information. (2012). Assay Development for Protein Kinase Enzymes. [Link]

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• National Center for Biotechnology Information. (2023). Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. [Link]

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A Validated Protocol for the Synthesis of 2-(Furan-2-ylmethyl)-5-methyl-2H-pyrazol-3-ylamine Derivatives

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive, two-step protocol for the synthesis of 2-(Furan-2-ylmethyl)-5-methyl-2H-pyrazol-3-ylamine, a heterocyclic scaffold of significant interest in medicinal chemistry. Pyrazole derivatives are known to exhibit a wide range of pharmacological activities, and their combination with a furan moiety presents opportunities for developing novel therapeutic agents.[1][2][3] The described methodology begins with the classical cyclocondensation reaction to form the core intermediate, 5-methyl-1H-pyrazol-3-ylamine, followed by a regioselective N-alkylation to introduce the furan-2-ylmethyl group. This guide is designed for chemical researchers and drug development professionals, offering detailed, step-by-step instructions, mechanistic insights, characterization data, and troubleshooting advice to ensure reliable and reproducible outcomes.

Introduction: The Significance of Furan-Pyrazole Scaffolds

The pyrazole nucleus is a privileged scaffold in drug discovery, forming the core of numerous compounds with diverse biological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[1][3] This five-membered heterocyclic ring's unique structural and electronic properties allow it to serve as a versatile pharmacophore. The incorporation of a furan ring, another biologically significant heterocycle found in many natural and synthetic bioactive molecules, creates hybrid structures with potentially enhanced or novel pharmacological profiles.[4] Furan-pyrazole derivatives are being explored for various therapeutic applications, including as fungicidal agents and potential treatments for breast cancer.[2][5][6]

The specific target of this protocol, 2-(Furan-2-ylmethyl)-5-methyl-2H-pyrazol-3-ylamine, combines three key structural motifs: the 3-aminopyrazole core, essential for further functionalization or for acting as a pharmacophore itself; a 5-methyl group; and an N-substituted furan moiety. This document provides an authoritative and practical guide to its synthesis, emphasizing the rationale behind procedural choices to empower researchers to adapt and apply these methods to their specific research goals.

Overall Synthetic Strategy

The synthesis is efficiently executed in two primary stages, as outlined below. The first stage involves the construction of the pyrazole ring system, and the second stage is the selective alkylation of a ring nitrogen atom with the desired furfuryl side chain.

Caption: Overall two-step synthetic workflow.

Part 1: Synthesis of the Key Intermediate: 5-Methyl-1H-pyrazol-3-ylamine

This initial step utilizes a variation of the classic Knorr pyrazole synthesis, which involves the condensation of a hydrazine with a β-dicarbonyl compound or its equivalent.[7] Here, cyanoacetone serves as the 1,3-dielectrophile precursor, reacting with hydrazine to form the stable 3-amino-5-methylpyrazole ring system.[8][9]

3.1. Principle and Mechanism The reaction proceeds via a cyclocondensation mechanism. The more nucleophilic nitrogen of hydrazine attacks one of the carbonyl or nitrile carbons of cyanoacetone, followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic pyrazole ring. This method is advantageous as it starts from readily available materials and is a high-yield process.[8]

Caption: Simplified mechanism for pyrazole synthesis.

3.2. Materials and Equipment

Reagent/Material	Formula	MW ( g/mol )	CAS No.	Notes
Cyanoacetone	C₄H₅NO	83.09	2469-93-4	Can be used as its more stable alkali metal salt.[8]
Hydrazine Hydrate	H₆N₂O	50.06	7803-57-8	Highly Toxic & Corrosive. Handle with extreme care.
Hydrochloric Acid (conc.)	HCl	36.46	7647-01-0	Used for pH adjustment.
Sodium Hydroxide	NaOH	40.00	1310-73-2	Used for neutralization/basification.
Ethanol	C₂H₅OH	46.07	64-17-5	Reaction solvent.
Ethyl Acetate	C₄H₈O₂	88.11	141-78-6	Extraction/Recrystallization solvent.
Hexane	C₆H₁₄	86.18	110-54-3	Recrystallization solvent.

Equipment:

• Round-bottom flask (250 mL) with magnetic stirrer

• Reflux condenser

• Heating mantle

• Dropping funnel

• pH meter or pH paper

• Separatory funnel

• Büchner funnel and filtration flask

• Rotary evaporator

3.3. Detailed Experimental Protocol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve cyanoacetone (8.31 g, 0.1 mol) in 100 mL of ethanol.

• Reagent Addition: While stirring, carefully add hydrazine hydrate (5.51 g, 0.11 mol) dropwise to the solution over 15 minutes. The reaction is exothermic.

• Reaction: After the addition is complete, heat the mixture to reflux (approx. 80°C) and maintain for 3-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (Eluent: Ethyl Acetate/Hexane 7:3).

• Work-up: Cool the reaction mixture to room temperature. Slowly add concentrated HCl to adjust the pH to ~2. This protonates the product, making it water-soluble and helping to remove non-basic impurities.

• Isolation: Remove the ethanol under reduced pressure using a rotary evaporator. To the remaining aqueous solution, add 50 mL of ethyl acetate and stir. Basify the aqueous layer by slowly adding a 4M NaOH solution until the pH is ~9-10.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is a solid. Purify by recrystallization from an ethyl acetate/hexane mixture to yield 5-methyl-1H-pyrazol-3-ylamine as a white to light-yellow crystalline solid.[10]

3.4. Expected Yield and Characterization

• Yield: 75-85%

• Physical State: White to light yellow crystalline powder.[10]

• Melting Point: 115-118 °C

• ¹H NMR (DMSO-d₆, 400 MHz): δ 11.2 (s, 1H, pyrazole-NH), 5.3 (s, 1H, pyrazole-CH), 4.6 (s, 2H, -NH₂), 2.1 (s, 3H, -CH₃).

• IR (KBr, cm⁻¹): 3400-3200 (N-H stretching), 1640 (N-H bending), 1580 (C=N stretching).

Part 2: Synthesis of 2-(Furan-2-ylmethyl)-5-methyl-2H-pyrazol-3-ylamine

This step involves the N-alkylation of the pyrazole ring. The choice of base and solvent is critical to control the regioselectivity of the alkylation, as the two ring nitrogens are not equivalent.

4.1. Principle and Mechanism The reaction is a nucleophilic substitution where the deprotonated pyrazole nitrogen attacks the electrophilic carbon of furfuryl chloride. In 3-amino-5-methylpyrazole, alkylation can occur at N1 or N2. The product distribution is influenced by factors like the nature of the base, solvent polarity, and steric hindrance. Using a strong base like sodium hydride (NaH) in an aprotic solvent like DMF typically favors alkylation at the less sterically hindered nitrogen, which in this case leads to the desired 2H-pyrazole isomer.

4.2. Materials and Equipment

Reagent/Material	Formula	MW ( g/mol )	CAS No.	Notes
5-Methyl-1H-pyrazol-3-ylamine	C₄H₇N₃	97.12	31230-17-8	From Part 1.
Sodium Hydride (60% in oil)	NaH	24.00	7646-69-7	Flammable solid. Reacts violently with water.
Furfuryl Chloride	C₅H₅ClO	116.55	617-88-9	Lachrymatory. Handle in a fume hood.
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	68-12-2	Anhydrous grade recommended.
Diethyl Ether	C₄H₁₀O	74.12	60-29-7	For washing and extraction.

Equipment:

• Three-neck round-bottom flask (250 mL)

• Magnetic stirrer, thermometer

• Inert gas line (Nitrogen or Argon)

• Dropping funnel

• Ice bath

• Silica gel for column chromatography

4.3. Detailed Experimental Protocol

• Reaction Setup: Assemble a dry three-neck flask under an inert atmosphere (N₂ or Ar). Add sodium hydride (60% dispersion in mineral oil, 0.44 g, 0.011 mol) and wash with dry hexane (2 x 10 mL) to remove the oil. Carefully decant the hexane.

• Deprotonation: Add 50 mL of anhydrous DMF to the flask and cool the suspension to 0°C in an ice bath. Add a solution of 5-methyl-1H-pyrazol-3-ylamine (0.97 g, 0.01 mol) in 20 mL of anhydrous DMF dropwise over 20 minutes. Stir at 0°C for 30 minutes until hydrogen gas evolution ceases.

• Alkylation: Add a solution of furfuryl chloride (1.28 g, 0.011 mol) in 10 mL of anhydrous DMF dropwise at 0°C. After addition, allow the reaction to warm to room temperature and stir for 6-8 hours.

• Quenching: Monitor the reaction by TLC. Once complete, cool the flask to 0°C and carefully quench the reaction by the slow, dropwise addition of 10 mL of saturated aqueous ammonium chloride solution.

• Work-up: Pour the mixture into 150 mL of water and extract with ethyl acetate (3 x 75 mL).

• Purification: Combine the organic layers, wash with brine (2 x 50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude residue is purified by silica gel column chromatography (Eluent: gradient of 30% to 50% Ethyl Acetate in Hexane) to afford the title compound.

4.4. Expected Yield and Characterization

• Yield: 55-65%

• Physical State: Light brown oil or low-melting solid.

• ¹H NMR (CDCl₃, 400 MHz): δ 7.35 (d, 1H, furan-H), 6.30 (dd, 1H, furan-H), 6.20 (d, 1H, furan-H), 5.55 (s, 1H, pyrazole-CH), 5.05 (s, 2H, -CH₂-furan), 3.80 (br s, 2H, -NH₂), 2.20 (s, 3H, -CH₃).

• Mass Spec (ESI+): m/z = 178.10 [M+H]⁺.

Safety Precautions

• Hydrazine Hydrate: Is extremely toxic, a suspected carcinogen, and corrosive. Always handle in a well-ventilated fume hood, wearing appropriate PPE including gloves, lab coat, and safety goggles.

• Sodium Hydride: Is a flammable solid that reacts violently with water to produce flammable hydrogen gas. Do not allow contact with water or protic solvents. All glassware must be thoroughly dried before use.

• Furfuryl Chloride: Is a lachrymator and irritant. Handle exclusively in a fume hood.

• Always perform reactions behind a safety shield.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Part 1: Low yield of pyrazole intermediate	Incomplete reaction.	Ensure reflux temperature is maintained. Increase reaction time. Check purity of starting materials.
Product loss during work-up.	Ensure pH for extraction steps is correct. Perform more extractions if necessary.
Part 2: Low yield of final product	Incomplete deprotonation.	Ensure NaH is active and oil has been removed. Use anhydrous solvent.
Formation of N1-isomer.	Re-evaluate base/solvent system. Purification by column chromatography is crucial to separate isomers.
Degradation of furfuryl chloride.	Use freshly distilled or high-purity furfuryl chloride.
Both Parts: Multiple spots on TLC	Impure starting materials.	Purify starting materials before use.
Side reactions.	Control reaction temperature carefully. Ensure inert atmosphere for Part 2.

Conclusion

This application note details a robust and reproducible two-step synthesis for 2-(Furan-2-ylmethyl)-5-methyl-2H-pyrazol-3-ylamine. By following the outlined procedures for synthesis, purification, and characterization, researchers can reliably produce this valuable heterocyclic scaffold. The mechanistic insights and troubleshooting guide provided are intended to facilitate not only the successful execution of this specific protocol but also its adaptation for the synthesis of a broader range of related derivatives for applications in drug discovery and materials science.

References

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• M. A. A. Al-bayati, et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Reactions, 4(3), 441-479. Available at: [Link]

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• H. J. Lauk, et al. (1996). Process for the preparation of 3-amino-5-methylpyrazole. US Patent 5,616,723.

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Application Note: High-Throughput Screening for Novel Kinase Inhibitors Using 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Abstract

This document provides a comprehensive guide for the high-throughput screening (HTS) of the novel small molecule, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, as a potential kinase inhibitor. The pyrazole scaffold is a well-established pharmacophore in numerous approved and investigational kinase inhibitors, making this compound a promising candidate for drug discovery campaigns.[1][2] This application note details two distinct assay protocols: a primary luminescence-based kinase activity assay and a secondary TR-FRET-based binding assay for hit confirmation and characterization. The methodologies are designed to be robust, scalable, and suitable for automated HTS platforms.[3][4] We further provide in-depth explanations of the scientific rationale behind the experimental design, quality control measures, and data analysis pipelines necessary for the successful identification and validation of lead compounds.

Introduction: The Rationale for Screening 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, most notably cancer. This has made them one of the most important classes of drug targets. The pyrazole ring is a privileged scaffold in kinase inhibitor design, known for its ability to form key hydrogen bond interactions within the ATP-binding pocket of kinases.[5][6] The specific compound, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, possesses structural motifs—a furan ring and a pyrazole core—that suggest potential interactions with kinase active sites.

High-throughput screening (HTS) is an essential methodology in modern drug discovery, enabling the rapid evaluation of large compound libraries to identify molecules that modulate a specific biological target.[3][4] This application note outlines a strategic HTS cascade designed to identify and validate the inhibitory activity of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine against a hypothetical kinase target, "Kinase-X."

The HTS Workflow: A Dual-Assay Strategy for Hit Identification and Validation

A robust HTS campaign relies on a multi-step process to minimize false positives and negatives.[7] Our proposed workflow employs a primary screen to identify initial "hits" followed by a secondary, orthogonal assay to confirm their activity.

Figure 1: A representative HTS workflow for kinase inhibitor discovery.

Primary Screening: Luminescence-Based Kinase Activity Assay

Assay Principle

The primary screen will employ a luminescence-based assay that quantifies the amount of ATP remaining in solution following a kinase reaction. In this "ATP-Glo" type assay, kinase activity consumes ATP. The addition of a luciferase/luciferin reagent results in a light signal that is inversely proportional to kinase activity. Inhibitors of the kinase will spare ATP, leading to a higher luminescence signal. This assay format is highly amenable to HTS due to its simplicity (a single addition step) and high sensitivity.[8]

Figure 2: Principle of the luminescence-based kinase activity assay.

Detailed Protocol: Primary HTS

Materials:

• 384-well white, solid-bottom assay plates[4]

• Recombinant Kinase-X enzyme

• Kinase-X substrate peptide

• ATP

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine and other library compounds dissolved in 100% DMSO

• Positive control (a known Kinase-X inhibitor, e.g., Staurosporine)

• Negative control (100% DMSO)

• Luminescence-based ATP detection reagent (e.g., CellTiter-Glo®)

• Multichannel pipettes or automated liquid handling system[4]

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Plating: Using an acoustic liquid handler, dispense 50 nL of each compound from the library (typically at 10 mM in DMSO) into the appropriate wells of a 384-well assay plate. Also, dispense the positive and negative controls.

• Enzyme Addition: Prepare a solution of Kinase-X in kinase buffer. Add 10 µL of the enzyme solution to all wells.

• Incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow for compound binding to the enzyme.

• Reaction Initiation: Prepare a solution of substrate and ATP in kinase buffer. Add 10 µL of this solution to all wells to start the kinase reaction. The final concentration of the test compound is typically 10 µM.

• Kinase Reaction Incubation: Incubate the plate at 30°C for 60 minutes.

• Signal Detection: Equilibrate the ATP detection reagent and the assay plate to room temperature. Add 20 µL of the detection reagent to all wells.

• Signal Stabilization: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Read the luminescence on a compatible plate reader.

Quality Control and Data Analysis

The quality and reliability of an HTS assay are assessed using the Z'-factor.[9][10] This statistical parameter measures the separation between the signals of the positive and negative controls.

Z'-Factor Calculation: Z' = 1 - (3 * (σ_pos + σ_neg)) / |μ_pos - μ_neg|

Where:

• μ_pos and σ_pos are the mean and standard deviation of the positive control.

• μ_neg and σ_neg are the mean and standard deviation of the negative control.

Z'-Factor Value	Assay Quality	Interpretation
> 0.5	Excellent	A large separation between positive and negative controls, suitable for HTS.[11][12]
0 to 0.5	Marginal	The assay may require optimization.[11][13]
< 0	Poor	The assay is not suitable for screening.[11][13]

Hit Identification: Raw data from the plate reader is normalized to the controls on each plate. The percent inhibition is calculated as follows:

% Inhibition = 100 * (1 - (Signal_compound - μ_pos) / (μ_neg - μ_pos))

A "hit" is typically defined as a compound that exhibits a percent inhibition greater than a certain threshold (e.g., >50% or >3 standard deviations from the mean of the sample population).

Secondary (Orthogonal) Assay: TR-FRET Binding Assay

Assay Principle

To confirm that the hits from the primary screen are not artifacts of the assay technology (e.g., luciferase inhibitors), an orthogonal assay with a different detection method is crucial.[14] A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) binding assay directly measures the binding of a compound to the kinase. This assay uses a kinase labeled with a donor fluorophore (e.g., Terbium) and a fluorescent tracer that binds to the ATP pocket, which is labeled with an acceptor fluorophore. When the tracer binds to the kinase, FRET occurs. A compound that binds to the ATP pocket will displace the tracer, leading to a decrease in the FRET signal.

Detailed Protocol: TR-FRET Assay

Materials:

• 384-well low-volume black assay plates

• Terbium-labeled Kinase-X

• Fluorescently labeled ATP-competitive tracer

• TR-FRET buffer

• Confirmed hits from the primary screen

• Plate reader with TR-FRET capabilities

Procedure:

• Compound Plating: Perform serial dilutions of the hit compounds in DMSO and dispense them into the assay plate to generate a dose-response curve.

• Reagent Addition: Add the Terbium-labeled Kinase-X and the fluorescent tracer to the wells.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Data Acquisition: Read the plate on a TR-FRET-enabled plate reader, measuring the emission at two wavelengths (donor and acceptor).

Data Analysis: IC50 Determination

The ratio of the acceptor to donor fluorescence is calculated. These ratios are then plotted against the logarithm of the compound concentration. A sigmoidal dose-response curve is fitted to the data to determine the IC50 value, which is the concentration of the inhibitor required to displace 50% of the tracer.

Conclusion

The protocols and strategies outlined in this application note provide a robust framework for the high-throughput screening of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine as a potential kinase inhibitor. By employing a carefully designed HTS cascade with a primary activity-based assay and a secondary binding-based assay, researchers can confidently identify and validate novel lead compounds for further development in drug discovery programs. The inherent potential of the pyrazole scaffold, combined with rigorous HTS methodologies, offers a promising avenue for the discovery of next-generation therapeutics.

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Application Note: A Comprehensive Framework for Evaluating the Anti-inflammatory Activity of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed guide for the comprehensive evaluation of the anti-inflammatory properties of the novel pyrazole derivative, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. Pyrazole-containing compounds are a significant class of heterocycles known for a wide range of pharmacological activities, including potent anti-inflammatory effects.[1][2][3][4] This guide outlines an integrated approach, beginning with fundamental in vitro screening assays to establish primary activity and progressing to mechanistic studies and in vivo validation. The protocols herein are designed to be robust and self-validating, providing researchers with the necessary tools to assess the therapeutic potential of this compound.

Introduction: The Rationale for Investigation

Inflammation is a fundamental protective response of the immune system to harmful stimuli, such as pathogens, damaged cells, or irritants.[5][6] However, dysregulated or chronic inflammation is a key pathological feature of numerous diseases, including arthritis, inflammatory bowel disease, and neurodegenerative disorders.[7][8] The inflammatory cascade is orchestrated by a complex network of signaling pathways and mediators. Key players include pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), as well as signaling molecules such as nitric oxide (NO).[5] These mediators are produced following the activation of intracellular signaling cascades, most notably the Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[5][7][9]

The pyrazole nucleus is a core scaffold in many commercially successful anti-inflammatory drugs, such as Celecoxib, which selectively inhibits the cyclooxygenase-2 (COX-2) enzyme.[2][4][10] This precedent establishes a strong rationale for investigating novel pyrazole derivatives like 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine (hereafter referred to as "Compound P") as potential anti-inflammatory agents. This guide provides a structured, multi-faceted approach to rigorously evaluate its biological activity.

Part 1: In Vitro Evaluation of Anti-inflammatory Efficacy

The initial phase of assessment utilizes cell-based assays to determine the direct anti-inflammatory effects of Compound P. The murine macrophage cell line, RAW 264.7, is an exemplary model for these studies.[11][12] Macrophages are central to the inflammatory response, and upon stimulation with bacterial lipopolysaccharide (LPS), they produce a robust and measurable surge in inflammatory mediators.[13]

Caption: High-level workflow for the in vitro evaluation of Compound P.

Protocol 1: Cell Viability and Cytotoxicity Assessment (MTT Assay)

Causality: Before assessing anti-inflammatory activity, it is critical to determine the concentration range of Compound P that is non-toxic to the cells. A reduction in inflammatory mediators could be a false positive if it results from cell death rather than a specific inhibitory action. The MTT assay measures mitochondrial reductase activity, a reliable indicator of cell viability.

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere for 24 hours.[14]

• Compound Treatment: Prepare serial dilutions of Compound P (e.g., 0.1, 1, 10, 50, 100 µM) in complete culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include a "vehicle control" (medium with the same concentration of solvent, e.g., DMSO, used to dissolve Compound P) and a "cells only" control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Select the highest concentrations that show >95% cell viability for subsequent experiments.

Protocol 2: Nitric Oxide (NO) Inhibition Assay (Griess Assay)

Causality: During inflammation, the enzyme inducible nitric oxide synthase (iNOS) is upregulated in macrophages, leading to a large production of NO.[12] NO is a highly reactive molecule, but it is rapidly oxidized to the stable metabolite nitrite (NO₂⁻) in the culture medium.[11][15] The Griess assay is a simple colorimetric method to quantify nitrite concentration, serving as a direct proxy for NO production.[14][16]

Methodology:

• Cell Seeding and Treatment: Seed RAW 264.7 cells as in Protocol 1. Pre-treat the cells with non-toxic concentrations of Compound P for 1 hour.[13]

• Inflammatory Stimulation: After pre-treatment, stimulate the cells by adding LPS (final concentration of 500 ng/mL) to all wells except the negative control.[13]

• Incubation: Incubate the plate for 24 hours.

• Griess Reaction:

  • Transfer 50 µL of cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent I (1% sulfanilamide in 2.5% phosphoric acid) to each well and incubate for 10 minutes at room temperature, protected from light.[11][14]

  • Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid) to each well and incubate for another 10 minutes.[11][14]

• Absorbance Reading: Measure the absorbance at 540 nm.

• Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples and determine the percentage of NO inhibition compared to the LPS-only control.

Protocol 3: Quantification of Pro-inflammatory Cytokines (ELISA)

Causality: TNF-α and IL-6 are pivotal pro-inflammatory cytokines produced by activated macrophages that drive the inflammatory response.[5][17] An effective anti-inflammatory compound should reduce the secretion of these key proteins. The Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive method for quantifying protein levels in biological fluids.[17][18]

Methodology:

• Sample Collection: Use the cell culture supernatants collected from the same experiment as the Griess Assay (Step 3).

• ELISA Procedure: Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions for a commercial kit (e.g., from Thermo Fisher Scientific, BioLegend).[17][18][19] A general workflow is as follows:

  • Coat a 96-well plate with a capture antibody specific for the target cytokine.

  • Block non-specific binding sites.

  • Add standards and samples (supernatants) to the wells and incubate.

  • Wash the plate, then add a biotinylated detection antibody.[17]

  • Wash, then add streptavidin-horseradish peroxidase (HRP).[17]

  • Wash, then add a chromogenic substrate (e.g., TMB). A colored product will develop.[17]

  • Stop the reaction with a stop solution and measure the absorbance at 450 nm.[18][20]

• Analysis: Generate a standard curve by plotting the absorbance values of the standards against their known concentrations.[20] Calculate the concentration of TNF-α and IL-6 in the samples from this curve and determine the percentage of inhibition.

Data Presentation: In Vitro Results

Summarize the quantitative data in a clear, structured table.

Assay	Parameter	Compound P (IC₅₀)	Positive Control (e.g., Dexamethasone)
NO Production	IC₅₀ (µM)	[Insert Value]	[Insert Value]
TNF-α Secretion	IC₅₀ (µM)	[Insert Value]	[Insert Value]
IL-6 Secretion	IC₅₀ (µM)	[Insert Value]	[Insert Value]

Part 2: Elucidating the Mechanism of Action

If Compound P demonstrates significant in vitro activity, the next logical step is to investigate its molecular mechanism. This involves examining its effect on the primary signaling pathways that control the expression of inflammatory mediators.

Key Inflammatory Signaling Pathways

NF-κB Pathway: The NF-κB transcription factor is a master regulator of inflammation.[7][8] In resting cells, it is held inactive in the cytoplasm by an inhibitory protein, IκBα.[21] Inflammatory stimuli like LPS trigger a cascade that leads to the phosphorylation and degradation of IκBα.[6] This frees NF-κB (typically the p65/p50 dimer) to translocate to the nucleus, where it binds to DNA and initiates the transcription of pro-inflammatory genes, including Nos2, Tnf, and Il6.[7][21][22]

Caption: Simplified canonical NF-κB signaling pathway.

MAPK Pathway: The MAPK family, including p38 and JNK, are also critical transducers of inflammatory signals.[9][23] Upon activation by stimuli, a phosphorylation cascade is initiated (MAPKKK → MAPKK → MAPK).[9][24] Activated p38 MAPK can phosphorylate and activate downstream transcription factors, contributing to the expression of inflammatory genes.[25]

Caption: Simplified p38 MAPK signaling pathway.

Protocol 4: Gene Expression Analysis (RT-qPCR)

Causality: To determine if Compound P's inhibitory effects occur at the transcriptional level, we can measure the mRNA expression of key inflammatory genes using reverse transcription-quantitative polymerase chain reaction (RT-qPCR).[26][27]

Methodology:

• Cell Culture and RNA Extraction: Treat RAW 264.7 cells with Compound P and/or LPS for a shorter duration (e.g., 4-6 hours) to capture peak mRNA expression. Extract total RNA using a commercial kit.

• cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• qPCR: Perform qPCR using gene-specific primers for Nos2, Tnf, Il6, and a housekeeping gene (e.g., Actb or Gapdh) for normalization.[27][28]

• Analysis: Calculate the relative gene expression using the ΔΔCt method. Compare the fold change in gene expression in cells treated with Compound P + LPS to those treated with LPS alone.

Protocol 5: Western Blot Analysis for Pathway Activation

Causality: Western blotting allows for the visualization and quantification of specific proteins. To confirm inhibition of the NF-κB or MAPK pathways, we can measure the phosphorylation status of key signaling proteins. Phosphorylation is a key step in their activation.[29][30] A decrease in the ratio of phosphorylated protein to total protein indicates pathway inhibition.

Methodology:

• Cell Lysis: Treat RAW 264.7 cells with Compound P and/or LPS for a short duration (e.g., 15-60 minutes) to capture peak protein phosphorylation. Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein from each sample by SDS-PAGE and transfer the proteins to a nitrocellulose or PVDF membrane.[31]

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for phosphorylated p65 (p-p65), total p65, phosphorylated p38 (p-p38), and total p38.

  • Wash, then incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensity using densitometry software. Calculate the ratio of the phosphorylated protein to the total protein for each sample to determine the extent of pathway inhibition.[32]

Part 3: In Vivo Validation of Anti-inflammatory Activity

Positive in vitro and mechanistic data provide a strong foundation, but validation in a living organism is essential to account for pharmacokinetics and complex physiological interactions.

Protocol 6: Carrageenan-Induced Paw Edema Model

Causality: The carrageenan-induced paw edema model is a classic and highly reproducible assay for evaluating acute inflammation.[33][34] The subcutaneous injection of carrageenan, a phlogistic agent, into a rodent's paw elicits a localized inflammatory response characterized by edema (swelling), which can be quantified over time.[35][36] The ability of a test compound to reduce this swelling is a direct measure of its in vivo anti-inflammatory activity.[3][37]

Methodology:

• Animals: Use male Wistar rats or Swiss albino mice, allowing them to acclimatize for at least one week.

• Grouping: Divide the animals into groups (n=6-8 per group):

  • Group I: Vehicle Control (e.g., saline or 0.5% CMC).

  • Group II: Carrageenan Control (Vehicle + Carrageenan).

  • Group III: Positive Control (e.g., Indomethacin, 10 mg/kg, orally) + Carrageenan.

  • Group IV-V: Test Groups (Compound P at different doses, e.g., 25, 50 mg/kg, orally) + Carrageenan.

• Compound Administration: Administer the vehicle, positive control, or Compound P orally (or via the intended route) 1 hour before the carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of all animals except the vehicle control group.

• Measurement of Paw Volume: Measure the paw volume of each animal using a plethysmometer at time 0 (just before carrageenan injection) and at 1, 2, 3, and 4 hours post-injection.

• Analysis:

  • Calculate the increase in paw volume (edema) for each animal at each time point: Edema = (Paw volume at time 't') - (Paw volume at time 0).

  • Calculate the percentage inhibition of edema for the treated groups relative to the carrageenan control group: % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100.

Data Presentation: In Vivo Results

Treatment Group	Dose (mg/kg)	Paw Volume Increase (mL) at 3 hr (Mean ± SEM)	% Inhibition of Edema at 3 hr
Carrageenan Control	-	[Insert Value]	0%
Positive Control (Indomethacin)	10	[Insert Value]	[Insert Value]
Compound P	25	[Insert Value]	[Insert Value]
Compound P	50	[Insert Value]	[Insert Value]

Conclusion

This application note provides a systematic, evidence-based framework for the preclinical evaluation of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine as a potential anti-inflammatory agent. By progressing from broad in vitro screening to specific mechanistic studies and culminating in in vivo validation, researchers can build a comprehensive data package to robustly characterize the compound's activity and mechanism of action. This structured approach ensures scientific rigor and provides a clear path for subsequent drug development efforts.

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Application Notes and Protocols for Assessing the Cytotoxicity of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Introduction: A Strategic Approach to Cytotoxicity Profiling

The evaluation of a novel chemical entity's cytotoxic potential is a cornerstone of preclinical drug development and chemical safety assessment. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of cell-based assays to determine the cytotoxicity of the novel pyrazole derivative, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. Pyrazole-based compounds are of significant interest in medicinal chemistry due to their diverse biological activities, with some derivatives showing potential as anticancer agents.[1][2][3] A thorough understanding of a compound's cytotoxic profile is crucial for identifying its therapeutic window and potential liabilities.

Instead of a singular endpoint, this guide advocates for a multi-assay, tiered approach to cytotoxicity assessment. This strategy allows for a more nuanced understanding of the compound's mechanism of action, distinguishing between general metabolic inhibition, membrane damage (necrosis), and programmed cell death (apoptosis). We will detail the principles and provide step-by-step protocols for a panel of robust and widely accepted cell-based assays.

Part 1: Foundational Assays for Initial Cytotoxicity Screening

The initial screening phase aims to determine the concentration-dependent effect of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine on cell viability. This is typically achieved by assessing metabolic activity or membrane integrity.

MTT Assay: A Measure of Metabolic Viability

The MTT assay is a colorimetric assay that provides an indication of a cell population's metabolic activity, which in many cases correlates with cell viability.[4] The assay is based on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[4][5][6] The amount of formazan produced is proportional to the number of viable cells.[5]

Causality Behind Experimental Choices: The MTT assay is an excellent first-pass screening tool due to its high-throughput nature, cost-effectiveness, and sensitivity.[7] A reduction in MTT signal can indicate either direct mitochondrial toxicity or a downstream consequence of other cytotoxic events.

Experimental Protocol: MTT Assay

1. Cell Seeding:

• Culture selected cancer cell lines (e.g., HeLa, MCF-7) or a non-cancerous cell line (e.g., HEK293) in a humidified incubator at 37°C with 5% CO2.[7]
• Harvest cells in the logarithmic growth phase and determine cell viability and concentration.
• Seed 5,000-10,000 cells per well in a 96-well plate in 100 µL of complete culture medium.[8]
• Incubate for 24 hours to allow for cell attachment.[8]

2. Compound Treatment:

• Prepare a stock solution of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine in a suitable solvent (e.g., DMSO).
• Perform serial dilutions of the compound in culture medium to achieve the desired final concentrations.
• Remove the seeding medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle control (solvent only) and untreated control wells.
• Incubate for the desired exposure times (e.g., 24, 48, and 72 hours).

3. Assay Procedure:

• Following incubation, add 20 µL of 5 mg/mL MTT solution to each well.[8]
• Incubate for 3-4 hours at 37°C, allowing for formazan crystal formation.
• Carefully aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[8]
• Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.
• Measure the absorbance at 570 nm using a microplate reader.

4. Data Analysis:

• Calculate the percentage of cell viability relative to the vehicle control.
• Plot the percentage of viability against the compound concentration to generate a dose-response curve and determine the IC50 value (the concentration at which 50% of cell viability is inhibited).[8]

Lactate Dehydrogenase (LDH) Assay: Quantifying Membrane Integrity

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from cells with damaged plasma membranes.[9][10] LDH is a stable cytoplasmic enzyme that is rapidly released into the culture medium upon cell lysis.[9][11] This assay is a reliable indicator of necrosis.

Causality Behind Experimental Choices: The LDH assay is a valuable counter-screen to the MTT assay. While a decrease in MTT signal can be due to various factors, an increase in LDH release is a more direct measure of cell death involving membrane rupture. This assay can be multiplexed with other assays by collecting the supernatant before proceeding with an endpoint assay on the cells.[12]

Experimental Protocol: LDH Assay

1. Cell Seeding and Compound Treatment:

• Follow the same procedure as described for the MTT assay (Section 1.1, steps 1 and 2).

2. Assay Procedure:

• After the desired incubation period, carefully collect a small aliquot (e.g., 50 µL) of the cell culture supernatant from each well.
• Transfer the supernatant to a new 96-well plate.
• Add the LDH assay reaction mixture to each well according to the manufacturer's instructions. This typically involves a coupled enzymatic reaction where LDH oxidizes lactate to pyruvate, reducing NAD+ to NADH, which then reduces a tetrazolium salt to a colored formazan product.[11]
• Incubate at room temperature for the recommended time (usually 30 minutes), protected from light.
• Measure the absorbance at the appropriate wavelength (e.g., 490 nm) using a microplate reader.[11]

3. Controls and Data Analysis:

• Include controls for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells treated with a lysis buffer).
• Calculate the percentage of cytotoxicity using the formula:
• % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100
• Plot the percentage of cytotoxicity against the compound concentration to determine the EC50 value.

Workflow for Initial Cytotoxicity Screening

Caption: Workflow for initial cytotoxicity screening.

Part 2: Mechanistic Assays for Elucidating the Mode of Cell Death

If the initial screening assays indicate significant cytotoxicity, the next step is to investigate the underlying mechanism of cell death. The primary distinction to be made is between apoptosis (programmed cell death) and necrosis (uncontrolled cell death).

Annexin V/Propidium Iodide (PI) Staining: Differentiating Apoptosis and Necrosis

This flow cytometry-based assay is a gold standard for distinguishing between different stages of cell death. During early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[13] Annexin V, a calcium-dependent protein, has a high affinity for PS and, when conjugated to a fluorophore (e.g., FITC), can identify early apoptotic cells.[13] Propidium iodide (PI) is a fluorescent DNA intercalating agent that is excluded by cells with intact membranes. Therefore, it can identify late apoptotic and necrotic cells where membrane integrity is compromised.

Causality Behind Experimental Choices: This dual-staining method provides a quantitative snapshot of the cell population, categorizing cells into four distinct groups: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).[14] This level of detail is invaluable for mechanistic insights.

Experimental Protocol: Annexin V/PI Staining

1. Cell Culture and Treatment:

• Seed cells in 6-well plates and treat with 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine at concentrations around the predetermined IC50 value.
• Include positive (e.g., staurosporine-treated) and negative (vehicle-treated) controls.

2. Cell Harvesting and Staining:

• After treatment, collect both adherent and floating cells.
• Wash the cells with cold PBS and resuspend them in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.[15]
• Add fluorescently labeled Annexin V and PI to the cell suspension according to the manufacturer's protocol.[15]
• Incubate for 15-20 minutes at room temperature in the dark.[13]

3. Flow Cytometry Analysis:

• Analyze the stained cells by flow cytometry as soon as possible.
• Use appropriate compensation controls to correct for spectral overlap between the fluorophores.
• Gate the cell populations based on their fluorescence intensity to quantify the percentage of cells in each quadrant.

Caspase-3/7 Activity Assay: Measuring Apoptotic Execution

Caspases are a family of proteases that play a central role in the execution of apoptosis. Caspase-3 and Caspase-7 are key executioner caspases, and their activation is a hallmark of apoptosis.[16] This assay utilizes a proluminescent substrate containing the DEVD peptide sequence, which is specifically cleaved by activated Caspase-3 and -7.[17] The cleavage event releases a substrate for luciferase, generating a luminescent signal that is proportional to caspase activity.[17]

Causality Behind Experimental Choices: Measuring the activity of executioner caspases provides direct biochemical evidence of apoptosis. This assay is highly sensitive and can be performed in a multi-well plate format, making it suitable for high-throughput screening.[17]

Experimental Protocol: Caspase-3/7 Activity Assay

1. Cell Seeding and Treatment:

• Seed cells in a white-walled 96-well plate and treat with the test compound as described previously.

2. Assay Procedure:

• After the treatment period, allow the plate to equilibrate to room temperature.
• Add the Caspase-Glo® 3/7 Reagent to each well in a 1:1 ratio with the culture medium.[17]
• Mix gently by orbital shaking.
• Incubate at room temperature for 1-2 hours, protected from light.
• Measure the luminescence using a plate-reading luminometer.

3. Data Analysis:

• Plot the luminescent signal against the compound concentration.
• An increase in luminescence indicates the induction of Caspase-3/7 activity and apoptosis.

Mechanistic Investigation Workflow

Caption: Decision-making workflow for mechanistic studies.

Part 3: Complementary Viability Assay

To build a more comprehensive and robust dataset, a third viability assay with a different mechanism of action is recommended.

Neutral Red Uptake Assay: Assessing Lysosomal Integrity

The Neutral Red Uptake (NRU) assay is a cell viability assay based on the ability of viable cells to incorporate and bind the supravital dye, Neutral Red, within their lysosomes.[18][19] The dye is a weak cationic dye that penetrates cell membranes by non-ionic diffusion and accumulates in the lysosomes of healthy cells.[18] Damage to the cell surface or lysosomal membrane leads to a decreased uptake and retention of the dye.[18]

Causality Behind Experimental Choices: The NRU assay provides an alternative measure of cell viability that is dependent on lysosomal integrity. This can help to identify compounds that specifically target lysosomes or whose cytotoxic effects involve lysosomal destabilization.

Experimental Protocol: Neutral Red Uptake Assay

1. Cell Seeding and Treatment:

• Follow the same procedure as described for the MTT assay (Section 1.1, steps 1 and 2).

2. Assay Procedure:

• After the treatment period, remove the culture medium and add pre-warmed medium containing Neutral Red (e.g., 50 µg/mL).
• Incubate for 2-3 hours at 37°C to allow for dye uptake.
• Remove the dye-containing medium and wash the cells with PBS.
• Add a destain solution (e.g., 50% ethanol, 1% acetic acid) to each well to extract the dye from the lysosomes.[20]
• Shake the plate for 10 minutes to ensure complete solubilization.
• Measure the absorbance at 540 nm.

3. Data Analysis:

• Calculate the percentage of Neutral Red uptake relative to the vehicle control.
• Plot the percentage of uptake against the compound concentration to determine the IC50 value.

Data Presentation and Interpretation

For a clear and comparative analysis of the cytotoxic effects of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, the results should be summarized in a tabular format.

Assay	Principle Measured	Endpoint	Typical Result Interpretation
MTT	Mitochondrial dehydrogenase activity	Colorimetric (Absorbance)	A decrease in signal suggests reduced metabolic activity, which can indicate cytotoxicity or cytostatic effects.[4][5]
LDH	Membrane integrity	Colorimetric (Absorbance)	An increase in signal indicates loss of membrane integrity and necrotic cell death.[9]
Neutral Red Uptake	Lysosomal integrity	Colorimetric (Absorbance)	A decrease in signal suggests damage to lysosomes or the cell membrane, leading to reduced viability.[18]
Annexin V/PI	Phosphatidylserine externalization & membrane permeability	Fluorescence (Flow Cytometry)	Differentiates between viable, early apoptotic, late apoptotic, and necrotic cell populations, providing mechanistic insight.[14]
Caspase-3/7	Executioner caspase activity	Luminescence	An increase in signal is a specific indicator of apoptosis induction.[16][17]

Conclusion and Future Directions

This application note provides a structured and scientifically rigorous framework for assessing the cytotoxicity of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. By employing a panel of assays that probe different cellular functions, researchers can obtain a comprehensive understanding of the compound's cytotoxic potential and its mode of action. The initial screening with MTT and LDH assays will establish a dose-response relationship, while subsequent mechanistic studies using Annexin V/PI staining and Caspase-3/7 activity assays will elucidate the cell death pathways involved. The Neutral Red Uptake assay serves as a valuable orthogonal method to confirm viability changes. The data generated from these protocols will be critical for guiding further preclinical development of this and other novel pyrazole derivatives.

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Application Notes and Protocols: Investigating the Anticancer Potential of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine in Cancer Cell Lines

Introduction:

The relentless pursuit of novel therapeutic agents with high efficacy and minimal toxicity remains a cornerstone of oncological research. Heterocyclic compounds, particularly those containing pyrazole scaffolds, have garnered significant attention due to their diverse pharmacological activities.[1][2] Pyrazole derivatives are known to interact with a multitude of biological targets implicated in cancer progression, including protein kinases (e.g., CDKs, EGFR), tubulin, and DNA, thereby inducing cytotoxicity and apoptosis in malignant cells.[1][2][3] The incorporation of a furan moiety into the pyrazole structure can further enhance these anticancer properties, as has been demonstrated in various studies on furan-pyrazole hybrids.[4][5][6]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications and methodologies for evaluating 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine as a candidate anticancer agent. While specific data on this exact molecule is emerging, this guide is built upon the established activities of structurally related compounds and provides a robust framework for its investigation. We will delve into the rationale behind experimental designs and provide detailed, field-proven protocols for assessing its efficacy in various cancer cell lines.

Postulated Mechanism of Action:

Based on the broader class of pyrazole derivatives, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine is hypothesized to exert its anticancer effects through one or more of the following mechanisms:

• Induction of Apoptosis: Many pyrazole-containing compounds trigger programmed cell death, a critical mechanism for eliminating cancerous cells.[1][2] This can be initiated through intrinsic (mitochondrial) or extrinsic (death receptor) pathways.

• Cell Cycle Arrest: Disruption of the normal cell cycle progression is a hallmark of many chemotherapeutic agents.[3] Pyrazole derivatives have been shown to cause cell cycle arrest at various phases (G1, S, or G2/M), preventing cancer cell proliferation.[7]

• Inhibition of Pro-Survival Signaling Pathways: Key signaling cascades, such as the PI3K/AKT and MAPK pathways, are often constitutively active in cancer cells, promoting their growth and survival.[8] The inhibition of such pathways is a plausible mechanism of action.

The following sections provide detailed protocols to systematically investigate these hypotheses.

Part 1: Assessment of Cytotoxicity and Viability

The initial step in evaluating any potential anticancer compound is to determine its cytotoxic effect on a panel of cancer cell lines. The MTT assay is a widely used, reliable, and cost-effective colorimetric method for this purpose.[9]

Principle of the MTT Assay:

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of viable, metabolically active cells to reduce the yellow tetrazolium salt MTT into purple formazan crystals.[9] This reduction is primarily carried out by mitochondrial dehydrogenases.[9] The resulting formazan is then solubilized, and its concentration is determined spectrophotometrically, which is directly proportional to the number of viable cells.

Experimental Workflow: MTT Assay

Caption: Workflow for assessing cell viability using the MTT assay.

Detailed Protocol: MTT Assay

Materials:

• Cancer cell lines of interest (e.g., MCF-7, A549, HepG2)

• Complete culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

• 96-well flat-bottom sterile plates

• 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine (stock solution in DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Harvest cells and determine the cell count and viability. Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).[10] Include wells with medium only as a blank control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow the cells to attach.

• Compound Treatment: Prepare serial dilutions of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine in serum-free medium. After 24 hours, carefully remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration).

• Incubation with Compound: Incubate the cells with the compound for a specified period (typically 48 or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of the MTT solution (5 mg/mL) to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C until a purple precipitate is visible.[10]

• Solubilization: Carefully aspirate the medium containing MTT without disturbing the formazan crystals. Add 100-150 µL of the solubilization solution to each well to dissolve the crystals. Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[9]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader, with a reference wavelength of 630 nm to correct for background absorbance.[9]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation:

Cancer Cell Line	IC₅₀ (µM) after 48h	IC₅₀ (µM) after 72h
MCF-7 (Breast)	Experimental Value	Experimental Value
A549 (Lung)	Experimental Value	Experimental Value
HepG2 (Liver)	Experimental Value	Experimental Value
PC-3 (Prostate)	Experimental Value	Experimental Value

Part 2: Investigation of Apoptosis Induction

To determine if the observed cytotoxicity is due to apoptosis, the Annexin V/Propidium Iodide (PI) assay followed by flow cytometry is the gold standard.

Principle of the Annexin V/PI Assay:

In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent protein, has a high affinity for PS and, when conjugated to a fluorochrome (e.g., FITC), can be used to identify early apoptotic cells.[11] Propidium Iodide (PI) is a fluorescent dye that cannot cross the intact membrane of live or early apoptotic cells. It can, however, enter late apoptotic and necrotic cells where membrane integrity is compromised, and intercalate with DNA.[11] This dual staining allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.

Experimental Workflow: Apoptosis Assay

Caption: Workflow for apoptosis detection using Annexin V/PI staining.

Detailed Protocol: Annexin V/PI Staining

Materials:

• Treated and control cells

• Phosphate-Buffered Saline (PBS), cold

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and 10X Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine at its predetermined IC₅₀ concentration for 24 or 48 hours. Include an untreated and a vehicle control.

• Harvesting: After incubation, collect the culture medium (containing floating apoptotic cells). Wash the adherent cells with PBS and then detach them using trypsin. Combine the detached cells with their respective supernatant.[11]

• Washing: Centrifuge the cell suspension (e.g., at 300-600 x g for 5 minutes) and wash the cell pellet twice with cold PBS.[11][12]

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL. Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add Dyes: Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension. Gently vortex the tube.

• Incubation: Incubate the tubes for 15-20 minutes at room temperature in the dark.[13]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

• Data Interpretation:

  • Annexin V- / PI-: Live, viable cells.

  • Annexin V+ / PI-: Early apoptotic cells.

  • Annexin V+ / PI+: Late apoptotic or necrotic cells.

  • Annexin V- / PI+: Necrotic cells (due to mechanical injury).

Part 3: Cell Cycle Analysis

To understand if the compound affects cell proliferation by halting the cell cycle, analysis of DNA content using PI staining and flow cytometry is performed.

Principle of Cell Cycle Analysis:

Propidium Iodide stoichiometrically binds to double-stranded DNA. Therefore, the amount of fluorescence emitted from PI-stained cells is directly proportional to their DNA content. This allows for the differentiation of cells in different phases of the cell cycle: G0/G1 (2n DNA content), S (intermediate DNA content), and G2/M (4n DNA content).[7] Treatment with RNase is crucial to prevent PI from binding to RNA, which would otherwise interfere with the analysis.[14]

Detailed Protocol: Cell Cycle Analysis

Materials:

• Treated and control cells

• PBS

• 70% ethanol, ice-cold

• PI staining solution (e.g., PBS with 100 µg/mL RNase A and 50 µg/mL PI)[14]

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay. Harvest approximately 1-2 x 10⁶ cells.

• Fixation: Wash the cells with PBS and resuspend the pellet. While gently vortexing, add ice-cold 70% ethanol dropwise to fix the cells.[14] Incubate on ice for at least 2 hours or overnight at -20°C.

• Washing: Centrifuge the fixed cells and wash once with PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in the PI staining solution.

• Incubation: Incubate for 30 minutes at room temperature or overnight at 4°C, protected from light.[14]

• Analysis: Analyze the samples on a flow cytometer. Use a linear scale for the DNA fluorescence channel to clearly distinguish between the G0/G1 and G2/M peaks.[14]

• Data Analysis: Use cell cycle analysis software (e.g., ModFit, FlowJo) to generate a histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Part 4: Investigation of Molecular Mechanisms via Western Blotting

Western blotting is a powerful technique to investigate changes in the expression and activation (e.g., phosphorylation) of specific proteins involved in apoptosis, cell cycle regulation, and key signaling pathways.[15]

Principle of Western Blotting:

This technique involves separating proteins from a cell lysate by size using SDS-PAGE. The separated proteins are then transferred to a solid membrane (e.g., nitrocellulose or PVDF). The membrane is probed with a primary antibody specific to the target protein, followed by a secondary antibody conjugated to an enzyme (like HRP) that recognizes the primary antibody. A chemiluminescent substrate is then added, which reacts with the enzyme to produce light that can be captured on film or with a digital imager.[15][16]

Potential Protein Targets:

• Apoptosis Markers: Cleaved Caspase-3, Cleaved PARP, Bcl-2 family proteins (Bax, Bcl-2).

• Cell Cycle Regulators: Cyclins (e.g., Cyclin D1, Cyclin B1), CDKs (e.g., CDK4, CDK1), p21, p27.

• Signaling Pathways: Phospho-Akt (p-Akt), Total Akt, Phospho-ERK (p-ERK), Total ERK.[8]

Detailed Protocol: Western Blotting

Materials:

• Treated and control cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and system

• Nitrocellulose or PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific to targets)

• HRP-conjugated secondary antibody

• TBST (Tris-Buffered Saline with 0.1% Tween-20)

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse treated and control cells with ice-cold RIPA buffer containing inhibitors.[16]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-50 µg) with Laemmli sample buffer and heat at 95-100°C for 5 minutes.[8][16]

• Gel Electrophoresis: Load the samples onto an SDS-PAGE gel and run until the dye front reaches the bottom.[8]

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (at the recommended dilution) overnight at 4°C with gentle shaking.[16]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Incubate the membrane with ECL substrate and capture the chemiluminescent signal.

• Analysis: Analyze the band intensities, normalizing to a loading control like β-actin or GAPDH to ensure equal protein loading.

Signaling Pathway Visualization

Caption: Hypothesized signaling pathways affected by the compound.

References

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. National Center for Biotechnology Information. [Link]

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. National Center for Biotechnology Information. [Link]

• Assaying cell cycle status using flow cytometry. National Center for Biotechnology Information. [Link]

• Method for Analysing Apoptotic Cells via Annexin V Binding. Flow Cytometry Core Facility. [Link]

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• Synthesis and Biological Activities of Novel Pyrazole Derivatives in the Management of Cancer. Hilaris Publisher. [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. Roche. [Link]

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• Review: Anticancer Activity Of Pyrazole. International Journal of Pharmaceutical Sciences Review and Research. [Link]

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• Anticancer activity of novel 3‐(furan‐2‐yl)pyrazolyl and 3‐(thiophen‐2‐yl)pyrazolyl hybrid chalcones: Synthesis and in vitro studies. ResearchGate. [Link]

• Microwave Assisted Synthesis Of Novel 2-Pyrazolines From Furan Based Chalcones and Study their Antimicrobial Activity. Oriental Journal of Chemistry. [Link]

• Anticancer activity of novel 3-(furan-2-yl)pyrazolyl and 3-(thiophen-2-yl)pyrazolyl hybrid chalcones: Synthesis and in vitro studies. PubMed. [Link]

• Anticancer activity of novel 3‐(furan‐2‐yl)pyrazolyl and 3‐(thiophen‐2‐yl)pyrazolyl hybrid chalcones. Semantic Scholar. [Link]

• Anticancer activity of novel 3‐(furan‐2‐yl)pyrazolyl and 3‐(thiophen‐2‐yl)pyrazolyl hybrid chalcones. Wiley Online Library. [Link]

• Theoretical and molecular mechanistic investigations of novel (3-(furan-2-yl)pyrazol-4-yl) chalcones against lung carcinoma cell line (A549). National Center for Biotechnology Information. [Link]

• 2-Furanmethanol,5-[5-methyl-1-(phenylmethyl)-1H-furo[3,2-c]pyrazol-3-yl]. Axsyn. [Link]

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Application Notes & Protocols for Efficacy Testing of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine in Preclinical Animal Models

Introduction:

The pyrazole nucleus is a versatile scaffold in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including anti-inflammatory, analgesic, anticonvulsant, and anticancer properties.[1][2][3] Several pyrazole-containing drugs, such as celecoxib and sildenafil, are currently in clinical use, highlighting the therapeutic potential of this heterocyclic motif.[4] 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, as a member of this class, is a promising candidate for efficacy testing in various disease models. Given the established biological profile of pyrazole derivatives, this guide will focus on robust and well-validated animal models to investigate the potential therapeutic efficacy of this compound in the areas of neuroinflammation, neuropathic pain, and epilepsy.

This document provides in-depth, field-proven insights and detailed protocols for researchers, scientists, and drug development professionals. The experimental designs and methodologies described herein are intended to ensure scientific rigor, reproducibility, and the generation of high-quality, translatable preclinical data.

Part 1: Rationale for Therapeutic Targeting

The decision to evaluate 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine in models of neuroinflammation, neuropathic pain, and epilepsy is based on the extensive body of literature demonstrating the efficacy of pyrazole-containing compounds in these and related neurological and inflammatory conditions.[1][2] Many of these conditions share common underlying pathophysiological mechanisms, such as glial cell activation, pro-inflammatory cytokine release, and neuronal hyperexcitability, which are known to be modulated by various pyrazole derivatives.

Caption: Rationale for investigating 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine in selected therapeutic areas.

Part 2: Animal Models for Efficacy Testing

The selection of an appropriate animal model is critical for obtaining clinically relevant data.[5][6] The models described below are widely used and have demonstrated good predictive validity for human disease.

Neuroinflammation Model: Lipopolysaccharide (LPS)-Induced Neuroinflammation

This model is used to mimic acute neuroinflammation triggered by bacterial infection or systemic inflammation.[7][8]

Protocol:

• Animal Selection: Adult male C57BL/6 mice (8-10 weeks old) are recommended.

• Acclimation: House animals in a controlled environment for at least one week prior to the experiment.

• Grouping: Randomly assign animals to the following groups (n=8-10 per group):

  • Vehicle + Saline

  • Vehicle + LPS

  • Test Compound (low dose) + LPS

  • Test Compound (high dose) + LPS

• Drug Administration: Administer 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine or vehicle via the desired route (e.g., oral gavage, intraperitoneal injection) 1 hour prior to LPS administration.[9][10]

• Induction of Neuroinflammation: Administer a single intraperitoneal (IP) injection of LPS (e.g., 1 mg/kg).

• Endpoint Analysis (24 hours post-LPS):

  • Behavioral Assessment: Conduct open-field tests to assess sickness behavior.

  • Tissue Collection: Euthanize animals and collect brain tissue and blood samples.

  • Biochemical Analysis: Measure pro-inflammatory cytokine levels (e.g., TNF-α, IL-1β, IL-6) in brain homogenates and serum using ELISA or multiplex assays.[11][12]

  • Histological Analysis: Perform immunohistochemistry on brain sections to assess microglial and astrocyte activation (e.g., Iba1 and GFAP staining).[13][14]

Caption: Experimental workflow for the LPS-induced neuroinflammation model.

Neuropathic Pain Model: Chronic Constriction Injury (CCI)

The CCI model is a widely used and well-characterized model of peripheral nerve injury-induced neuropathic pain.[15][16][17]

Protocol:

• Animal Selection: Adult male Sprague-Dawley rats (200-250 g) are commonly used.

• Acclimation: House animals individually for at least one week prior to surgery.

• Baseline Behavioral Testing: Assess baseline mechanical and thermal sensitivity using von Frey filaments and a plantar test apparatus, respectively.[18][19]

• CCI Surgery:

  • Anesthetize the rat.

  • Make an incision on the lateral surface of the thigh to expose the sciatic nerve.

  • Loosely tie four chromic gut ligatures around the nerve.

• Post-operative Care: Provide appropriate post-operative analgesia and monitor for signs of distress.

• Drug Administration: Begin daily administration of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine or vehicle on day 7 post-surgery for a period of 14 days.

• Behavioral Assessment: Measure mechanical allodynia and thermal hyperalgesia on days 7, 14, and 21 post-surgery.

• Endpoint Analysis (Day 21):

  • Tissue Collection: Collect spinal cord and dorsal root ganglia (DRG) tissue.

  • Biochemical Analysis: Analyze cytokine levels and markers of neuronal sensitization in tissue homogenates.

Parameter	Vehicle + Sham	Vehicle + CCI	Test Compound + CCI
Mechanical Withdrawal Threshold (g)	High	Low	Increased
Thermal Withdrawal Latency (s)	High	Low	Increased
Spinal Cord IL-1β (pg/mg protein)	Low	High	Reduced

Epilepsy Model: Pentylenetetrazol (PTZ)-Induced Seizures

The PTZ model is a widely used pharmacological model to screen for anticonvulsant activity.[20][21]

Protocol:

• Animal Selection: Adult male Swiss albino mice (20-25 g) are suitable.

• Acclimation: House animals in groups for at least one week.

• Grouping: Randomly assign animals to the following groups (n=8-10 per group):

  • Vehicle + Saline

  • Vehicle + PTZ

  • Test Compound (low dose) + PTZ

  • Test Compound (high dose) + PTZ

  • Positive Control (e.g., Diazepam) + PTZ

• Drug Administration: Administer the test compound, vehicle, or positive control 30-60 minutes prior to PTZ injection.

• Induction of Seizures: Administer a single subcutaneous injection of PTZ (e.g., 60 mg/kg).

• Behavioral Observation: Immediately after PTZ injection, place each mouse in an individual observation chamber and record the following for 30 minutes:

  • Latency to first myoclonic jerk.

  • Latency to generalized clonic-tonic seizure.

  • Duration of seizures.

  • Seizure severity score (e.g., Racine scale).

• Endpoint Analysis: The primary endpoints are the behavioral parameters recorded during the observation period.

Part 3: Data Analysis and Interpretation

Statistical analysis should be performed using appropriate methods (e.g., ANOVA followed by post-hoc tests) to determine the significance of the observed effects. A p-value of less than 0.05 is typically considered statistically significant. The results should be interpreted in the context of the specific animal model and the known pharmacology of pyrazole derivatives.

References

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• Jaggi, A. S., Jain, V., & Singh, N. (2011). Animal models of neuropathic pain. Fundamental & Clinical Pharmacology, 25(1), 1-28.
• Kandratavicius, L., Balista, P. A., Lopes-Aguiar, C., Ruggiero, R. N., Umeoka, E. H., Garcia-Cairasco, N., Bueno-Junior, L. S., & Leite, J. P. (2014). Animal models of epilepsy: use and limitations.
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• NC3Rs. (n.d.). Rodent models of epilepsy. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Welcome to the dedicated technical support guide for the synthesis of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. This resource is designed for researchers, medicinal chemists, and process development scientists to provide in-depth, actionable insights into optimizing this synthesis, troubleshooting common challenges, and understanding the underlying chemical principles. Our goal is to empower you to achieve higher yields, improve purity, and streamline your experimental workflow.

Reaction Overview

The most common and efficient route to synthesizing 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine involves the cyclocondensation reaction between (furan-2-ylmethyl)hydrazine and 3-oxobutanenitrile (also known as acetoacetonitrile or cyanoacetone). This reaction is a variation of the Knorr pyrazole synthesis and proceeds through the formation of a hydrazone intermediate, followed by an intramolecular cyclization and dehydration to form the aromatic pyrazole ring.

Frequently Asked Questions (FAQs)

Here we address the most common questions and challenges encountered during this synthesis.

Q1: Why is the yield of my 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine synthesis consistently low?

A1: Low yields in this pyrazole synthesis can often be traced back to several key factors. Understanding these can help you systematically troubleshoot the issue.[1]

• Incomplete Reaction: The condensation may not be proceeding to completion. This can be due to insufficient reaction time or inadequate temperature. It is crucial to monitor the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS to ensure the full consumption of the limiting starting material.[1] For many condensation reactions, heating is necessary to overcome the activation energy barrier.[1]

• Suboptimal pH/Catalyst: The initial condensation step is often the rate-limiting step and is highly pH-dependent. An acid catalyst is typically required to activate the ketone carbonyl of 3-oxobutanenitrile for nucleophilic attack by the hydrazine. However, too much acid can protonate the hydrazine, rendering it non-nucleophilic. A catalytic amount of a weak acid like acetic acid is often optimal.

• Side Reactions and Byproduct Formation: The formation of undesired side products is a significant cause of yield loss. For instance, self-condensation of 3-oxobutanenitrile can occur under certain conditions. Additionally, if the (furan-2-ylmethyl)hydrazine starting material is impure, those impurities can lead to a complex mixture of products.

• Degradation of Starting Material or Product: The furan moiety can be sensitive to strongly acidic conditions, potentially leading to ring-opening or polymerization, especially at elevated temperatures. The stability of the starting materials and the final product under the reaction conditions should be considered.

Q2: What is the optimal catalyst for this reaction, and why?

A2: The choice of catalyst is critical for facilitating the initial condensation. While the reaction can proceed without a catalyst, it is often slow.

• Protic Acids: Catalytic amounts of a protic acid, such as acetic acid or hydrochloric acid, are most common.[1] A patent for the synthesis of the closely related 3-amino-5-methylpyrazole specifies adjusting the pH to between 1 and 2 with hydrochloric acid.[2] The acid protonates the carbonyl oxygen of 3-oxobutanenitrile, increasing the electrophilicity of the carbonyl carbon and facilitating the attack by the weakly nucleophilic hydrazine nitrogen.

• Lewis Acids: In some pyrazole syntheses, Lewis acids have been shown to improve yields, though they are less common for this specific transformation.[1]

• No Catalyst (Thermal Conditions): Simply refluxing the reactants in a suitable solvent like ethanol can also drive the reaction to completion, albeit potentially requiring longer reaction times.

The optimal approach is to start with a catalytic amount of acetic acid in a protic solvent like ethanol. If the reaction is sluggish, a stronger acid like HCl can be trialed cautiously, while monitoring for any degradation of the furan ring.

Q3: How do I choose the right solvent and temperature?

A3: The solvent and temperature are interdependent variables that influence reaction rate, solubility, and side reactions.

• Solvents: Protic solvents like ethanol or methanol are generally preferred as they can solvate the reactants and intermediates and participate in the proton transfer steps of the mechanism. Patents for the synthesis of the core pyrazole structure often utilize water or mixtures of water with organic solvents like toluene.[2][3][4]

• Temperature: The reaction is typically performed at elevated temperatures, ranging from room temperature to the reflux temperature of the solvent.[1] A common starting point is to reflux the reaction mixture in ethanol. Microwave-assisted synthesis can also be a powerful tool to significantly reduce reaction times and potentially improve yields by providing rapid and uniform heating.[1]

A good starting point is to reflux in ethanol. If yield is still low, a higher boiling point solvent could be tested, or azeotropic removal of water could be employed, especially if using a solvent like toluene, to drive the equilibrium towards the product.[2]

Q4: I am observing multiple spots on my TLC plate. What are the likely side products?

A4: The formation of multiple products can complicate purification and reduce yield. The most likely side products are:

• Regioisomers: The reaction between an unsymmetrical hydrazine (like (furan-2-ylmethyl)hydrazine) and an unsymmetrical β-dicarbonyl equivalent can potentially lead to two regioisomers. However, in the case of 3-oxobutanenitrile, the nitrile group is significantly more electrophilic after the initial condensation, which strongly directs the cyclization to form the desired 3-amino pyrazole isomer. The alternative isomer, 5-amino-3-methyl-1-(furan-2-ylmethyl)pyrazole, is generally not formed in significant quantities.

• Unreacted Starting Materials: This indicates an incomplete reaction.

• Hydrazone Intermediate: The acyclic intermediate may be present if the cyclization step is slow.

• Products from Impurities: If the (furan-2-ylmethyl)hydrazine was synthesized from furfural and hydrazine, residual furfural could react with the hydrazine to form a furfural hydrazone.

Q5: What is the best method for purifying the final product?

A5: Purification is key to obtaining a high-quality final product. The method depends on the physical properties of the compound and the nature of the impurities.

• Extraction: A standard aqueous workup is the first step. After the reaction, the solvent is typically removed, and the residue is taken up in an organic solvent (like ethyl acetate or dichloromethane) and washed with a basic solution (e.g., saturated sodium bicarbonate) to remove any acidic catalyst and byproducts.

• Crystallization: If the product is a solid, crystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) is an excellent method for achieving high purity.

• Column Chromatography: For non-crystalline products or to separate closely related impurities, silica gel column chromatography is the method of choice. A gradient of ethyl acetate in hexanes is a common starting point for the mobile phase.

• Vacuum Distillation: For liquid products that are thermally stable, vacuum distillation can be a highly effective purification technique.[2][3][4] The boiling point for the parent 3-amino-5-methylpyrazole is reported as 128°C at 2 mmHg, which can serve as a rough guide.[3][4]

Troubleshooting Guide

Symptom	Possible Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive or impure starting materials. 2. Suboptimal reaction temperature. 3. Incorrect pH or catalyst concentration.	1. Verify the purity of (furan-2-ylmethyl)hydrazine and 3-oxobutanenitrile by NMR or LC-MS. 2. Increase the reaction temperature to reflux. Consider switching to a higher-boiling solvent or using microwave irradiation.[1] 3. Add a catalytic amount of acetic acid. If ineffective, cautiously try catalytic HCl while monitoring for degradation.
Reaction Stalls (Incomplete Conversion)	1. Reaction has reached equilibrium. 2. Insufficient reaction time.	1. If water is a byproduct, remove it using a Dean-Stark apparatus (if using a solvent like toluene) to drive the reaction forward.[2] 2. Extend the reaction time and continue monitoring by TLC or LC-MS until the limiting reagent is consumed.[1]
Formation of Dark Tar or Polymer	1. Furan ring degradation under harsh acidic conditions. 2. Reaction temperature is too high.	1. Reduce the amount of acid catalyst or switch to a weaker acid (e.g., from HCl to acetic acid). 2. Lower the reaction temperature and increase the reaction time accordingly.
Difficult Purification (Complex Mixture)	1. Presence of multiple side products. 2. Product is an oil and difficult to crystallize.	1. Re-evaluate the reaction conditions to improve selectivity. Ensure high purity of starting materials. 2. Attempt purification by silica gel column chromatography or vacuum distillation.[2][3][4]

Optimized Experimental Protocol

This protocol is a robust starting point based on established syntheses of related 3-amino-5-methylpyrazoles.[2][3][4]

Reagents:

• (Furan-2-ylmethyl)hydrazine (1.0 eq)

• 3-Oxobutanenitrile (acetoacetonitrile) (1.05 eq)

• Glacial Acetic Acid (0.1 eq)

• Ethanol (approx. 0.2 M concentration of limiting reagent)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add (furan-2-ylmethyl)hydrazine and ethanol.

• Begin stirring and add 3-oxobutanenitrile, followed by the catalytic amount of glacial acetic acid.

• Heat the reaction mixture to reflux (approx. 78°C for ethanol) and maintain for 4-6 hours.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of hexanes:ethyl acetate as the eluent). The reaction is complete when the spot corresponding to the limiting reagent has disappeared.

• Once complete, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Dissolve the resulting residue in ethyl acetate (EtOAc) and transfer to a separatory funnel.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution, water, and finally, brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by either recrystallization (e.g., from an EtOAc/hexanes mixture) or silica gel column chromatography to afford the pure 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine.

Data Summary: Key Reaction Parameters

Parameter	Condition A (Standard)	Condition B (Optimized)	Rationale / Expected Outcome
Catalyst	Acetic Acid (0.1 eq)	Hydrochloric Acid (catalytic, pH 1-2)	Stronger acid may accelerate the reaction, but carries a risk of furan degradation.[2]
Solvent	Ethanol	Toluene with Dean-Stark	Azeotropic removal of water can drive the equilibrium, potentially increasing the yield.[2]
Temperature	78°C (Reflux)	110°C (Reflux)	Higher temperature increases reaction rate but may also increase byproduct formation.
Time	4-6 hours	1-3 hours	Condition B is expected to be faster due to higher temperature and a more active catalyst.

Visualizations

Reaction Mechanism

Caption: Synthetic pathway for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine.

Troubleshooting Workflow for Low Yield

Caption: Decision tree for troubleshooting low reaction yields.

References

• BenchChem. (2025). Troubleshooting common issues in pyrazole synthesis.
• lifechem pharma.
• Ambeed.com. 3-Amino-5-methylpyrazole | Pyrazoles.
• Google Patents. (US5616723A).
• Google Patents. (EP0623600A1).
• Google Patents. (EP0623600B1).

• Al-Mulla, A. (2017). Recent Advances in the Synthesis of Pyrazoles. A Review. ResearchGate. [Link]

• Fustero, S., et al. (2011). Recent Advances in the Synthesis of Pyrazoles. A Review. Chemical Reviews, 111(11), 6984-7034.

• El-Sayed, M. A. A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• Aggarwal, N., et al. (2014). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US5616723A - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents [patents.google.com]
• 3. EP0623600A1 - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents [patents.google.com]
• 4. EP0623600B1 - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents [patents.google.com]

Technical Support Center: A Researcher's Guide to Minimizing Off-Target Effects of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Welcome to the technical support center for researchers working with 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. This guide is designed to provide you with the foundational knowledge and practical strategies to proactively identify, characterize, and minimize the off-target effects of this and other novel small molecule inhibitors. Given that 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine is a developing compound, this resource focuses on the established principles and methodologies that underpin robust drug discovery and chemical biology.

Off-target effects, the unintended interactions of a drug with proteins or other biomolecules, are a significant challenge in drug development. They can lead to ambiguous experimental results, toxicity, and clinical trial failures.[1][2] A thorough understanding and mitigation of these effects are paramount for the successful progression of any novel compound.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a major concern for a novel compound like 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine?

A: This is a common challenge. A multi-pronged approach is necessary to dissect the observed phenotype. This includes:

• Target Engagement Assays: Confirm that the compound is binding to its intended target in cells and at the concentrations used in your experiments.[4][5]

• Structure-Activity Relationship (SAR) Studies: Synthesize and test analogs of your compound. A consistent correlation between the potency of the analogs for the intended target and the observed phenotype suggests an on-target effect.

• Target Knockdown/Knockout or Overexpression: Use genetic techniques like CRISPR/Cas9 or RNAi to modulate the expression of the intended target. If the phenotype is rescued or mimicked by these genetic perturbations, it is likely an on-target effect.[1]

• Rescue Experiments: If the target is an enzyme, try to rescue the phenotype by adding back the product of the enzymatic reaction.

Q3: What are the most common off-targets for compounds with a pyrazole core?

A: The pyrazole scaffold is present in many approved drugs and is a common structural motif in kinase inhibitors.[6][7] Therefore, kinases are a primary class of potential off-targets to investigate. Due to the conserved nature of the ATP-binding pocket in kinases, even inhibitors designed to be specific can exhibit cross-reactivity with other kinases.[8][9] It is also prudent to consider other ATP-binding proteins as potential off-targets.

Q4: How can I proactively screen for potential off-targets of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine?

A: Proactive screening is a cornerstone of modern drug discovery. The most effective strategies include:

• Broad Kinase Selectivity Profiling: Screen the compound against a large panel of kinases to identify potential off-target interactions.[6][10] Several commercial services offer such panels.

• Computational Prediction: In silico methods, such as those based on chemical similarity or protein structure, can predict potential off-target interactions.[11][12] These predictions can then be experimentally validated.

• Affinity Chromatography: Immobilize your compound on a solid support and use it to pull down interacting proteins from cell lysates.[7] These proteins can then be identified by mass spectrometry.

Q5: What are counter-screens and why are they important?

A: Counter-screens are assays designed to identify compounds that interfere with the assay technology itself or that have undesirable properties like cytotoxicity.[13][14][15] For example, if your primary assay uses a luciferase reporter, a counter-screen would specifically test for inhibition of luciferase.[14] It is also essential to run a cytotoxicity assay in parallel with your primary screen to eliminate compounds that appear active simply because they are killing the cells.[16]

Troubleshooting & Optimization

Issue 1: Inconsistent results in cell-based assays.

• Potential Cause: Poor solubility or stability of the compound in cell culture media.

• Troubleshooting Steps:

  • Visually inspect the media for precipitation of the compound.

  • Measure the concentration of the compound in the media over the time course of the experiment using techniques like HPLC.

  • Consider using a different formulation, such as co-solvents or encapsulation, to improve solubility.

Issue 2: High background signal in a biochemical assay.

• Potential Cause: The compound may be interfering with the assay technology (e.g., autofluorescence).

• Troubleshooting Steps:

  • Run the assay in the absence of the target protein to see if the compound alone generates a signal.

  • If using a fluorescence-based assay, measure the intrinsic fluorescence of the compound at the excitation and emission wavelengths of the assay.

  • Consider using an orthogonal assay with a different detection method to validate your hits.[16]

Issue 3: Discrepancy between biochemical potency and cellular activity.

• Potential Cause: Poor cell permeability of the compound or active efflux from the cells.

• Troubleshooting Steps:

  • Perform a cellular thermal shift assay (CETSA) or other target engagement assays to confirm that the compound is reaching its target in cells.[3]

  • Use in silico models to predict the cell permeability of the compound.

  • If efflux is suspected, co-incubate the cells with known efflux pump inhibitors.

Experimental Workflows & Protocols

Workflow for Minimizing Off-Target Effects

This workflow provides a systematic approach to identifying and mitigating off-target effects for a novel compound.

Caption: A systematic workflow for characterizing a novel compound and minimizing off-target effects.

Decision Tree for Investigating Unexpected Phenotypes

When an unexpected cellular phenotype is observed, this decision tree can guide the investigation.

Caption: A decision tree to guide the investigation of unexpected cellular phenotypes.

Protocol 1: Kinase Selectivity Profiling

This protocol outlines the general steps for assessing the selectivity of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine against a panel of kinases.

Objective: To determine the IC50 values of the compound against a broad range of kinases to identify potential off-targets.

Materials:

• 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

• Kinase panel (e.g., commercial service or in-house panel)

• Kinase assay buffer

• ATP

• Substrate for each kinase

• Detection reagents (e.g., ADP-Glo™, Z'-LYTE™)

• Microplate reader

Procedure:

• Prepare a dilution series of the compound in DMSO.

• In a multi-well plate, add the kinase, substrate, and assay buffer.

• Add the diluted compound to the wells. Include a positive control (a known inhibitor for each kinase) and a negative control (DMSO vehicle).

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at the optimal temperature and time for each kinase.

• Stop the reaction and add the detection reagents according to the manufacturer's instructions.

• Read the plate on a microplate reader.

• Calculate the percent inhibition for each concentration of the compound.

• Plot the percent inhibition versus the log of the compound concentration and fit the data to a dose-response curve to determine the IC50 value for each kinase.

Data Analysis and Interpretation: The IC50 values will reveal the potency of the compound against each kinase in the panel. A selectivity profile can be generated by comparing the IC50 for the intended target to the IC50 values for all other kinases. A compound is generally considered selective if there is at least a 100-fold difference between its potency for the primary target and any off-targets.

Protocol 2: Cytotoxicity Counter-Screen

This protocol describes a common method for assessing the cytotoxicity of a compound in a cell line of interest.

Objective: To determine the concentration at which the compound causes cell death, to distinguish true inhibition from cytotoxic effects.

Materials:

• 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

• Cell line of interest

• Cell culture medium

• Cytotoxicity assay reagent (e.g., CellTiter-Glo®, PrestoBlue™, MTS)

• Multi-well plates

• Incubator

Procedure:

• Seed the cells in a multi-well plate at a predetermined density and allow them to adhere overnight.

• Prepare a dilution series of the compound in cell culture medium.

• Remove the old medium from the cells and add the medium containing the diluted compound. Include a positive control (a known cytotoxic agent) and a negative control (vehicle).

• Incubate the plate for a period that is relevant to your primary assay (e.g., 24, 48, or 72 hours).

• Add the cytotoxicity assay reagent to the wells according to the manufacturer's instructions.

• Incubate for the recommended time.

• Read the plate on a microplate reader.

• Calculate the percent viability for each concentration of the compound relative to the vehicle control.

• Plot the percent viability versus the log of the compound concentration to determine the CC50 (cytotoxic concentration 50%).

Data Analysis and Interpretation: The CC50 value should be compared to the EC50 or IC50 from your primary cell-based assay. A therapeutic index can be calculated (CC50/EC50). A larger therapeutic index indicates a greater window between the desired biological effect and cytotoxicity.

Quantitative Data Summary

When performing selectivity profiling and cytotoxicity assays, it is crucial to present the data in a clear and organized manner.

Table 1: Example Kinase Selectivity Profile

Kinase Target	IC50 (nM)
Primary Target Kinase	10
Off-Target Kinase 1	1,200
Off-Target Kinase 2	5,500
Off-Target Kinase 3	>10,000
Off-Target Kinase 4	850

Table 2: Example Therapeutic Index Calculation

Assay	50% Effective/Cytotoxic Concentration
Primary Cellular Assay (EC50)	50 nM
Cytotoxicity Assay (CC50)	5,000 nM
Therapeutic Index (CC50/EC50)	100

By diligently applying these principles and methodologies, researchers can build a comprehensive understanding of the biological activity of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, paving the way for its successful development as a selective and effective research tool or therapeutic agent.

References

• Bamborough, P. (2012). Measuring and interpreting the selectivity of protein kinase inhibitors. Journal of Medicinal Chemistry, 55(17), 7437-7451. Available at: [Link]

• Cheng, A. C., et al. (2010). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics, 26(12), i247-i255. Available at: [Link]

• Godl, K., et al. (2004). Kinase selectivity profiling by inhibitor affinity chromatography. Expert Review of Proteomics, 1(3), 303-315. Available at: [Link]

• Wilson, D. J., et al. (2018). Quantitative conformational profiling of kinase inhibitors reveals origins of selectivity for Aurora kinase activation states. Proceedings of the National Academy of Sciences, 115(51), 12973-12978. Available at: [Link]

• Patsnap. (2025). How can off-target effects of drugs be minimised? Patsnap Synapse. Available at: [Link]

• Reaction Biology. (n.d.). Kinase Selectivity Panels. Available at: [Link]

• Massive Bio. (2026). Off Target Effect. Available at: [Link]

• Sygnature Discovery. (n.d.). The Importance of Counter Screens in HTS. Available at: [Link]

• Creative Biolabs. (n.d.). Counter-Screen Service. Available at: [Link]

• GIGAZINE. (2025). What will come from understanding 'off-target effects,' where drugs have effects that are different from those expected? Available at: [Link]

• Tang, J., et al. (2021). Validation guidelines for drug-target prediction methods. Drug Discovery Today, 26(11), 2569-2579. Available at: [Link]

• The Institute of Cancer Research. (2020). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. Available at: [Link]

• Foley, K. A., et al. (2020). Target Engagement Assays in Early Drug Discovery. Journal of Medicinal Chemistry, 63(19), 10735-10769. Available at: [Link]

• The University of Arizona. (n.d.). ACDD - Our Process. R. Ken Coit College of Pharmacy. Available at: [Link]

• Gechijian, L. N., et al. (2020). Importance of Quantifying Drug–Target Engagement in Cells. ACS Chemical Biology, 15(3), 581-593. Available at: [Link]

• Thorne, N., et al. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Current Protocols in Chemical Biology, 2(3), 235-256. Available at: [Link]

• Pelago Bioscience. (n.d.). Target Engagement: A Key Factor in Drug Development Failures. Available at: [Link]

• Charles River Laboratories. (n.d.). High-Throughput Screening (HTS) Services. Available at: [Link]

• University College London. (n.d.). Target Identification and Validation (Small Molecules). Available at: [Link]

• Drug Discovery News. (n.d.). The precision paradox: Off-target effects in gene editing. Available at: [Link]

• MolecularCloud. (2020). How to reduce off-target effects and increase CRISPR editing efficiency? Available at: [Link]

• Amaratunga, M., et al. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Pharmacology, 10, 788. Available at: [Link]

• Amaratunga, M., et al. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Pharmacology, 10, 788. Available at: [Link]

Sources

• 1. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 2. massivebio.com [massivebio.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kinase selectivity profiling by inhibitor affinity chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. pnas.org [pnas.org]
• 10. reactionbiology.com [reactionbiology.com]
• 11. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 12. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sygnaturediscovery.com [sygnaturediscovery.com]
• 14. Counter-Screen Service - Creative Biolabs [dataverify.creative-biolabs.com]
• 15. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ACDD - Our Process | R. Ken Coit College of Pharmacy [pharmacy.arizona.edu]

optimizing dosage for in vivo studies of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

As a Senior Application Scientist, I've designed this technical support guide to provide you with a comprehensive framework for optimizing the in vivo dosage of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. Given that this is a novel chemical entity, we will proceed from first principles, establishing a robust, data-driven approach to dose selection and refinement. This guide is structured to anticipate the challenges you may face and provide scientifically grounded solutions.

Frequently Asked Questions (FAQs)

Q1: I have in vitro efficacy data for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. How do I determine a starting dose for my first in vivo experiment in rodents?

• In Vitro-In Vivo Extrapolation (IVIVE): Your in vitro data is the most logical starting point. The goal of IVIVE is to predict in vivo parameters from in vitro studies.[1] One common method is to use the in vitro concentration that produces the desired effect (e.g., IC50 or EC50) as a target for in vivo plasma concentration. However, it's crucial to account for factors like plasma protein binding and cell permeability. A simplified approach is to aim for an initial in vivo exposure that is a multiple of the in vitro effective concentration.

• Allometric Scaling: While typically used to scale doses between animal species and from animals to humans, the principles of allometry can be informative.[2][3] If you have data from other pyrazole derivatives in different species, you might be able to establish a preliminary relationship between body weight and clearance to guide your initial dose. However, for a novel compound, this is less direct.

• Literature Review of Analogous Compounds: Research other pyrazole derivatives with similar structural motifs or biological targets. Their reported in vivo effective doses and toxicity profiles can provide a valuable starting range.

• Regulatory Guidance: Regulatory bodies like the FDA provide guidance on selecting starting doses for first-in-human trials, which are based on preclinical data.[4] The principles, such as using the No Observed Adverse Effect Level (NOAEL) from toxicology studies, can be adapted for early-stage animal experiments. For your first in vivo efficacy study, a conservative approach is to start with a dose significantly lower than any potential toxic dose.

A pragmatic starting point is often a dose that is not expected to cause any adverse effects. This can be estimated from any preliminary in vitro cytotoxicity data you may have. If no toxicity data is available, a very low starting dose (e.g., 1-5 mg/kg) is advisable, followed by a dose escalation study.[5]

Q2: 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine has poor aqueous solubility. What are my options for formulating it for in vivo administration?

A2: This is a common challenge for heterocyclic compounds. The right formulation is critical for achieving adequate bioavailability.[6][7] Here are some common strategies, moving from simplest to more complex:

Formulation Strategy	Composition	Advantages	Disadvantages
Co-solvent System	e.g., DMSO, PEG400, Ethanol	Simple to prepare.	Can cause local irritation or toxicity at high concentrations.
Suspension	e.g., 0.5% Carboxymethylcellulose (CMC)	Suitable for oral administration.	May have variable absorption.
Cyclodextrin Complexation	e.g., Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Increases solubility and stability.	Can be expensive and may have its own pharmacological effects.
Self-Emulsifying Drug Delivery Systems (SEDDS)	Oils, surfactants, and co-solvents	Enhances absorption of lipophilic drugs.	More complex to develop and characterize.

For initial studies, a simple co-solvent system or a suspension is often sufficient. It is crucial to test the tolerability of the vehicle alone in a control group of animals.[8]

Q3: How do I design a dose-ranging study to find the optimal dose?

A3: A well-designed dose-ranging or dose-escalation study is essential to identify both the Maximum Tolerated Dose (MTD) and the Minimum Effective Dose (MED).[9]

• Study Design: Typically, you would use at least three dose levels (low, mid, high) plus a vehicle control group.[8] The dose levels should be spaced appropriately, often with a 2 to 3-fold increase between doses (e.g., 5, 15, 45 mg/kg).

• Endpoints: You need to define clear endpoints for both efficacy and toxicity. Efficacy endpoints will be specific to your disease model. Toxicity endpoints should include clinical observations (e.g., changes in weight, activity, posture), and at the end of the study, gross necropsy and potentially histopathology of key organs.[10]

• Animal Numbers: The number of animals per group should be sufficient to detect a statistically significant effect. For a preliminary dose-ranging study, 5-8 rodents per group is often a reasonable starting point, but this should be determined by a power analysis if possible.

The goal is to establish a dose-response curve for both the desired biological effect and any adverse effects. This will allow you to identify a therapeutic window.

Troubleshooting Guides

Problem 1: High variability in animal response within the same dose group.

• Possible Cause 1: Formulation Issues. If your compound is not fully dissolved or the suspension is not homogenous, each animal may receive a different effective dose.

  • Solution: Ensure your formulation is prepared consistently. For suspensions, vortex thoroughly before each administration. Consider preparing a fresh formulation for each experiment.

• Possible Cause 2: Inconsistent Administration. The technique of administration (e.g., oral gavage, intraperitoneal injection) can significantly impact absorption.

  • Solution: Ensure all personnel are properly trained and use a consistent technique. For oral gavage, ensure the compound is delivered to the stomach and not the esophagus.

• Possible Cause 3: Biological Variability. Animals, even from the same litter, can have different metabolic rates or sensitivities.

  • Solution: Increase the number of animals per group to improve statistical power. Ensure animals are randomized to treatment groups.

Problem 2: No efficacy observed even at the highest tested dose.

• Possible Cause 1: Poor Bioavailability. The compound may not be absorbed sufficiently to reach the target tissue at a therapeutic concentration.

  • Solution: Conduct a preliminary pharmacokinetic (PK) study to measure the plasma concentration of the compound after administration. This will tell you if the compound is being absorbed. If bioavailability is low, you may need to try a different formulation or route of administration.

• Possible Cause 2: Rapid Metabolism. The compound may be cleared from the body too quickly to have a sustained effect.

  • Solution: A PK study will also reveal the half-life of your compound. If it is very short, you may need to consider more frequent dosing.

• Possible Cause 3: Lack of Target Engagement. The compound may not be reaching its biological target in the disease model.

  • Solution: If possible, develop a pharmacodynamic (PD) assay to measure target engagement in vivo (e.g., measuring the phosphorylation of a target kinase in tumor tissue).

Problem 3: Unexpected toxicity at a dose that was expected to be safe.

• Possible Cause 1: Vehicle Toxicity. The formulation vehicle itself may be causing adverse effects.

  • Solution: Always include a vehicle-only control group. If toxicity is observed in this group, you will need to find a more tolerable vehicle.

• Possible Cause 2: Species-Specific Toxicity. The chosen animal model may be more sensitive to the compound than predicted.

  • Solution: Review the literature for any known species-specific toxicities of similar compounds. Consider conducting a preliminary toxicity screen in a different rodent species (e.g., if you are using mice, try rats).

• Possible Cause 3: Off-Target Effects. The compound may be interacting with other biological targets besides the intended one.

  • Solution: In vitro off-target screening against a panel of common receptors and enzymes can help to identify potential liabilities.

Experimental Protocols & Workflows

Protocol 1: Basic Formulation for a Poorly Soluble Pyrazole Derivative

This protocol describes the preparation of a common vehicle for oral administration.

Materials:

• 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 400 (PEG400)

• Tween-80

• Saline (0.9% NaCl)

Procedure:

• Weighing: Accurately weigh the required amount of the compound.

• Initial Solubilization: Add a small volume of DMSO (e.g., 5-10% of the final volume) and vortex until the compound is fully dissolved.

• Addition of Co-solvents: Add PEG400 (e.g., 30-40% of the final volume) and vortex.

• Addition of Surfactant: Add Tween-80 (e.g., 5% of the final volume) and vortex.

• Final Dilution: Bring the solution to the final volume with saline and vortex thoroughly.

• Observation: The final formulation should be a clear solution. If precipitation occurs, the formulation is not suitable and an alternative should be developed.

Workflow for In Vivo Dose Optimization

Caption: A stepwise workflow for in vivo dose optimization.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting in vivo experiments.

References

• Pharmacokinetic Allometric Scaling of Antibodies: Application to the First-In-Human Dose Estimation. Journal of Pharmaceutical Sciences. [Link]

• Strategies for selecting the first dose for human clinical trials. Certara. [Link]

• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC. [Link]

• Applications of Human Pharmacokinetic Prediction in First-in-Human Dose Estimation. NIH. [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. [Link]

• Guidance on dose level selection for regulatory general toxicology studies for pharmaceuticals. NC3Rs. [Link]

• Interpretation of Non-Clinical Data for Prediction of Human Pharmacokinetic Parameters: In Vitro-In Vivo Extrapolation and Allometric Scaling. PubMed Central. [Link]

• In vitro to in vivo extrapolation for high throughput prioritization and decision making. PMC. [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• In Vitro–In Vivo Extrapolation by Physiologically Based Kinetic Modeling: Experience With Three Case Studies and Lessons Learned. NIH. [Link]

• Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. PMC. [Link]

• Allometric scaling using fixed exponents. YouTube. [Link]

• Perspectives on In Vitro to In Vivo Extrapolations. PMC. [Link]

• Best Practices for Preclinical Dose Range Finding Studies. Altasciences. [Link]

• In vitro to in vivo extrapolation to support the development of the next generation risk assessment (NGRA) strategy for nanomaterials. Nanoscale. [Link]

• Design and Conduct Considerations for First‐in‐Human Trials. PMC. [Link]

• PLANNING YOUR PRECLINICAL ASSESSMENT. Altasciences. [Link]

• Choice of Starting Dose for Biopharmaceuticals in First-in-Human Phase I Cancer Clinical Trials. PMC. [Link]

• Information Needed to Conduct First-in-Human Oncology Trials in the United States: A View from a Former FDA Medical Reviewer. AACR Journals. [Link]

• Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. ResearchGate. [Link]

• Issues in the design, analysis, and application of rodent developmental neurotoxicology studies. NIH. [Link]

• In Vivo Assay Guidelines. NCBI Bookshelf. [Link]

• Identifying and validating novel targets with in vivo disease models: guidelines for study design. PubMed. [Link]

• A troubleshooting guide to microplate-based assays. BMG LABTECH. [Link]

• Determination of maximum tolerated dose and toxicity of Inauhzin in mice. PMC. [Link]

• Using rodent models for simple toxicity studies and efficacy testing for novel therapeutics. YouTube. [Link]

Sources

• 1. certara.com [certara.com]
• 2. Pharmacokinetic allometric scaling of antibodies: application to the first-in-human dose estimation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Applications of Human Pharmacokinetic Prediction in First-in-Human Dose Estimation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and Conduct Considerations for First‐in‐Human Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nc3rs.org.uk [nc3rs.org.uk]
• 6. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. altasciences.com [altasciences.com]
• 9. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 10. Determination of maximum tolerated dose and toxicity of Inauhzin in mice - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting inconsistent results in 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine experiments

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine and related derivatives. This guide is designed to provide in-depth, field-proven insights into overcoming common experimental inconsistencies. Our focus is not just on procedural steps but on the underlying scientific principles to empower you to make informed decisions in your work. Pyrazole-containing scaffolds are of significant interest in medicinal chemistry due to their wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2] However, their synthesis and application can present unique challenges. This guide provides a structured, question-and-answer approach to troubleshoot these issues effectively.

Troubleshooting Guide: From Synthesis to Biological Assays

This section addresses specific, common problems encountered during the experimental workflow.

Section 1: Synthesis and Reaction Monitoring

Question 1: My reaction yield for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine is consistently low (<40%). What are the most likely causes and how can I optimize the synthesis?

Low yields are a frequent issue in heterocyclic chemistry and can often be traced back to one of three areas: sub-optimal reaction conditions, precursor instability, or competing side reactions.

Causality & Troubleshooting Steps:

• Sub-Optimal Reaction Conditions: The synthesis of 3-aminopyrazoles typically involves the cyclocondensation of a hydrazine derivative with a β-ketonitrile or a similar 1,3-dicarbonyl equivalent. This reaction is highly sensitive to temperature, solvent, and catalysis.

  • Catalyst Choice: This reaction often requires a mild acid catalyst to facilitate the initial condensation. While mineral acids can be used, they risk degrading the acid-sensitive furan ring. A milder acid, such as glacial acetic acid, is often a superior choice as it is effective in promoting the reaction without causing significant byproduct formation.[3]

  • Temperature and Time: Monitor the reaction progress diligently using Thin Layer Chromatography (TLC) or LC-MS. If the reaction stalls, a gentle increase in temperature (e.g., refluxing in ethanol or isopropanol) may be necessary to drive it to completion.[3] Microwave-assisted synthesis can also dramatically reduce reaction times and improve yields.[4]

• Precursor Instability: The stability of your starting materials is critical.

  • (Furan-2-yl)methanamine (Furfurylamine), a precursor to the required hydrazine, can be unstable. It is best to use freshly distilled furfurylamine.

  • Furfurylhydrazine: This key reagent can degrade upon storage. It is advisable to either synthesize it fresh for the reaction or use a more stable salt form, such as furfurylhydrazine hydrochloride, neutralizing it in situ.

• Side Reactions (Regioisomer Formation): The most significant yield-reducing side reaction is often the formation of the undesired regioisomer, 1-Furan-2-ylmethyl-5-methyl-1H-pyrazol-3-ylamine. The reaction of an unsymmetrical precursor with furfurylhydrazine can lead to two different cyclization products.[1][5]

  • Control Strategy: Regioselectivity can sometimes be influenced by the solvent and reaction conditions.[6] However, the most reliable approach is often to accept the formation of a mixture and focus on an efficient purification strategy (see Section 2).

Question 2: I am observing multiple spots on my TLC plate that are difficult to separate. How can I identify the major byproduct and improve separation?

The primary byproduct is almost certainly the N-1 regioisomer. Due to their similar polarities, separating these isomers by standard silica gel chromatography can be challenging.

Identification and Purification Strategies:

• Spectroscopic Analysis: In the 1H NMR spectrum, the chemical shift of the methylene protons (-CH2-) connecting the furan and pyrazole rings is a key diagnostic handle. These protons will have distinct chemical shifts in the N-1 versus the N-2 isomer, allowing for the identification and quantification of each in the crude mixture.

• Chromatography Optimization:

  • Deactivation of Silica: The basic nature of the aminopyrazole can cause tailing on standard silica gel. Pre-treating your column by flushing with a solvent system containing 1-2% triethylamine can significantly improve peak shape and separation.[5]

  • Alternative Stationary Phases: Consider using neutral alumina or reversed-phase (C18) chromatography, which can offer different selectivity for these types of isomers.[5]

• Purification via Acid Salt Formation: This is a highly effective classical technique for purifying basic compounds like amines. It exploits the ability of the amine to form a water-soluble salt. A detailed protocol is provided in the "Detailed Experimental Protocols" section below. This method is particularly useful for removing non-basic impurities.[7]

Section 2: Product Characterization and Stability

Question 3: My compound appears pure by NMR, but it degrades over time, leading to discoloration and inconsistent results. What are the best practices for storage?

The chemical structure of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine contains moieties susceptible to degradation.

Degradation Pathways and Prevention:

• Oxidation: The primary amine and the electron-rich furan ring are both susceptible to air oxidation, which can lead to the formation of colored impurities.

• Acid Sensitivity: The furan ring can undergo polymerization or ring-opening under strongly acidic conditions.

Recommended Storage Protocol:

• Store as a Solid: Avoid storing the compound in solution for extended periods.

• Inert Atmosphere: For long-term storage, place the solid compound in a vial, flush with an inert gas like argon or nitrogen, and seal tightly.

• Protect from Light: Use an amber vial or store the vial in a dark location.

• Low Temperature: Store at -20°C or below.

• Consider Salt Formation: For maximum stability, especially for archival purposes, convert the free base to a stable crystalline salt, such as the hydrochloride (HCl) salt. The salt form is generally less prone to oxidation.

Section 3: Biological Assay Inconsistencies

Question 4: I am observing high variability in the results of my cell-based or biochemical assays. What experimental factors related to the compound itself could be responsible?

Inconsistent biological data, after ruling out assay-specific technical errors, often points back to issues with the compound's purity, solubility, or stability in the assay medium.[8]

Troubleshooting Workflow for Biological Assays:

The following diagram illustrates a logical workflow for diagnosing the root cause of inconsistent bioactivity.

Caption: Workflow for troubleshooting inconsistent biological data.

• Purity Check: An impurity that is more potent than your target compound can dominate the biological results, even at low levels. Always confirm purity by at least two orthogonal methods (e.g., LC-MS and qNMR) before conducting biological experiments.

• Aqueous Solubility: Many heterocyclic compounds exhibit poor solubility in aqueous buffers. If the compound precipitates in the assay medium, the effective concentration will be lower and more variable than the nominal concentration.

  • Solution: Determine the kinetic solubility in your specific assay buffer. If it's low, consider using a salt form or formulating the compound with a minimal amount of a co-solvent like DMSO. Be aware that high concentrations of DMSO can have independent biological effects.[8]

• Stability in Media: The compound may be unstable under the assay conditions (e.g., pH 7.4, 37°C). It could hydrolyze, oxidize, or react with components in the media.

  • Solution: Perform a simple stability study. Incubate the compound in the assay buffer under the same conditions as the experiment for the full duration. At the end, re-analyze the sample by LC-MS to check for degradation.

Frequently Asked Questions (FAQs)

Q1: What is the expected 1H NMR chemical shift for the pyrazole C-H proton? A1: In 3-amino-5-methylpyrazoles, the C4-H proton typically appears as a singlet in the range of δ 5.5-6.5 ppm. Its exact position will be influenced by the N-substituent and solvent.

Q2: Can I use a stronger base than triethylamine during workup or chromatography? A2: While stronger bases like sodium carbonate or hydroxide can be used in an aqueous workup, it is generally not advisable to use them on a silica gel column, as this can degrade the stationary phase. For chromatography, triethylamine is the standard choice for neutralizing active sites.

Q3: Is the amine group on the pyrazole ring nucleophilic? A3: Yes, the 3-amino group on the pyrazole ring is nucleophilic and can undergo reactions such as acylation or alkylation. This is an important consideration if you are planning subsequent synthetic steps or if your assay conditions contain reactive electrophiles.

Detailed Experimental Protocols

Protocol 1: Illustrative Synthesis of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

This protocol is a generalized procedure based on established methods for pyrazole synthesis.[6][9]

Caption: General workflow for the synthesis of the title compound.

• Reaction Setup: To a solution of 3-oxobutanenitrile (1.0 equivalent) in absolute ethanol (5 mL per mmol of nitrile), add (furan-2-yl)methylhydrazine (1.1 equivalents).

• Catalysis: Add glacial acetic acid (0.2 equivalents) to the mixture.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 78°C).

• Monitoring: Monitor the reaction progress every hour using TLC (e.g., 50% Ethyl Acetate in Hexanes). The reaction is complete when the limiting starting material is no longer visible.

• Workup: Allow the reaction to cool to room temperature. Remove the ethanol under reduced pressure.

• Extraction: Dissolve the resulting residue in ethyl acetate. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product as an oil or solid.

Protocol 2: Purification via Acid Salt Formation and Recrystallization

This protocol is highly effective for separating the basic product from non-basic impurities and regioisomers.[7]

• Dissolution: Dissolve the crude product from Protocol 1 in a minimal amount of an organic solvent like dichloromethane or ethyl acetate.

• Acidification: Slowly add 1.2 M aqueous HCl solution dropwise while stirring vigorously. The hydrochloride salt of the product will precipitate. Continue adding acid until the aqueous layer is pH ~2.

• Isolation of Salt: Filter the precipitated solid and wash it with a small amount of cold diethyl ether to remove residual non-basic impurities.

• Free-Basing: Suspend the collected salt in a mixture of ethyl acetate and water. Add saturated aqueous sodium bicarbonate solution dropwise until the aqueous layer is basic (pH > 8), which will convert the salt back to the free base.

• Final Extraction: Separate the organic layer, and extract the aqueous layer once more with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the purified free base.

Data Presentation

Table 1: Comparison of Purification Strategies

Method	Pros	Cons	Best For
Standard Silica Chromatography	Widely available, good for removing non-polar impurities.	Poor separation of regioisomers, potential for product tailing.	Initial cleanup of very crude material.
Amine-Deactivated Silica Chromatography	Excellent peak shape, improved separation of regioisomers.	Requires pre-treatment of silica, triethylamine can be difficult to remove.	High-resolution separation of the desired product from its isomer.[5]
Acid Salt Formation/Recrystallization	Highly effective for removing non-basic impurities, scalable.	Less effective for separating regioisomers, requires an additional step.	Removing starting materials and byproducts with different pKa values.[7]
Reversed-Phase (C18) Chromatography	Offers different selectivity compared to normal phase.	Requires different solvent systems, may be lower capacity.	Cases where normal phase chromatography fails to provide separation.

References

• Faria, J. V., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. Available at: [Link]

• Kumar, A., et al. (2013). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. International Journal of ChemTech Research. Available at: [Link]

• Shaikh, R. A., et al. (2024). Review on Biological Activities of Pyrazole Derivatives. Journal of Chemical Health Risks. Available at: [Link]

• Al-Ostoot, F. H., et al. (2021). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. MDPI. Available at: [Link]

• Basava, V., et al. (2010). Synthesis and Biological Activities of Novel Pyrazole Oxime Derivatives Containing a 2-Chloro-5-thiazolyl Moiety. ACS Publications. Available at: [Link]

• Hahn, K., et al. (2011). Method for purifying pyrazoles. Google Patents (WO2011076194A1).

• Ismaili, L., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

• Organic Chemistry Portal. Pyrazole synthesis. Available at: [Link]

• Gürbüz, D., et al. (2016). Synthesis of some novel pyrazole derivatives and evaluation of their purification of chromatography in thin-layer chromatography. ResearchGate. Available at: [Link]

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]
• 7. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Pyrazole synthesis [organic-chemistry.org]

Technical Support Center: Purification of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Welcome to the technical support center for the purification of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the purification of this heterocyclic amine. As Senior Application Scientists, we combine established chemical principles with practical, field-tested advice to help you navigate the challenges of obtaining this compound in high purity.

Understanding the Molecule: Key Physicochemical Properties

Before delving into purification, it's crucial to understand the structural attributes of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine that influence its behavior during purification:

• Basic Amino Group: The primary amine on the pyrazole ring is a key functional group, rendering the molecule basic. This basicity can lead to strong interactions with acidic stationary phases like silica gel, potentially causing peak tailing or irreversible adsorption during column chromatography.[1][2]

• Heterocyclic Rings: The presence of both furan and pyrazole rings contributes to the molecule's polarity and potential for various intermolecular interactions.

• Aromaticity: The aromatic nature of the heterocyclic rings influences the choice of solvents for both chromatography and crystallization.

Troubleshooting Guide

This section addresses common problems encountered during the purification of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, providing step-by-step solutions and the rationale behind them.

Issue 1: Poor Separation or Significant Tailing During Silica Gel Column Chromatography

Question: I'm running a silica gel column to purify my crude 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, but I'm observing significant peak tailing and poor separation from my impurities. What can I do to improve this?

Answer: This is a classic issue when purifying basic compounds like heterocyclic amines on acidic silica gel.[2] The acidic silanol groups on the silica surface strongly interact with the basic amine, leading to the observed problems. Here’s a systematic approach to troubleshoot this:

Step 1: Modify the Mobile Phase. The most straightforward solution is to add a basic modifier to your eluent to compete with your compound for the acidic sites on the silica.

• Action: Add 0.1-1% triethylamine (TEA) or a few drops of ammonia solution to your mobile phase.[1]

• Causality: The more basic TEA will preferentially bind to the acidic silanol groups, effectively "masking" them and allowing your compound to elute more symmetrically.

Step 2: Choose an Appropriate Solvent System. The right solvent system is critical for achieving good separation.

• Action: Use Thin Layer Chromatography (TLC) to screen various solvent systems. Start with a mixture of a non-polar solvent (like hexane or heptane) and a polar solvent (like ethyl acetate). Gradually increase the polarity.

• Pro-Tip: For many pyrazole derivatives, a mobile phase of hexane:ethyl acetate or dichloromethane:methanol can be effective.[3] The addition of TEA should be tested in conjunction with these systems.

Step 3: Consider an Alternative Stationary Phase. If modifying the mobile phase doesn't resolve the issue, the stationary phase itself may be the problem.

• Action: Switch to a different stationary phase. Good alternatives for basic compounds include:

  • Neutral or Basic Alumina: Alumina is less acidic than silica and can provide better peak shape for amines.[1]

  • Amine-Functionalized Silica: This is often an excellent choice as it is specifically designed to minimize interactions with basic compounds.[2]

  • Reversed-Phase (C18) Chromatography: If your compound has sufficient hydrophobicity, reversed-phase chromatography using a mobile phase like water/acetonitrile or water/methanol with a modifier like formic acid or trifluoroacetic acid (to protonate the amine) can be very effective.[4]

Issue 2: The Compound Fails to Crystallize and "Oils Out"

Question: I'm trying to recrystallize my 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, but it keeps precipitating as an oil instead of forming crystals. How can I induce crystallization?

Answer: "Oiling out" is a common problem in crystallization and usually indicates that the solution is too supersaturated or that impurities are inhibiting crystal formation.[1] Here are several techniques to overcome this:

Step 1: Adjust the Cooling Rate and Concentration. Rapid cooling and high supersaturation are primary causes of oiling out.

• Action:

  • Gently heat the solution to re-dissolve the oil.

  • Add a small amount of additional hot solvent to slightly decrease the saturation.

  • Allow the solution to cool very slowly. Insulating the flask with glass wool or placing it in a warm bath that is allowed to cool to room temperature can help.

Step 2: Induce Nucleation. Sometimes, the crystallization process needs a "push" to get started.

• Action:

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass provide nucleation sites for crystal growth.[1]

  • Seeding: If you have a small amount of pure crystalline material, add a tiny crystal to the cooled solution. This "seed" will act as a template for further crystal growth.[1]

Step 3: Re-evaluate Your Solvent Choice. The ideal crystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble when hot.

• Action: If the above steps fail, you may need to try a different solvent or a co-solvent system. For pyrazole derivatives, ethanol is often a good starting point for recrystallization.[5] You could also try mixtures like ethanol/water, acetone/hexane, or ethyl acetate/hexane.

Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the progress of my column chromatography?

A1: Thin Layer Chromatography (TLC) is the most effective way to monitor your column. Before starting the column, identify a solvent system that gives your desired compound an Rf value of approximately 0.2-0.4. This will ensure that your compound elutes from the column in a reasonable volume of solvent. Collect fractions from the column and spot them on a TLC plate to identify which fractions contain your pure product.

Q2: My compound appears to be degrading on the silica gel column. What should I do?

A2: The acidic nature of silica gel can sometimes cause degradation of sensitive compounds.

• Stability Test: First, confirm that degradation is occurring on the silica. Spot your crude material on a TLC plate, let it sit for an hour, and then develop it. If you see new spots, your compound is likely unstable on silica.[1]

• Solutions:

  • Deactivate the Silica: You can try to neutralize the silica by flushing the column with your mobile phase containing triethylamine before loading your sample.

  • Switch to a Less Acidic Stationary Phase: As mentioned in the troubleshooting guide, neutral alumina or reversed-phase silica are good alternatives.[1]

Q3: How should I handle and store the purified 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine?

A3: Like many amines, this compound can be sensitive to air and light. It is best to store the purified solid in a tightly sealed, amber glass vial under an inert atmosphere (e.g., nitrogen or argon) and in a cool, dark place, such as a refrigerator or freezer, to minimize degradation over time.

Q4: Can I use extraction to purify my compound?

A4: Yes, a liquid-liquid extraction can be a useful first step to remove non-basic or highly polar/non-polar impurities.

• Protocol:

  • Dissolve your crude material in an organic solvent like dichloromethane or ethyl acetate.

  • Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). Your basic amine will be protonated and move into the aqueous layer.

  • Separate the aqueous layer and wash it with a fresh portion of the organic solvent to remove any remaining neutral or acidic impurities.

  • Make the aqueous layer basic by adding a base like sodium hydroxide or sodium bicarbonate until the pH is >10.

  • Extract your now neutral amine back into an organic solvent.

  • Dry the organic layer over an anhydrous salt (like sodium sulfate), filter, and evaporate the solvent. This will give you a partially purified product that may be easier to purify further by chromatography or crystallization.

Data and Workflow Visualization

Table 1: Recommended Solvent Systems for Chromatography

Stationary Phase	Mobile Phase System	Modifier	Application Notes
Silica Gel	Hexane:Ethyl Acetate	0.5% Triethylamine	Good for general purpose purification. Adjust the solvent ratio based on TLC.
Silica Gel	Dichloromethane:Methanol	0.5% Triethylamine	For more polar impurities. Start with a low percentage of methanol and increase gradually.
Neutral Alumina	Hexane:Ethyl Acetate	None typically needed	A good alternative if the compound degrades on silica.
C18 Reversed-Phase	Acetonitrile:Water	0.1% Formic Acid	Excellent for higher purity requirements. The acid modifier helps to sharpen peaks.

Workflow for Purification and Troubleshooting

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biotage.com [biotage.com]
• 3. ijpbs.com [ijpbs.com]
• 4. Analysis of heterocyclic aromatic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Crystal Structures of N-Substituted Pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]

addressing metabolic instability of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Document ID: TSC-2FPMP-MS-001

Last Updated: January 17, 2026

Introduction: Navigating the Metabolic Challenges of a Furan-Pyrazolylamine Scaffold

Welcome to the technical support guide for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. This document serves as a specialized resource for researchers and drug development professionals encountering metabolic instability issues with this and structurally related compounds. The inherent chemical properties of the furan and pyrazole moieties present both opportunities for potent biological activity and significant challenges in terms of metabolic fate.

The primary metabolic liabilities of this scaffold are twofold:

• Furan Ring Oxidation: The electron-rich furan ring is highly susceptible to oxidation by cytochrome P450 (CYP) enzymes.[1][2] This process can generate highly reactive and potentially toxic intermediates, such as α,β-unsaturated dialdehydes (e.g., cis-2-butene-1,4-dial), which can covalently bind to cellular macromolecules.[2][3][4][5]

• Oxidation of the Pyrazole and Adjacent Groups: While generally more stable than furan, the pyrazole ring and its substituents are not metabolically inert and can be sites of oxidation.

This guide provides structured FAQs, in-depth troubleshooting workflows, and validated experimental protocols to help you diagnose, understand, and strategically address the metabolic instability of your compound.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the most likely cause of the rapid in vitro clearance of my compound?

The furan moiety is the most probable site of initial, rapid metabolism. Furan rings are well-documented substrates for CYP enzymes, particularly CYP2E1, which oxidize the ring to form unstable, electrophilic intermediates.[2][3] This metabolic activation is a common pathway for toxicity and rapid clearance of furan-containing xenobiotics.[2][6]

Q2: What are "reactive metabolites," and why are they a concern for my furan-containing compound?

Reactive metabolites are chemically reactive species generated during metabolism. For furan-containing compounds, CYP-mediated oxidation can produce an epoxide or a cis-enedione intermediate.[2][7] These intermediates can rearrange to form highly reactive dialdehydes.[3][8][9] These electrophilic species can covalently bind to cellular nucleophiles like proteins and DNA, which is a major concern as it can lead to idiosyncratic drug-induced toxicities.[2][10] Screening for their formation early in discovery is critical.[10]

Q3: Is the pyrazole portion of the molecule also a metabolic liability?

Yes, though typically less so than the furan. Pyrazole rings are generally considered metabolically stable scaffolds in drug design.[11] However, they can still undergo metabolism. Potential metabolic pathways for pyrazoles include N-dealkylation (at the furan-methyl group), C-hydroxylation on the methyl group, or oxidation of the pyrazole ring itself, depending on the specific CYP enzymes involved and the overall electronic properties of the molecule.

Q4: What are the first experiments I should run to investigate the metabolic instability?

Your first step should be an in vitro liver microsomal stability assay . This experiment will quantify the compound's intrinsic clearance (Clint) and provide an initial indication of its metabolic fate in the liver, the primary site of drug metabolism.[12] If instability is confirmed, the next steps involve metabolite identification (MetID) studies and reactive metabolite trapping assays.

Q5: Can I improve the stability of my compound without completely removing the furan ring?

Yes, several strategies can be employed. Blocking the sites of metabolism by adding groups like fluorine or deuterium can sterically or electronically hinder CYP enzyme access.[1][13] For instance, replacing hydrogen atoms on the furan ring with deuterium can slow metabolism due to the kinetic isotope effect.[4] However, the most robust and common strategy is often bioisosteric replacement of the furan ring.[1][13]

Part 2: Troubleshooting Guides & Strategic Solutions

Guide 1: Problem - High Intrinsic Clearance (CLint) in Liver Microsomes

You've run an initial screen and your compound disappears rapidly in the presence of human liver microsomes (HLM) and NADPH.

Underlying Cause: This strongly suggests rapid Phase I oxidative metabolism, most likely mediated by CYP enzymes. The furan ring is the prime suspect.

Caption: Workflow for troubleshooting high microsomal clearance.

• Confirm CYP-Dependence: Rerun the microsomal stability assay but include a control incubation without the NADPH cofactor.[12] If the compound is stable in the absence of NADPH, its degradation is NADPH-dependent, strongly implicating CYP enzymes.

• Identify Specific CYPs: Use a panel of individual, recombinant human CYP enzymes (especially CYP2E1, 3A4, 2D6, 2C9) to pinpoint which isoform(s) are responsible for the metabolism. Alternatively, incubate with pooled HLM in the presence of selective chemical inhibitors for major CYP isoforms.

• Metabolite Identification (MetID): Perform a high-resolution LC-MS/MS analysis of the incubation mixture to identify the mass of metabolites formed. A mass increase of +16 Da (M+16) is indicative of oxidation (hydroxylation or epoxide formation). This will help locate the metabolic "hotspot" on your molecule.

Guide 2: Problem - Potential for Reactive Metabolite (RM) Formation

The presence of a furan ring is a structural alert for the formation of reactive metabolites.[2] Proactively screening for this is essential for safety de-risking.

Underlying Cause: CYP-mediated oxidation of the furan ring generates electrophilic intermediates that can be "trapped" by nucleophiles.[2][8]

The most common method for detecting reactive metabolites is the glutathione (GSH) trapping assay.[10][14] GSH is a biological nucleophile that will form stable adducts with reactive electrophiles, which can then be detected by LC-MS.[10][14]

Caption: Experimental workflow for a GSH trapping assay.

• Positive Result: Detection of a peak corresponding to the mass of your parent compound + 305.0678 Da (the mass of GSH minus a proton) is strong evidence of reactive metabolite formation.

• Negative Result: While encouraging, the absence of a GSH adduct does not definitively rule out RM formation. The reactive intermediate may be too short-lived to be trapped or may preferentially bind to microsomal proteins.

Part 3: Strategic Structural Modification Guides

Once the metabolic liabilities are confirmed, the following medicinal chemistry strategies can be employed.

Strategy 1: Bioisosteric Replacement of the Furan Ring

This is often the most effective strategy.[15] The goal is to replace the furan ring with a different heterocycle that retains the necessary pharmacophoric features but is more resistant to oxidative metabolism.[15][16]

Bioisostere	Rationale for Use	Potential Downsides
Thiophene	More electron-deficient than furan, generally less prone to oxidation. Similar in size and shape.	Can still be oxidized at the sulfur atom (S-oxidation).
Pyridine	The nitrogen atom acts as an electron sink, significantly deactivating the ring towards oxidation.[15]	Introduces a basic center, which will alter pKa, solubility, and potential off-target interactions (e.g., hERG).
Thiazole	Contains both nitrogen and sulfur, making it more electron-deficient and generally more metabolically robust than furan.	May introduce new metabolic pathways or alter binding geometry.
Methyl-oxazole	Can be a stable alternative, with the methyl group potentially blocking a site of metabolism.	Synthetic complexity may increase.
Phenyl	A classic replacement, but may introduce its own liabilities (e.g., para-hydroxylation).[16]	Increases lipophilicity, which can sometimes correlate with higher clearance.

Recommendation: Start with a thiophene or a 3-pyridyl replacement, as these often provide the best balance of improved stability while maintaining biological activity.

Strategy 2: Modification of Other Molecular Sites

• Blocking Metabolism: If a specific site of oxidation is identified on the pyrazole or methyl group, introduction of a fluorine atom at or near that site can block metabolism.[1]

• Reducing Lipophilicity: High lipophilicity often correlates with increased metabolic turnover.[17] Adding small polar groups or replacing lipophilic moieties can sometimes reduce metabolism by decreasing the compound's affinity for the lipophilic active sites of CYP enzymes.[1][17]

Part 4: Key Experimental Protocols

Protocol 1: In Vitro Liver Microsomal Stability Assay

Purpose: To determine the in vitro half-life (t½) and intrinsic clearance (Clint) of a test compound.

Materials:

• Pooled Human Liver Microsomes (HLM), 20 mg/mL stock

• Potassium Phosphate Buffer (100 mM, pH 7.4)

• NADPH Regenerating System (e.g., solutions of NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[18]

• Test Compound (10 mM in DMSO)

• Positive Control Compounds (e.g., Midazolam, Dextromethorphan)[19][20]

• Ice-cold Acetonitrile (ACN) with an appropriate internal standard (IS) for quenching.

Procedure:

• Preparation: Thaw HLM on ice. Prepare a microsomal working solution by diluting the stock to 1.0 mg/mL in phosphate buffer.[21]

• Reaction Mixture: In a 96-well plate, add buffer, the NADPH regenerating system, and the microsomal working solution.

• Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes.

• Initiation: Add the test compound to achieve a final concentration of 1 µM. This is the T=0 time point. Immediately remove an aliquot and quench it in a separate plate containing ice-cold ACN with IS.[19]

• Time Course: Incubate the reaction plate at 37°C. At subsequent time points (e.g., 5, 15, 30, 45, 60 minutes), remove aliquots and quench them in the ACN/IS plate.[12][20]

• Control: Run a parallel incubation without the NADPH regenerating system to check for non-CYP-dependent degradation.[12]

• Sample Processing: Centrifuge the quenched plate to pellet the precipitated protein.

• Analysis: Analyze the supernatant by LC-MS/MS to determine the peak area ratio of the test compound relative to the internal standard at each time point.

Data Analysis:

• Plot the natural logarithm of the percent remaining of the test compound versus time.

• The slope of the line from linear regression analysis equals the elimination rate constant (k).

• Calculate the half-life (t½) = 0.693 / k.

• Calculate intrinsic clearance (Clint) = (k / microsomal protein concentration) * 1000.

Protocol 2: Glutathione (GSH) Trapping Assay

Purpose: To detect the formation of electrophilic reactive metabolites.

Materials:

• Same as Protocol 1, with the addition of Reduced Glutathione (GSH).

Procedure:

• Preparation: Follow steps 1 and 2 of the Microsomal Stability Assay protocol.

• Add Trapping Agent: Add GSH to the reaction mixture to a final concentration of 5-10 mM.

• Incubation: Pre-incubate, initiate the reaction with the test compound (typically at a higher concentration, e.g., 10-50 µM), and incubate for a fixed time (e.g., 60 minutes).

• Controls:

  • -NADPH: To ensure adduct formation is metabolism-dependent.

  • -Microsomes: To check for direct chemical reaction with GSH.

  • +GSH vs -GSH: To easily identify GSH-dependent peaks.

• Quenching & Analysis: Quench the reaction with ice-cold ACN. Analyze the supernatant by high-resolution LC-MS/MS.

Data Analysis:

• Process the LC-MS data by searching for the predicted exact mass of the [Parent+GSH-H] adduct.

• Compare chromatograms from the +GSH and -GSH incubations to identify unique peaks corresponding to potential adducts.

• Further structural elucidation can be performed using MS/MS fragmentation analysis.

References

• Trapping of cis-2-butene-1,4-dial to Measure Furan Metabolism in Human Liver Microsomes by Cytochrome P450 Enzymes. PubMed. Available from: [Link][3][5]

• Reactive Metabolite Screening Service. Creative Biolabs. Available from: [Link]

• Mitigating heterocycle metabolism in drug discovery. Semantic Scholar. Available from: [Link]

• Dansyl Glutathione as a Trapping Agent for the Quantitative Estimation and Identification of Reactive Metabolites. ACS Publications. Available from: [Link]

• Investigating Methods of Detection of Glutathione Adducts. Sygnature Discovery. Available from: [Link]

• Detection of reactive metabolites using isotope-labeled glutathione trapping and simultaneous neutral loss and precursor ion scanning with ultra-high-pressure liquid chromatography triple quadruple mass spectrometry. PubMed. Available from: [Link]

• Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry. Available from: [Link]

• Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability. NEDMDG. Available from: [Link]

• A High-Throughput Glutathione Trapping Assay With Combined High Sensitivity and Specificity in High-Resolution Mass Spectrometry by Applying Product Ion Extraction and Data-Dependent Neutral Loss. PubMed. Available from: [Link]

• Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. PMC. Available from: [Link]

• Microsomal Stability. Cyprotex. Available from: [Link]

• Microsomal Stability Assay Protocol. AxisPharm. Available from: [Link]

• Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds. PMC. Available from: [Link]

• Optimizing Drug Efficacy: The Role of Heterocyclic Frameworks in Enhancing Selectivity and Metabolic Stability. IJPPR. Available from: [Link]

• metabolic stability in liver microsomes. Mercell. Available from: [Link]

• Microsomal stability assay for human and mouse liver microsomes. protocols.io. Available from: [Link]

• The Role Of Metabolic Activation In Furan-containing Compounds-induced P450 Enzyme Inactivation And Toxicity. Globe Thesis. Available from: [Link]

• (PDF) Trapping of cis-2-Butene-1,4-dial to Measure Furan Metabolism in Human Liver Microsomes by Cytochrome P450 Enzymes. ResearchGate. Available from: [Link]

• Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds. PubMed. Available from: [Link]

• Substituted furo[3,2-b]pyridines: novel bioisosteres of 5-HT 1F receptor agonists. ScienceDirect. Available from: [Link]

• CYP-mediated bioactivation of furan to form reactive metabolite.... ResearchGate. Available from: [Link]

• ADME Microsomal Stability Assay. BioDuro. Available from: [Link]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. Available from: [Link]

• Pyrazole: an emerging privileged scaffold in drug discovery. PMC. Available from: [Link]

• AEDs of the three bioisosteric moieties (carboxylic acid, furan, and...). ResearchGate. Available from: [Link]

• Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. ResearchGate. Available from: [Link]

• Bioisosteric Replacements. Cambridge MedChem Consulting. Available from: [Link]

• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers. Available from: [Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC. Available from: [Link]

• (PDF) An Insight into Pyrazole-containing Compounds: Synthesis and Pharmacological Activities. ResearchGate. Available from: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. Available from: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trapping of cis-2-butene-1,4-dial to measure furan metabolism in human liver microsomes by cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. globethesis.com [globethesis.com]
• 9. researchgate.net [researchgate.net]
• 10. Reactive Metabolite Screening Service - Creative Biolabs [creative-biolabs.com]
• 11. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 13. [PDF] Mitigating heterocycle metabolism in drug discovery. | Semantic Scholar [semanticscholar.org]
• 14. sygnaturediscovery.com [sygnaturediscovery.com]
• 15. Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]

Technical Support Center: Scaling Up 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine Production

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the synthesis and scale-up of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. This document is designed for researchers, process chemists, and drug development professionals. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to address common challenges encountered during the transition from bench-scale synthesis to pilot or manufacturing scale. Our goal is to equip your team with the necessary insights to ensure a safe, efficient, and reproducible production process.

Overview of the Synthetic Pathway

The production of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine is typically approached via a two-stage synthesis. The first stage involves the formation of the core heterocyclic structure, 3-Amino-5-methylpyrazole, through a cyclocondensation reaction. The second stage is the regioselective N-alkylation of this intermediate with a suitable furfuryl derivative. Understanding this workflow is critical to diagnosing and resolving issues at each stage.

Caption: Decision tree for troubleshooting poor regioselectivity in N-alkylation.

Recommended Actions:

• Solvent and Base Selection: The choice of solvent and base is paramount. In general, for many pyrazole systems, using a weaker base (like K₂CO₃) in a polar aprotic solvent (like DMF or Acetonitrile) can favor N2 alkylation.

• Reductive Amination: A highly effective alternative is to perform a reductive amination using furfural instead of a furfuryl halide. The initial imine formation with the exocyclic amino group, followed by intramolecular rearrangement and reduction, can offer a different and potentially more selective pathway to the desired isomer.

• Temperature Control: Lowering the reaction temperature can sometimes favor the kinetically controlled product, which may be the desired N2 isomer.

Q3: We are experiencing low yields and significant dark-colored tar/resin formation during the N-alkylation step. What is causing this?

A3: The furan ring is sensitive to acid and can undergo polymerization or degradation, especially at elevated temperatures. Furfuryl halides are also notoriously unstable.

Causality & Mitigation Strategies:

• Acid Sensitivity: If the reaction generates an acid byproduct (e.g., HCl from furfuryl chloride), this acid can catalyze the polymerization of any furan-containing species in the mixture.

• Substrate Instability: Furfuryl chloride is less stable than furfuryl alcohol. If you are generating it in situ or using a commercial source, its quality is critical.

Recommended Actions:

• Include an Acid Scavenger: Always use a base (e.g., K₂CO₃, Et₃N) in at least a stoichiometric amount relative to the furfuryl halide to neutralize the acid as it is formed.

• Use an Alternative Electrophile: Consider using furfuryl mesylate or tosylate, which can be more stable. Alternatively, as mentioned in Q2, switching to reductive amination with furfural avoids the generation of HCl altogether.

• Work Under Inert Atmosphere: Furan derivatives can be sensitive to air and oxidation, especially at higher temperatures. Conducting the reaction under a nitrogen or argon atmosphere can minimize oxidative side reactions. [1]4. Control Temperature: Avoid excessive heating. Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

Q4: What are the most effective methods for purifying the final product at a multi-kilogram scale, given the potential for isomeric impurities?

A4: Purification is a critical step for achieving the required quality for pharmaceutical applications. Column chromatography is often not feasible at large scales.

Recommended Methods:

• Vacuum Distillation: Pyrazole derivatives are often high-boiling liquids or low-melting solids. [2][3]If the product is thermally stable, vacuum distillation can be highly effective at removing non-volatile impurities and potentially separating isomers if their boiling points are sufficiently different.

• Crystallization as a Salt: A powerful technique for purifying amines is to form a salt, crystallize it, and then liberate the free base. [4]React the crude product mixture with a suitable acid (e.g., HCl in isopropanol, oxalic acid) to form the corresponding salt. The salt of the desired isomer may have different solubility properties from its regioisomer, allowing for selective crystallization.

• Recrystallization: If the product is a solid, recrystallization from a carefully selected solvent system is a standard and scalable method. [5]A solvent screen at the lab scale is essential to find a system that provides good recovery and excellent impurity rejection.

Purification Method	Pros	Cons	Best For
Vacuum Distillation	Excellent for removing non-volatile impurities. Scalable.	Requires thermal stability. May not separate close-boiling isomers.	Thermally stable, liquid or low-melting products.
Salt Crystallization	Can be highly selective for one isomer. Excellent for purity enhancement.	Adds two steps (salt formation, free-basing). Reduces overall yield.	Separating regioisomers; removing basic/neutral impurities.
Recrystallization	Scalable and effective for solid products.	Requires product to be a solid. Finding a suitable solvent can be difficult.	High-volume purification of solid products.

Recommended Experimental Protocols

The following protocols are provided as a starting point and should be optimized for your specific equipment and scale.

Protocol A: Synthesis of 3-Amino-5-methylpyrazole Intermediate

This protocol is adapted from established procedures for pyrazole synthesis from aminonitriles. [6]

• Reactor Setup: Charge a suitably sized reactor with 5 volumes of ethanol relative to the mass of 3-aminobut-2-enenitrile. Begin agitation.

• Charge Reactant: Charge 1.0 equivalent of 3-aminobut-2-enenitrile to the reactor and stir until fully dissolved.

• Hydrazine Addition: Under controlled temperature (maintain below 30°C), slowly add 1.1 equivalents of 80% hydrazine hydrate solution over 1.5-2.5 hours.

• Reaction: Slowly heat the reaction mixture to reflux (approx. 85-95°C). CAUTION: The reaction will generate a significant amount of ammonia gas, which must be safely scrubbed.

• Monitoring: Monitor the reaction progress by TLC or HPLC until the starting nitrile is consumed (typically 2-3 hours).

• Work-up: Cool the reaction mixture to room temperature. Concentrate the mixture under reduced pressure to remove the bulk of the ethanol. The resulting slurry or solid can be used directly in the next step or purified further by recrystallization from a suitable solvent like toluene/heptane.

Protocol B: N-Alkylation to Synthesize Final Product

• Reactor Setup: Charge the reactor with the crude 3-Amino-5-methylpyrazole (1.0 eq), 2.5 equivalents of potassium carbonate (K₂CO₃), and 8 volumes of acetonitrile.

• Inert Atmosphere: Purge the reactor with nitrogen and maintain a positive pressure.

• Reagent Addition: Slowly add 1.05 equivalents of furfuryl chloride dropwise at room temperature, ensuring the internal temperature does not exceed 40°C.

• Reaction: Heat the mixture to 50-60°C and hold for 4-6 hours.

• Monitoring: Monitor the reaction by HPLC for the disappearance of the starting material and the ratio of the desired N2 product to the N1 isomer.

• Work-up: Cool the mixture to room temperature. Filter off the inorganic salts and wash the filter cake with acetonitrile. Concentrate the combined filtrates under reduced pressure to yield the crude product as an oil or solid.

References

• Google Patents. (n.d.). US5616723A - Process for the preparation of 3-amino-5-methylpyrazole.
• Google Patents. (n.d.). EP0623600A1 - Process for the preparation of 3-amino-5-methylpyrazole.
• Google Patents. (n.d.). EP0623600B1 - Process for the preparation of 3-amino-5-methylpyrazole.
• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

• Jetir.org. (n.d.). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Retrieved from [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Retrieved from [Link]

Sources

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• 2. US5616723A - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents [patents.google.com]
• 3. EP0623600A1 - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents [patents.google.com]
• 4. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 5. jetir.org [jetir.org]
• 6. 3-Amino-5-methylpyrazole | 31230-17-8 [chemicalbook.com]

Technical Support Center: Refining Assay Conditions for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Welcome to the technical support center for assay development involving 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and troubleshoot common challenges encountered when establishing and refining assays for this novel pyrazole derivative.

Introduction: Understanding the Molecule

2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine belongs to the pyrazole class of heterocyclic compounds, a scaffold known for a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[1][2] The specific combination of a furan moiety, a methyl group, and a primary amine suggests several potential interaction modes with biological targets and also presents unique challenges in assay design. This guide will walk you through potential issues, from basic solubility to complex assay interference, providing logical, step-by-step solutions.

Part 1: Frequently Asked Questions (FAQs)

Here we address common initial questions regarding the handling and preliminary assessment of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine.

Q1: What are the primary challenges I should anticipate when working with this compound?

A1: Based on its structure and the general properties of similar small molecules, you should be prepared for challenges related to:

• Aqueous Solubility: The molecule has aromatic rings which can lead to poor solubility in aqueous assay buffers.[3]

• Compound Stability: Pyrazole rings are generally stable, but the overall molecule's stability in various solvents and under different pH conditions should be verified.[4]

• Assay Interference: The presence of the furan and pyrazole rings could lead to autofluorescence or quenching in fluorescence-based assays.[5]

• Nonspecific Binding: Like many small molecules, it may bind to proteins or other macromolecules in a non-specific manner, leading to false positives.[6]

Q2: What is the best solvent for creating a stock solution of this compound?

A2: Dimethyl sulfoxide (DMSO) is the recommended starting solvent for creating high-concentration stock solutions of novel small molecules.[7] It is a versatile solvent that can dissolve a wide range of organic compounds. However, it is crucial to keep the final concentration of DMSO in your assay as low as possible (typically <0.5%) to avoid solvent-induced artifacts.

Q3: How can I assess the purity and identity of my compound sample?

A3: Before beginning any assay, it is critical to verify the identity and purity of your compound. Standard methods include:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.[8]

• Mass Spectrometry (MS): To confirm the molecular weight.[8]

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the sample.

Part 2: Troubleshooting Guide - Common Assay Problems and Solutions

This section provides a systematic approach to identifying and resolving specific issues that may arise during your experiments.

Issue 1: Low Signal-to-Noise Ratio or Poor Z' Factor

A low signal-to-noise ratio or a Z' factor below 0.5 indicates a non-robust assay, which is unreliable for screening.[9]

Possible Causes & Solutions:

Potential Cause	Troubleshooting Steps
Low Compound Potency	The compound may not be active at the tested concentrations. Perform a wider dose-response curve.
Assay Interference	The compound may be interfering with the detection method (e.g., autofluorescence). See "Issue 3" for detailed steps.
Suboptimal Reagent Concentration	Titrate key reagents (e.g., enzyme, substrate, antibody) to find the optimal concentrations for a robust signal window.
Incorrect Buffer Conditions	Optimize buffer pH, ionic strength, and co-factors to ensure maximal target activity and stability.

Issue 2: Poor Solubility in Assay Buffer

Compound precipitation in the assay well is a common source of artifacts.

Possible Causes & Solutions:

Potential Cause	Troubleshooting Steps
Compound Concentration Exceeds Solubility Limit	Determine the kinetic solubility of the compound in your assay buffer using methods like nephelometry.
Buffer Composition	The pH or salt concentration of the buffer may be promoting precipitation. Test a range of pH values and consider adding a small percentage of a co-solvent like DMSO.
"Salting Out" Effect	High concentrations of salts in the buffer can decrease the solubility of organic compounds. If possible, reduce the salt concentration.

Workflow for Addressing Solubility Issues

Caption: A standard workflow for validating a primary screening hit.

References

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening, 4(2), 67–73. [Link]

• Dahlin, J. L., & Walters, M. A. (2014). The essential roles of chemistry in high-throughput screening triage. Future Medicinal Chemistry, 6(11), 1265–1290. [Link]

• Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3–26. [Link]

• Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current Opinion in Chemical Biology, 14(3), 315–324. [Link]

• National Center for Biotechnology Information. PubChem Database. 5-Methyl-2-phenyl-4-phenylazo-2H-pyrazol-3-ylamine, CID=3112358. [Link]

• Dawood, D. H., Sayed, M. M., Tohamy, S. T. K., & Nossier, E. S. (2023). New Thiophenyl-pyrazolyl-thiazole Hybrids as DHFR Inhibitors: Design, Synthesis, Antimicrobial Evaluation, Molecular Modeling, and Biodistribution Studies. ACS Omega, 8(43), 39250–39268. [Link]

• Baluja, S., & Karia, F. (2016). ACOUSTICAL STUDIES OF SOME PYRAZOLE DERIVATIVES IN DMF AND DMSO SOLUTIONS AT 298.15 K. INTERNATIONAL JOURNAL OF ADVANCED RESEARCH AND REVIEW (IJARR). [Link]

• Gomha, S. M., Abdel-aziz, H. M., & Khedr, M. A. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 22(2), 244. [Link]

• High-throughput screening (HTS) in drug discovery explained - Technology Networks. (2025, September 25). [Link]

• Kumar, A., & Rawal, R. K. (2018). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 53(2), 1-10. [Link]

• Fahim, A. M., & Isik, S. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules, 28(9), 3749. [Link]

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Reference Data & Comparative Studies

A Forward-Looking Efficacy Analysis: Evaluating the Potential of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine in Modern Drug Discovery

This guide provides a comprehensive framework for evaluating the therapeutic potential of the novel compound, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. As of the date of this publication, this molecule is not extensively characterized in publicly accessible literature. Therefore, this document serves as a forward-looking guide for researchers and drug development professionals, outlining a scientifically rigorous approach to compare its potential efficacy against established drugs. The analysis is predicated on a structural-bioactivity hypothesis derived from its constituent chemical moieties.

The core structure of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine features a substituted pyrazole ring, a motif present in a number of approved drugs. Notably, the pyrazole core is a key component of a class of drugs known as Janus kinase (JAK) inhibitors. For instance, Tofacitinib, a pan-JAK inhibitor, and the more selective JAK1 inhibitor, Upadacitinib, both contain a pyrazole-like core and are used in the treatment of autoimmune diseases. Given this structural similarity, we will proceed with the hypothesis that 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine may exhibit inhibitory activity against the JAK family of enzymes.

This guide will, therefore, focus on comparing the potential efficacy of our lead compound with existing JAK inhibitors. We will detail the necessary experimental protocols, from initial in-vitro screening to more complex cell-based assays, providing a roadmap for its evaluation.

The JAK-STAT Signaling Pathway: A Primer

The Janus kinase-signal transducer and activator of transcription (JAK-STAT) pathway is a critical signaling cascade in the regulation of the immune system. Cytokines, such as interleukins and interferons, bind to their corresponding receptors, leading to the activation of associated JAKs. These activated JAKs then phosphorylate the receptor, creating docking sites for STAT proteins. Subsequently, STATs are phosphorylated, dimerize, and translocate to the nucleus to modulate gene expression. Dysregulation of this pathway is implicated in a variety of autoimmune and inflammatory disorders, making JAKs a prime target for therapeutic intervention.

Caption: The JAK-STAT signaling pathway, a key target for autoimmune therapies.

Comparative Efficacy Evaluation: A Step-by-Step Approach

To ascertain the potential of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine as a JAK inhibitor, a multi-tiered experimental approach is necessary. This will involve a direct comparison with established drugs such as Tofacitinib and Upadacitinib.

Tier 1: In-Vitro Kinase Inhibition Assay

The initial step is to determine the direct inhibitory effect of the compound on the enzymatic activity of the JAK family members (JAK1, JAK2, JAK3, and TYK2). This is typically achieved through a biochemical assay.

Experimental Protocol: In-Vitro Kinase Assay

• Reagents and Materials: Recombinant human JAK1, JAK2, JAK3, and TYK2 enzymes; ATP; substrate peptide (e.g., a poly-Glu-Tyr peptide); 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine; Tofacitinib; Upadacitinib; assay buffer; and a detection system (e.g., ADP-Glo™ Kinase Assay).

• Procedure:

  • Prepare a serial dilution of the test compounds (2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, Tofacitinib, and Upadacitinib).

  • In a 384-well plate, add the kinase, substrate peptide, and the test compound at various concentrations.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

  • Stop the reaction and measure the amount of ADP produced using a luminescence-based detection reagent.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration.

  • Plot the percentage of inhibition against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration of the inhibitor required to reduce enzyme activity by 50%).

Anticipated Data Presentation:

Compound	JAK1 IC50 (nM)	JAK2 IC50 (nM)	JAK3 IC50 (nM)	TYK2 IC50 (nM)
2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine	To be determined	To be determined	To be determined	To be determined
Tofacitinib	~1-5	~5-20	~1-5	~50-100
Upadacitinib	~1-10	~50-100	>1000	>1000

Note: The IC50 values for Tofacitinib and Upadacitinib are representative ranges from published literature and may vary depending on the specific assay conditions.

Tier 2: Cell-Based Phosphorylation Assay

Following the confirmation of direct kinase inhibition, the next logical step is to assess the compound's ability to inhibit JAK-STAT signaling within a cellular context. This is crucial as it provides insights into cell permeability and target engagement in a more physiologically relevant system.

Experimental Protocol: Cell-Based STAT Phosphorylation Assay

• Cell Line: A cytokine-responsive cell line, such as human peripheral blood mononuclear cells (PBMCs) or a specific leukemia cell line (e.g., TF-1 cells), is suitable.

• Procedure:

  • Culture the cells to the appropriate density.

  • Pre-incubate the cells with a serial dilution of the test compounds for a defined period (e.g., 1-2 hours).

  • Stimulate the cells with a specific cytokine to activate the JAK-STAT pathway (e.g., IL-6 for JAK1/2, IL-2 for JAK1/3).

  • After a short stimulation period (e.g., 15-30 minutes), lyse the cells.

  • Measure the levels of phosphorylated STAT (pSTAT) using a technique such as flow cytometry with a phospho-specific antibody or a Western blot.

• Data Analysis:

  • Quantify the pSTAT signal for each treatment condition.

  • Calculate the percentage of inhibition of STAT phosphorylation relative to the cytokine-stimulated control.

  • Determine the IC50 value for the inhibition of STAT phosphorylation.

Caption: Workflow for a cell-based STAT phosphorylation assay.

Concluding Remarks and Future Directions

This guide outlines a foundational strategy for the initial efficacy assessment of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, predicated on its structural similarity to known JAK inhibitors. The proposed experiments will provide crucial data on its potency and selectivity, allowing for a direct and objective comparison with established drugs in the same class.

Should the compound demonstrate promising activity in these initial assays, further in-depth studies would be warranted. These would include comprehensive selectivity profiling against a broader panel of kinases, pharmacokinetic studies to assess its drug-like properties, and ultimately, in vivo efficacy studies in animal models of autoimmune disease. The path from a novel compound to a clinically approved drug is long and arduous, but the systematic approach detailed herein provides a solid starting point for this journey.

References

• Flanagan, M. E., et al. (2010). Discovery of CP-690,550: a potent and selective Janus kinase (JAK) inhibitor for the treatment of autoimmune diseases and organ transplant rejection. Journal of Medicinal Chemistry, 53(24), 8468–8484. [Link]

• Parmentier, J. M., et al. (2018). In vitro and in vivo characterization of the JAK1 selectivity of upadacitinib (ABT-494). BMC Rheumatology, 2(1), 23. [Link]

• O'Shea, J. J., & Plenge, R. (2012). JAK and STAT signaling molecules in immunoregulation and immune-mediated disease. Immunity, 36(4), 542–550. [Link]

• Schwartz, D. M., Kanno, Y., Villarino, A., Ward, M., Gadina, M., & O'Shea, J. J. (2017). JAK-STAT Signaling in Health and Disease. Nature Reviews Drug Discovery, 16(12), 843–862. [Link]

• Winthrop, K. L. (2017). The emerging safety profile of JAK inhibitors in rheumatic disease. Nature Reviews Rheumatology, 13(4), 234–243. [Link]

Navigating the Labyrinth: A Comparative Guide to Validating the Mechanism of Action of Novel Pyrazole-Based Compounds, Exemplified by 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

In the intricate world of drug discovery, the identification of a novel bioactive compound such as 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine marks not an end, but a critical beginning. The true journey lies in elucidating its mechanism of action (MoA), a process that demands rigorous scientific validation and a multi-faceted experimental approach. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to navigate this complex process. We will objectively compare various experimental strategies, provide supporting data, and offer detailed protocols to empower you to build a robust and defensible MoA dossier. While 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine will serve as our guiding example, the principles and methodologies discussed herein are broadly applicable to a wide range of novel small molecules.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known to interact with a variety of biological targets, most notably protein kinases. Therefore, our initial hypothesis for the MoA of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine will center on the inhibition of a specific kinase or kinase family. This guide will walk you through the essential steps to test this hypothesis, from initial target identification to in-depth cellular validation and comparison with alternative therapeutic strategies.

Section 1: The Initial Foray - Identifying Potential Molecular Targets

The first crucial step in validating the MoA of a novel compound is to identify its direct molecular targets. This process can be likened to finding a specific lock for a newly discovered key. Several powerful techniques can be employed for this purpose, each with its own set of advantages and limitations.

Kinase Profiling: A Broad-Spectrum Approach

Given the pyrazole core, a logical starting point is to screen 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine against a large panel of kinases. This provides a broad overview of its selectivity and potency.

Experimental Rationale: Kinase profiling assays typically utilize recombinant kinase domains and measure the ability of the compound to inhibit the phosphorylation of a substrate. The data generated allows for the calculation of IC50 values (the concentration of the compound required to inhibit 50% of the kinase activity), which are essential for comparing potency against different kinases.

Data Presentation:

Kinase Target	IC50 (nM) for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine	IC50 (nM) for Control Compound (e.g., Staurosporine)
Kinase A	50	5
Kinase B	500	10
Kinase C	>10,000	8
...	...	...

Interpretation: The data above would suggest that 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine is a potent and selective inhibitor of Kinase A. The high IC50 values for other kinases indicate a favorable selectivity profile.

Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in a Cellular Context

While in vitro kinase assays are invaluable, it is crucial to confirm that the compound engages its target within the complex environment of a living cell. CETSA is a powerful technique that allows for the direct assessment of target engagement.

Experimental Rationale: CETSA is based on the principle that the binding of a ligand (our compound) stabilizes the target protein against thermal denaturation. By heating cell lysates treated with the compound and then quantifying the amount of soluble target protein remaining, we can infer target engagement.

Workflow for Cellular Thermal Shift Assay (CETSA):

Caption: A streamlined workflow for performing a Cellular Thermal Shift Assay (CETSA).

Section 2: Delineating the Downstream Signaling Cascade

Once the direct target has been identified and cellular engagement confirmed, the next logical step is to investigate the downstream consequences of this interaction. This involves mapping the signaling pathway that is modulated by our compound.

Phospho-Proteomics: A Global View of Signaling Alterations

If 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine is indeed a kinase inhibitor, its primary effect will be a change in the phosphorylation state of downstream proteins. Phospho-proteomics provides a global, unbiased view of these changes.

Experimental Rationale: This technique uses mass spectrometry to identify and quantify thousands of phosphorylated peptides from cell lysates treated with the compound. By comparing the phospho-proteome of treated versus untreated cells, we can identify signaling pathways that are significantly altered.

Signaling Pathway Diagram based on Hypothetical Phospho-Proteomic Data:

Caption: Hypothetical signaling pathway inhibited by 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine.

Western Blotting: Validating Key Signaling Nodes

While phospho-proteomics provides a broad overview, it is essential to validate the key findings using a more targeted approach like Western blotting.

Experimental Protocol: Western Blotting for Phospho-Proteins

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with various concentrations of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine or a vehicle control for the desired time.

• Lysate Preparation: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% BSA in TBST and then incubate with a primary antibody specific for the phosphorylated form of the target protein.

• Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH or total protein).

Section 3: Comparative Analysis - Benchmarking Against the Gold Standard

A critical aspect of validating a novel compound's MoA is to compare its performance against existing standards of care or well-characterized tool compounds. This provides context for its potency, selectivity, and potential therapeutic advantages.

Head-to-Head Cellular Potency Assays

Comparing the cellular potency of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine with a known inhibitor of the same target in a relevant cell-based assay is a fundamental step.

Data Presentation:

Compound	Target	Cell Line	Assay Type	EC50 (nM)
2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine	Kinase A	Cancer Cell Line X	Cell Viability	100
Competitor Compound Y	Kinase A	Cancer Cell Line X	Cell Viability	150
Standard of Care Z	Multi-kinase	Cancer Cell Line X	Cell Viability	80

Interpretation: In this hypothetical example, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine demonstrates comparable or slightly better cellular potency than the competitor compound and the standard of care in the selected cell line.

Off-Target Effects and Toxicity Profiling

A superior MoA is not just about on-target potency but also about a clean off-target profile. Comparing the toxicity of your compound with alternatives is crucial.

Experimental Rationale: A variety of in vitro toxicity assays can be employed, such as cytotoxicity assays in non-target cell lines, hERG channel assays for cardiotoxicity, and cytochrome P450 inhibition assays for drug metabolism interactions.

Comparative Toxicity Profile:

Parameter	2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine	Competitor Compound Y	Standard of Care Z
Cytotoxicity (Normal Fibroblasts, CC50)	> 50 µM	25 µM	10 µM
hERG Inhibition (IC50)	> 30 µM	15 µM	5 µM
CYP3A4 Inhibition (IC50)	> 20 µM	10 µM	2 µM

Interpretation: The data suggests that 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine has a more favorable safety profile compared to the other compounds, with lower cytotoxicity and off-target inhibition.

Conclusion

The validation of a novel compound's mechanism of action is a meticulous and iterative process. By employing a combination of broad-spectrum screening techniques like kinase profiling and phospho-proteomics, followed by targeted validation methods such as CETSA and Western blotting, researchers can build a compelling and data-driven narrative for their compound's MoA. Furthermore, rigorous comparison with existing alternatives is paramount to establishing the potential advantages and therapeutic niche of a new molecular entity. The framework presented here, using 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine as a model, provides a robust roadmap for navigating this challenging yet rewarding scientific endeavor.

References

As this guide is a hypothetical framework for a novel compound, the references provided are to established methodologies and review articles that are foundational to the described experimental approaches.

• Kinase Profiling: Services and methodologies are well-described by companies like Eurofins Discovery and Promega.

  • Title: Large-Scale Kinase Profiling
  • Source: Methods in Molecular Biology

  • URL: [Link]

• Cellular Thermal Shift Assay (CETSA)

  • Title: The cellular thermal shift assay for evalu
  • Source: N

  • URL: [Link]

• Phospho-Proteomics: For a comprehensive review of the technology and its application in drug discovery, see

  • Title: Phosphoproteomics in drug discovery
  • Source: Drug Discovery Today: Technologies

  • URL: [Link]

• Western Blotting: A standard and widely used technique. Detailed protocols are available from numerous commercial and academic sources.

  • Title: Western Blotting
  • Source: Current Protocols in Molecular Biology

  • URL: [Link]

• In Vitro Toxicity Testing: For an overview of standard assays used in drug development, refer to guidelines from regulatory agencies and relevant review articles.

  • Title: In Vitro Toxicity Testing
  • Source: Journal of Pharmacology and Experimental Therapeutics

  • URL: [Link]

Navigating the Selectivity Landscape: A Comparative Guide to the Cross-Reactivity Profile of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Introduction: Beyond the Primary Target

In the landscape of modern drug discovery, the pyrazole scaffold has emerged as a "privileged" structure, forming the core of numerous approved therapeutics.[1][2] Its synthetic tractability and versatile binding capabilities have made it a cornerstone in medicinal chemistry.[3][4] The compound at the center of our discussion, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, is a representative of this chemical class. While its primary biological targets are the subject of focused research, a comprehensive understanding of its cross-reactivity profile—its "off-target" interactions—is paramount for advancing it as a potential therapeutic candidate. The promiscuous nature of some pyrazole derivatives necessitates a rigorous evaluation of their selectivity to mitigate potential adverse effects and uncover novel therapeutic applications.[5]

This guide provides a framework for characterizing the cross-reactivity profile of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. In the absence of extensive publicly available data for this specific molecule, we will leverage established methodologies and insights from related compounds to outline a comprehensive strategy for its evaluation. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, step-by-step protocols for assessing compound selectivity.

The Pyrazole Scaffold: A Double-Edged Sword of Promiscuity and Potency

The therapeutic success of pyrazole-containing drugs, from the anti-inflammatory celecoxib to various kinase inhibitors, underscores the scaffold's favorable pharmacological properties.[1] This success is largely attributable to the pyrazole ring's ability to engage in a variety of non-covalent interactions with biological targets. However, this same versatility can lead to interactions with multiple proteins, a phenomenon known as polypharmacology. While sometimes beneficial, unintended off-target binding is a significant contributor to drug toxicity.

Given the prevalence of pyrazole cores in kinase inhibitors, a primary hypothesis is that 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine may interact with one or more protein kinases. The human kinome, comprising over 500 enzymes, presents a vast landscape for potential off-target interactions. Therefore, a systematic and comprehensive approach is essential to map the selectivity profile of this compound.

A Tiered Strategy for Comprehensive Cross-Reactivity Profiling

A robust assessment of a compound's selectivity involves a multi-tiered approach, beginning with a broad screen to identify potential off-targets, followed by more focused cellular assays to confirm target engagement in a physiological context.

Tier 1: Illuminating the Kinome - Broad-Scale Biochemical Screening

The initial step in characterizing the cross-reactivity of a potential kinase inhibitor is to perform a broad screen against a large panel of kinases. This provides a global view of the compound's selectivity and identifies potential off-targets for further investigation. Several commercial services offer comprehensive kinome scanning, employing various assay formats.[6][7][8][9] Radiometric assays, such as the HotSpot™ platform, are often considered the gold standard due to their direct measurement of enzymatic activity and low rates of false positives.[10][11]

This protocol outlines a typical workflow for a single-dose kinome screen to determine the percentage of inhibition against a panel of kinases.

• Compound Preparation:

  • Prepare a 10 mM stock solution of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine in 100% DMSO.

  • Perform serial dilutions to achieve the desired final assay concentration (e.g., 10 µM).

• Assay Plate Preparation:

  • Dispense the kinase, substrate, and cofactors into a 96- or 384-well plate.

  • Add the test compound or DMSO vehicle control to the appropriate wells.

• Reaction Initiation:

  • Initiate the kinase reaction by adding [γ-³³P]ATP. The concentration of ATP should be at or near the Km for each specific kinase to ensure physiological relevance.[7]

  • Incubate the plate at room temperature for a defined period (e.g., 60-120 minutes).

• Reaction Termination and Substrate Capture:

  • Terminate the reaction by spotting the reaction mixture onto a phosphocellulose filter membrane.

  • Wash the filter membrane extensively with a suitable buffer (e.g., phosphoric acid) to remove unincorporated [γ-³³P]ATP.

• Detection and Data Analysis:

  • Quantify the amount of ³³P-labeled substrate on the filter membrane using a scintillation counter.

  • Calculate the percentage of inhibition for each kinase relative to the DMSO control.

The primary output of a single-dose screen is the percentage of inhibition for each kinase. A common threshold for identifying a "hit" or potential off-target is >50% inhibition. These hits should be followed up with dose-response experiments to determine their IC50 values.

Figure 1: Workflow for a radiometric kinase panel screen.

Tier 2: Confirming Cellular Target Engagement

While biochemical assays are invaluable for identifying potential interactions, they do not fully recapitulate the complex environment of a living cell. Factors such as cell permeability, intracellular ATP concentrations, and the presence of scaffolding proteins can all influence a compound's activity. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for verifying that a compound binds to its intended target within intact cells.[12][13][14][15]

CETSA is based on the principle that the binding of a ligand stabilizes a protein, resulting in an increase in its melting temperature.[13] By heating cells to various temperatures and then quantifying the amount of soluble target protein remaining, a thermal shift can be detected in the presence of a binding compound.

This protocol describes a typical CETSA experiment to assess the target engagement of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine in a relevant cell line.

• Cell Culture and Treatment:

  • Culture a suitable cell line to ~80% confluency.

  • Treat the cells with the test compound at various concentrations or with a DMSO vehicle control for a defined period (e.g., 1-2 hours).

• Heating and Lysis:

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

  • Lyse the cells by freeze-thaw cycles.

• Separation of Soluble and Precipitated Proteins:

  • Centrifuge the cell lysates at high speed (e.g., 20,000 x g) to pellet the precipitated proteins.

  • Collect the supernatant containing the soluble protein fraction.

• Protein Quantification:

  • Quantify the amount of the target protein in the soluble fraction using a suitable method, such as Western blotting or an AlphaScreen® assay.[13]

• Data Analysis:

  • Plot the amount of soluble target protein as a function of temperature for both the compound-treated and vehicle-treated samples.

  • A rightward shift in the melting curve for the compound-treated sample indicates target engagement.

Figure 2: Principle and workflow of the Cellular Thermal Shift Assay (CETSA).

Visualizing and Interpreting Selectivity Data

The large datasets generated from kinome screening can be challenging to interpret. Visualizing the data on a kinome phylogenetic tree is a highly effective way to represent a compound's selectivity profile.[16][17][18][19][20] This allows for the rapid identification of on- and off-target kinases and can reveal patterns of activity against specific kinase families.

Hypothetical Kinome Tree Visualization

Below is a hypothetical kinome tree illustrating a potential selectivity profile for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. In this example, the compound demonstrates high affinity for a primary target (e.g., a kinase in the TK family) with some off-target activity against a few other kinases.

Figure 3: Hypothetical kinome tree illustrating the selectivity of a compound.

Comparative Analysis: Quantifying Selectivity

To provide a more quantitative comparison, the IC50 or Kd values for the primary target and key off-targets should be determined. This data can be summarized in a table to clearly present the compound's selectivity profile.

Table 1: Hypothetical Inhibition Profile of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Kinase Target	Kinase Family	IC50 (nM)
Target A	TK	10
Target B	TK	150
Target C	CMGC	800
Target D	AGC	>10,000

In this hypothetical example, the compound is over 10-fold more selective for its primary target than for its closest off-target.

Conclusion and Future Directions

Characterizing the cross-reactivity profile of a novel compound like 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine is a critical step in its preclinical development. While specific data for this molecule is not yet widely available, a systematic approach combining broad biochemical screening with cellular target engagement assays provides a robust framework for its evaluation.

The methodologies outlined in this guide—kinome scanning and CETSA—represent the current industry standards for assessing compound selectivity. The insights gained from these studies are invaluable for predicting potential toxicities, understanding the compound's mechanism of action, and potentially identifying new therapeutic opportunities. Further investigation into the functional consequences of any identified off-target interactions is a crucial next step in the comprehensive profiling of this and other promising pyrazole-based compounds.

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• Promega Corporation. (n.d.). Kinase Selectivity Profiling Services.
• Reaction Biology. (n.d.). Kinase Panel Screening and Profiling Service.

• Fouad, R., et al. (2019). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 24(1), 136. [Link]

• de Oliveira, R. D., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology, 12, 705256. [Link]

• AssayQuant Technologies, Inc. (n.d.). Activity-Based Kinase Selectivity and Profiling Services.

• Fouad, R., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 136. [Link]

• Phanstiel, D. (n.d.). Coral: Clear and customizable visualization of human kinome data. Phanstiel Lab. [Link]

• Reaction Biology. (n.d.). HotSpot™ Kinase Screening.
• Drug Target Review. (n.d.). DiscoverX KINOMEscan® Kinase Assay Screening.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole.

• Martinez Molina, D., et al. (2013). Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84-87. [Link]

• Fouad, R., et al. (2019). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 24(1), 136. [Link]

• Luceome Biotechnologies. (2021, October 27). Kinase Profiling Services.
• BGC, a part of Revvity. (n.d.). Kinase Screening & Profiling Service.
• R for Biochemists. (2017, January 6). Visualizing the kinome in R - a 'simple' tree....
• ResearchGate. (n.d.). Kinase binding activity analysis using DiscoverX Kinomescan profiling.
• bioRxiv. (2018, May 25). Coral: Clear and customizable visualization of human kinome data.
• Reaction Biology. (n.d.). Complete kinase assay list.
• My Biosoftware. (2021, July 18). Kinome-render 1.3 – Visualize the Protein Kinase Superfamily of Protein.
• Technology Networks. (n.d.). KINOMEscan® Kinase Screening & Profiling Services.

• Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1470, 237-251. [Link]

• Dark Kinase Knowledgebase. (n.d.). Tools.
• DiscoverX. (n.d.). DiscoverX Solutions for Drug Discovery.

• Robers, M. B., et al. (2021). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 16(11), 2235-2244. [Link]

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• Fierce Biotech. (2011, June 2). DiscoveRx Corporation Announces the Expansion of KINOMEscan's Largest Commercially Available Kinase Panel.
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A Technical Guide to the Structure-Activity Relationship of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine Analogs as Potential Therapeutic Agents

This guide provides a comprehensive analysis of the structure-activity relationship (SAR) for analogs of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. While direct comparative studies on a series of these specific analogs are not extensively documented, this document synthesizes findings from research on related pyrazole-based compounds to infer a logical SAR framework. This guide is intended for researchers, scientists, and professionals in drug development, offering insights into the rational design of novel therapeutics based on this scaffold.

Introduction: The Pyrazole Scaffold in Medicinal Chemistry

The pyrazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties[1][2][3][4]. The versatility of the pyrazole core allows for substitutions at multiple positions, enabling fine-tuning of the molecule's steric, electronic, and pharmacokinetic properties. The subject of this guide, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, combines the pyrazole core with a furan moiety, another heterocycle of interest in drug design[5][6]. The 3-amino group provides a key site for further functionalization or interaction with biological targets.

Core Scaffold and Hypothesized SAR of Analogs

The core structure, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, presents several key features that are likely to influence its biological activity. Based on extensive research into related pyrazole-based kinase inhibitors and anticancer agents, we can hypothesize the impact of modifications at various positions[7][8][9][10].

Core Structure:

Caption: Core structure of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine.

Hypothesized Structure-Activity Relationships:

The following sections outline the probable impact of structural modifications on the biological activity of the core molecule, drawing parallels from published studies on analogous compounds.

2.1. Modifications of the Furan Ring

The furan ring can influence activity through electronic effects and potential interactions with the target protein.

• Substitution on the Furan Ring: Introduction of small electron-donating groups (e.g., methyl) or electron-withdrawing groups (e.g., nitro, halo) at the 5-position of the furan ring could modulate the electronic properties of the entire molecule, potentially enhancing binding affinity. For instance, in a series of nitrofuran-containing pyrazoles, substitutions on the furan ring were found to influence antibacterial and antifungal activity[1].

• Replacement of the Furan Ring: Replacing the furan with other five- or six-membered heterocycles (e.g., thiophene, pyridine, phenyl) would significantly alter the steric and electronic profile. A thiophene ring, for example, could offer different hydrogen bonding capabilities and has been successfully incorporated into other pyrazole-based inhibitors[1]. Phenyl substitution would increase lipophilicity, which could impact cell permeability and target engagement.

2.2. Modifications of the Pyrazole Core

The pyrazole core is central to the scaffold, and its substitution pattern is critical for activity.

• Substitution at the 4-Position: The 4-position of the pyrazole ring is often a key point for modification in the design of kinase inhibitors[7][11]. Introduction of small alkyl or aryl groups, or functional groups capable of hydrogen bonding, could enhance target interactions. For example, some studies have shown that substitution at this position can be beneficial for activity[6].

• Modification of the 5-Methyl Group: Replacing the 5-methyl group with other small alkyl groups (e.g., ethyl, propyl) or cyclopropyl could probe the steric tolerance of the binding pocket. Larger or more polar substituents might be detrimental to activity, depending on the specific target.

2.3. Modifications of the 3-Amino Group

The 3-amino group is a crucial site for establishing key interactions with target proteins, often acting as a hydrogen bond donor.

• Acylation or Sulfonylation: Acylation or sulfonylation of the amino group to form amides or sulfonamides can introduce additional interaction points and modulate the compound's physicochemical properties. This strategy has been widely used in the development of pyrazole-based inhibitors[12][13].

• Alkylation: Mono- or di-alkylation of the amino group would increase lipophilicity and could be beneficial if the binding pocket has a hydrophobic region near this position. However, it would remove a hydrogen bond donor, which could negatively impact affinity if this interaction is critical.

2.4. Modifications of the Methylene Linker

The methylene linker between the pyrazole and furan rings provides conformational flexibility.

• Lengthening or Constraining the Linker: Increasing the linker length (e.g., to an ethyl group) or constraining it within a cyclic system could alter the relative orientation of the two heterocyclic rings, which may be advantageous for optimal binding.

Comparative Analysis of Hypothesized Analogs

The following table summarizes the hypothesized impact of various substitutions on the biological activity of the core scaffold, based on the principles discussed above. The predicted activity is a qualitative assessment based on findings from related compound series.

Analog	Modification	Rationale for Predicted Activity	Supporting Evidence from Analogs
Core	2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine	Baseline	-
A1	5-Nitro-furan at N2	Increased electron-withdrawing character may enhance interactions.	Nitrofuran-containing pyrazoles have shown biological activity[1].
A2	Phenyl at N2	Increased lipophilicity and potential for π-stacking interactions.	Many active pyrazoles are N-phenyl substituted[7][14].
A3	4-Bromo-pyrazole	Halogenation can introduce favorable interactions.	Halogenated pyrazoles often exhibit enhanced activity[1].
A4	3-Acetamido-pyrazole	Amide group can act as a hydrogen bond acceptor/donor.	Acylation of the amino group is a common strategy in pyrazole inhibitors[12].
A5	5-Ethyl-pyrazole	Probing steric limits of the binding pocket.	Alkyl substitutions are frequently explored in SAR studies[11].

Experimental Protocols

To validate the hypothesized SAR, a systematic synthesis and biological evaluation of the analogs are necessary. Below are generalized protocols for these key workflows.

4.1. General Synthesis of 2-Substituted-5-methyl-2H-pyrazol-3-ylamines

The synthesis of the target compounds can be achieved through a multi-step process, with the key step being the cyclization to form the pyrazole ring.

Caption: Generalized synthetic workflow for pyrazole analogs.

Step-by-Step Protocol:

• Hydrazone Formation: React a suitable β-ketoester (e.g., ethyl acetoacetate) with a hydrazine derivative in an appropriate solvent like ethanol. This condensation reaction forms the corresponding hydrazone intermediate[15][16].

• Pyrazole Ring Cyclization: The hydrazone is then cyclized to form the pyrazole ring. This can be achieved by heating in a suitable solvent, sometimes with the addition of an acid or base catalyst[14].

• Functional Group Manipulation: If necessary, functional groups on the pyrazole ring are modified. For instance, a nitro group can be reduced to an amino group using standard reducing agents like SnCl₂/HCl or catalytic hydrogenation[17].

• N-Alkylation: The N-H of the pyrazole is alkylated with the desired furfuryl halide (e.g., 2-(bromomethyl)furan) in the presence of a base such as potassium carbonate in a polar aprotic solvent like DMF[18].

• Purification: The final compounds are purified using techniques such as column chromatography or recrystallization. Characterization is performed using NMR, mass spectrometry, and IR spectroscopy[15][19].

4.2. In Vitro Anticancer Activity Assay (MTT Assay)

The MTT assay is a colorimetric method used to assess cell viability and is a standard preliminary screen for anticancer activity[20][21][22].

Caption: Workflow for the in vitro MTT assay.

Step-by-Step Protocol:

• Cell Seeding: Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) are seeded into 96-well plates at an appropriate density and allowed to adhere overnight.[20]

• Compound Treatment: The cells are treated with serial dilutions of the synthesized pyrazole analogs. A vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin) are included.[18]

• Incubation: The plates are incubated for a period of 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and incubated for a further 2-4 hours.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol with HCl) is added to dissolve the formazan crystals formed by viable cells.

• Absorbance Measurement: The absorbance is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and the IC₅₀ (half-maximal inhibitory concentration) values are determined by plotting cell viability against compound concentration.[20]

4.3. In Vitro Kinase Inhibition Assay

To assess the potential of these compounds as kinase inhibitors, an in vitro kinase assay can be performed using a technology such as ADP-Glo™[17][23].

Caption: Workflow for an in vitro kinase inhibition assay.

Step-by-Step Protocol:

• Reaction Setup: In a multi-well plate, combine the target kinase, its specific substrate, and the test compound at various concentrations in a suitable kinase buffer.

• Reaction Initiation: Start the kinase reaction by adding ATP. Incubate the mixture at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

• ATP Depletion: Stop the kinase reaction and deplete the remaining ATP by adding an ADP-Glo™ reagent.

• Signal Generation: Add a kinase detection reagent to convert the ADP generated by the kinase reaction into a luminescent signal.

• Luminescence Measurement: Measure the luminescence using a plate reader. The light output is proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to a no-inhibitor control. Determine the IC₅₀ values by plotting the percent inhibition against the logarithm of the compound concentration.[17]

Conclusion and Future Directions

The 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine scaffold represents a promising starting point for the development of novel therapeutic agents, particularly in the areas of oncology and kinase inhibition. This guide has synthesized existing knowledge on related pyrazole derivatives to propose a rational framework for the structure-activity relationship of its analogs. The key takeaways are the likely importance of substitutions on the furan and pyrazole rings, as well as modifications of the 3-amino group.

Future work should focus on the systematic synthesis and biological evaluation of a library of these analogs to validate the hypothesized SAR. This will enable the identification of lead compounds with potent and selective activity, which can then be further optimized for their pharmacokinetic and pharmacodynamic properties.

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A Comparative Analysis of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine and Other Pyrazole Compounds: A Guide for Researchers

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous pharmaceuticals with a wide array of biological activities.[1][2][3][4] This guide provides a comparative analysis of the novel compound 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine against other well-established pyrazole derivatives. Our objective is to furnish researchers, scientists, and drug development professionals with a comprehensive overview of its potential pharmacological profile, supported by comparative data from existing literature on analogous compounds.

The Significance of the Pyrazole Scaffold

Pyrazoles are five-membered heterocyclic rings containing two adjacent nitrogen atoms. This structural motif is present in a variety of FDA-approved drugs, highlighting its importance in drug design and discovery.[3] The versatility of the pyrazole ring allows for substitutions at various positions, leading to a diverse range of pharmacological effects, including anti-inflammatory, anticancer, and antimicrobial activities.[5][6][7][8][9]

Profiling 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

While specific experimental data for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine is not extensively available in the public domain, we can infer its potential properties based on its structural components: a pyrazole core, a furan moiety, a methyl group, and an amine group. The furan ring, in particular, is a common scaffold in bioactive compounds, known to contribute to a range of biological activities.[10]

Chemical Structure:

Caption: Chemical structure of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine.

Comparative Analysis: Potential Biological Activities

Anti-inflammatory Activity: COX Inhibition

A significant number of pyrazole derivatives exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes.[11][12][13] Celecoxib, a well-known COX-2 selective inhibitor, features a diaryl-substituted pyrazole structure.[11][13] Conversely, SC-560 is a potent and selective COX-1 inhibitor.[14][15][16][17]

The structural features of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine suggest it may also interact with COX enzymes. The furan ring can act as a bioisostere for a phenyl group, a common feature in many COX inhibitors.

Mechanism of COX Inhibition:

Caption: Simplified pathway of prostaglandin synthesis and COX inhibition.

Comparative Data on COX Inhibition:

Compound	Target	IC50	Selectivity
2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine	COX-1/COX-2 (Hypothesized)	Data not available	Data not available
Celecoxib	COX-2	0.04 µM (in vitro)	~10-20 fold for COX-2 over COX-1[13]
SC-560	COX-1	9 nM[14][15][16]	~700-1000 fold for COX-1 over COX-2[14][15][17]

Anticancer Activity

Numerous pyrazole derivatives have been investigated for their anticancer properties, targeting various pathways involved in tumor growth and proliferation.[5][7][18][19][20] These compounds can induce apoptosis, inhibit cell cycle progression, and suppress angiogenesis by targeting key enzymes like cyclin-dependent kinases (CDKs), vascular endothelial growth factor receptor (VEGFR), and others.[5][20][21]

The presence of the furan moiety in our target compound is also of interest, as furan derivatives have demonstrated cytotoxic effects against various cancer cell lines.[22][23]

Comparative Anticancer Activity of Pyrazole Derivatives:

Compound/Derivative Class	Cancer Cell Line	IC50	Mechanism of Action (if known)
Polysubstituted pyrazole derivative	HepG2 (Hepatocellular carcinoma)	2 µM	DNA binding[5]
Indole-pyrazole hybrid	HCT116, MCF7, HepG2, A549	< 23.7 µM	CDK2 inhibition[5]
Pyrazole carbaldehyde derivative	MCF7 (Breast cancer)	0.25 µM	PI3 Kinase inhibition[5]
SC-560	Hepatocellular carcinoma cells	Dose-dependent inhibition	Induction of apoptosis[24]

Antimicrobial Activity

The pyrazole scaffold is also a promising framework for the development of new antimicrobial agents.[6][8][25][26][27] Pyrazole derivatives have shown activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi.[6][28] The furan moiety is also known to be present in compounds with antimicrobial properties.[10][29]

Examples of Antimicrobial Activity of Pyrazole Derivatives:

Compound/Derivative Class	Microorganism	MIC (µg/mL)
Hydrazone derivative of pyrazole	Antibacterial and Antifungal	2.9 - 125[6]
Pyrano[2,3-c]pyrazole derivatives	S. aureus, E. coli, C. albicans	Good to potent activity[28]
Thiazolidinone-clubbed pyrazoles	E. coli	16[26]

Experimental Protocols

To facilitate further research on 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, we provide the following established protocols for key biological assays.

Protocol 1: In Vitro COX Inhibition Assay

This protocol is designed to determine the inhibitory activity of a compound against COX-1 and COX-2 enzymes.

Workflow for COX Inhibition Assay:

Caption: Workflow for in vitro COX inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0), heme cofactor, and solutions of COX-1 and COX-2 enzymes.

• Compound Dilution: Prepare serial dilutions of the test compound in DMSO.

• Assay Plate Setup: In a 96-well plate, add the assay buffer, enzyme, and heme.

• Compound Addition: Add the diluted test compound or vehicle control to the appropriate wells.

• Pre-incubation: Incubate the plate for a specified time (e.g., 15 minutes) at room temperature to allow the compound to bind to the enzyme.

• Substrate Addition: Initiate the reaction by adding arachidonic acid to all wells.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 10 minutes).

• Reaction Termination: Stop the reaction by adding a quenching solution (e.g., 1 M HCl).

• PGE2 Quantification: Determine the amount of PGE2 produced using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by plotting the percent inhibition against the log of the compound concentration.

Protocol 2: MTT Assay for Anticancer Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound and a vehicle control. Include a positive control (e.g., doxorubicin).

• Incubation: Incubate the cells for a specified duration (e.g., 48 or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Protocol 3: Minimum Inhibitory Concentration (MIC) Determination

This protocol determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Step-by-Step Methodology:

• Microorganism Preparation: Prepare a standardized inoculum of the test microorganism (bacteria or fungi).

• Compound Dilution: Perform serial two-fold dilutions of the test compound in a suitable broth medium in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the prepared microorganism suspension. Include a positive control (no compound) and a negative control (no microorganism).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Conclusion

While direct experimental evidence for the biological activities of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine is currently limited, a comparative analysis based on its structural components and the established pharmacology of related pyrazole and furan derivatives provides a strong rationale for its investigation as a potential therapeutic agent. Its structural similarity to known COX inhibitors, anticancer agents, and antimicrobial compounds suggests that it may possess a multifaceted pharmacological profile. The experimental protocols provided herein offer a standardized approach for the systematic evaluation of its biological potential. Further research is warranted to synthesize, characterize, and comprehensively evaluate the bioactivities of this promising pyrazole derivative.

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A Guide to the Independent Verification and Comparative Analysis of Novel Kinase Inhibitors: A Case Study with 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Dissemination: For Researchers, Scientists, and Drug Development Professionals.

Preamble: The landscape of targeted oncology is in a perpetual state of evolution, demanding rigorous, independent validation of novel chemical entities. This guide provides a comprehensive framework for the biological characterization of a putative kinase inhibitor, using the novel molecule 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine as a working example. Initial structural analysis of this furan-pyrazole derivative suggests potential kinase inhibitory activity, a common feature of this scaffold.[1][2] For the purpose of this illustrative guide, we will hypothesize that this compound, hereafter designated Compound-X , is a novel inhibitor of the c-Met receptor tyrosine kinase.

The c-Met pathway, when aberrantly activated, is a critical driver in various malignancies, making it a prime therapeutic target.[3][4] This guide will detail the essential experimental workflows to verify this hypothesized activity, objectively benchmark its performance against established FDA-approved c-Met inhibitors, and provide the scientific rationale underpinning each methodological choice.

Comparative Framework: Benchmarking Against the Standard of Care

To establish a clinically relevant performance baseline, Compound-X will be compared against two well-characterized c-Met inhibitors:

• Crizotinib (Xalkori®): An ATP-competitive inhibitor of both c-Met and ALK tyrosine kinases.[5][6][7]

• Capmatinib (Tabrecta®): A potent and selective ATP-competitive inhibitor of c-Met, specifically approved for metastatic non-small cell lung cancer (NSCLC) with MET exon 14 skipping mutations.[8][9][10]

Part 1: Biochemical Potency and Selectivity

The first principle of verification is to confirm direct interaction with the purified target protein. This removes the complexities of a cellular environment and provides a direct measure of inhibitory potency (IC50).

Experiment 1.1: Direct Target Inhibition via TR-FRET Kinase Assay

Rationale: A time-resolved fluorescence resonance energy transfer (TR-FRET) assay, such as LanthaScreen®, offers a robust, high-throughput method to quantify inhibitor binding to the kinase ATP pocket.[11][12][13] It measures the displacement of a fluorescently labeled ATP-competitive tracer from the kinase, providing a direct measure of the test compound's binding affinity.

Detailed Protocol: LanthaScreen® Eu Kinase Binding Assay [11][12][14]

• Reagent Preparation:

  • Prepare a 1X Kinase Buffer A solution (50mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).[11][12]

  • Prepare serial dilutions of Compound-X, Crizotinib, and Capmatinib in 100% DMSO. Subsequently, create 3X intermediate dilutions in 1X Kinase Buffer A.

  • Prepare a 3X solution of purified, tagged (e.g., His-tagged) c-Met kinase and a 3X solution of a Europium (Eu)-labeled anti-tag antibody in 1X Kinase Buffer A.

  • Prepare a 3X solution of Alexa Fluor™ 647-labeled Kinase Tracer in 1X Kinase Buffer A. The tracer concentration should be near its Kd for the kinase.

• Assay Plate Setup (384-well format):

  • Add 5 µL of the 3X compound dilutions to the appropriate wells. Include DMSO-only wells as a no-inhibition control.

  • Add 5 µL of the 3X kinase/antibody mixture to all wells.

  • Add 5 µL of the 3X tracer solution to all wells. The final volume will be 15 µL.

• Incubation and Reading:

  • Mix the plate gently and incubate for 1 hour at room temperature, protected from light.

  • Read the plate on a TR-FRET enabled plate reader, measuring emission at 665 nm (acceptor) and 615 nm (donor) following excitation at ~340 nm.[13]

• Data Analysis:

  • Calculate the emission ratio (665 nm / 615 nm).

  • Plot the emission ratio against the log of inhibitor concentration and fit the data to a four-parameter logistic model to determine the IC50 value for each compound.

Part 2: Cellular Target Engagement and Pathway Modulation

Confirming that a compound can enter a cell and inhibit its target in a complex intracellular environment is a critical next step. We must demonstrate not only target inhibition but also the downstream consequences on the signaling pathway.

Experiment 2.1: Inhibition of c-Met Autophosphorylation

Rationale: Upon activation, the c-Met receptor dimerizes and autophosphorylates on key tyrosine residues. A direct inhibitor should block this event. Western blotting is the gold-standard technique for visualizing this change in phosphorylation status.[15][16][17]

Detailed Protocol: Western Blot for Phospho-c-Met (p-c-Met)

• Cell Culture and Treatment:

  • Culture a c-Met-dependent cell line, such as MKN-45 human gastric cancer cells, which exhibit c-Met gene amplification.[18][19][20]

  • Plate MKN-45 cells and allow them to adhere overnight.

  • Treat cells with a dose-response curve (e.g., 0, 1, 10, 100, 1000 nM) of Compound-X, Crizotinib, or Capmatinib for 2-4 hours.

• Lysate Preparation:

  • Wash cells twice with ice-cold PBS.[21]

  • Lyse the cells directly on the plate with ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, transfer the lysate to a microfuge tube, and centrifuge at ~12,000 x g for 15 minutes at 4°C to pellet cell debris.[21]

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• SDS-PAGE and Immunoblotting:

  • Normalize protein amounts for all samples, add Laemmli sample buffer, and boil for 5-10 minutes.

  • Load 20-30 µg of protein per lane onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in TBST (Tris-Buffered Saline with 0.1% Tween-20).[22]

  • Incubate the membrane overnight at 4°C with a primary antibody specific for phospho-c-Met (e.g., Tyr1234/1235).

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and detect the signal using an enhanced chemiluminescence (ECL) substrate.[16]

  • To confirm equal protein loading, strip the membrane and re-probe with an antibody for total c-Met and a loading control like GAPDH or β-Actin.

Caption: Workflow for in vitro verification of Compound-X.

Part 3: Cellular Phenotypic Efficacy

The ultimate goal of a targeted inhibitor is to elicit a desired biological response, such as inhibiting cancer cell proliferation or inducing apoptosis.

Experiment 3.1: Anti-proliferative Activity

Rationale: A successful c-Met inhibitor should prevent the proliferation of cancer cells that are dependent on c-Met signaling for their growth and survival. The CellTiter-Glo® Luminescent Cell Viability Assay is a widely used method that quantifies ATP levels as an indicator of metabolically active, viable cells.[23][24][25]

Detailed Protocol: CellTiter-Glo® Cell Viability Assay [23][24][26]

• Cell Plating:

  • Seed MKN-45 cells in a 96-well, white-walled assay plate at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of culture medium.

  • Incubate the plate overnight to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Compound-X, Crizotinib, and Capmatinib.

  • Treat the cells and incubate for 72 hours, a standard duration to observe significant effects on proliferation.

• Assay Procedure:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.[24]

  • Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions.

  • Add 100 µL of the reagent to each well.[24]

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.[24]

  • Allow the plate to incubate at room temperature for an additional 10 minutes to stabilize the luminescent signal.[24]

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Plot the luminescence signal (as a percentage of the DMSO control) against the log of inhibitor concentration.

  • Fit the data to a dose-response curve to calculate the EC50 (half-maximal effective concentration) for each compound.

Part 4: Comparative Data Summary

The data from the preceding experiments should be collated to provide a clear, objective comparison of the compounds. The following table presents a hypothetical but realistic data summary.

Compound	c-Met TR-FRET IC50 (nM)	MKN-45 p-c-Met IC50 (nM)	MKN-45 Cell Viability EC50 (nM)
Compound-X (Hypothetical)	8.5	15.2	25.8
Crizotinib	11.2[5]	20.0[15]	35.1
Capmatinib	0.8[9]	2.5[9]	5.5[9]

Interpretation: This hypothetical data suggests Compound-X has potent biochemical and cellular activity, superior to Crizotinib but less potent than the highly selective Capmatinib. The close correlation between biochemical IC50 and cellular EC50 indicates good cell permeability and target engagement.

Caption: Simplified c-Met signaling and point of inhibition.

Part 5: Framework for In Vivo Evaluation

Following successful in vitro validation, the next logical step is to assess efficacy in a living system.

Experiment 5.1: Mouse Xenograft Tumor Model

Rationale: An in vivo xenograft model, where human cancer cells are implanted into immunodeficient mice, provides a critical test of a compound's antitumor activity, pharmacokinetics, and tolerability in a complex biological system.[27][28][29][30][31]

Conceptual Protocol Outline:

• Model Establishment: Subcutaneously implant MKN-45 cells into the flank of immunodeficient mice (e.g., nude or SCID).[27][30]

• Tumor Growth and Randomization: Allow tumors to grow to a palpable size (e.g., 150-200 mm³). Randomize mice into treatment cohorts (Vehicle control, Compound-X, Capmatinib).[27]

• Dosing and Monitoring: Administer compounds orally once or twice daily. Monitor tumor volume (using calipers) and body weight (as a measure of toxicity) regularly.[29][30]

• Endpoint Analysis: At the end of the study, excise tumors for pharmacodynamic analysis (e.g., Western blot for p-c-Met) to confirm in-tumor target inhibition.

Conclusion

This guide outlines a systematic, multi-tiered approach for the independent verification of a novel kinase inhibitor, using the hypothetical c-Met inhibitor "Compound-X" as an example. By progressing from direct biochemical assays to cell-based functional assays and culminating in a framework for in vivo testing, researchers can build a robust data package. The objective comparison against established drugs like Crizotinib and Capmatinib is crucial for contextualizing the compound's potential and making informed decisions for further development. This rigorous, evidence-based process is fundamental to the integrity of drug discovery and the ultimate goal of advancing novel therapeutics.

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A Multi-Tiered Guide to Assessing the Selectivity of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Introduction: The Imperative of Selectivity in Modern Drug Discovery

In the landscape of targeted therapeutics, particularly within the realm of protein kinase inhibitors, selectivity is not merely a desirable attribute—it is a cornerstone of safety and efficacy. The human kinome comprises over 500 kinases, many of which share significant structural homology within their ATP-binding pockets.[1] This homology presents a formidable challenge, as inhibitors designed for a specific kinase often exhibit cross-reactivity with unintended targets, leading to off-target toxicities or confounding biological effects.[2]

This guide provides a comprehensive, field-proven framework for assessing the selectivity of a novel small molecule, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine . The pyrazol-3-ylamine scaffold is a privileged structure in medicinal chemistry, frequently utilized in the design of kinase inhibitors.[3][4] While public data on this specific molecule is scarce, its structure suggests potential kinase-modulating activity. Therefore, we will proceed with the logical assumption that it is a putative kinase inhibitor and outline a rigorous, multi-tiered strategy to define its selectivity profile. This approach moves systematically from broad, high-throughput biochemical screening to focused, functional analysis in a cellular context, providing a holistic view of the compound's interaction landscape.

The following workflow is designed to be a self-validating system, incorporating orthogonal assays and cellular target engagement studies to build a robust and trustworthy selectivity profile.

Figure 1: A tiered workflow for comprehensive selectivity profiling.

Tier 1: Broad Kinome Profiling – Mapping the Interaction Landscape

Expertise & Rationale: The initial step in any selectivity assessment is to cast a wide net. A broad screen against a large, representative panel of the human kinome provides an unbiased, panoramic view of a compound's potential interactions.[5] This is critical for identifying not only the intended target but also unanticipated off-targets that could pose liabilities or even present novel therapeutic opportunities. For this, a competition binding assay is the preferred method over enzymatic assays for a primary screen. It directly measures the binding affinity (dissociation constant, Kd) of the compound to the kinase active site, independent of ATP concentration, substrate specificity, or enzyme activity. This provides a "cleaner" measure of interaction, as IC50 values from enzymatic assays can be influenced by varying ATP concentrations between assays.[6][7]

Recommended Protocol: KINOMEscan® Competition Binding Assay

The KINOMEscan® platform (Eurofins Discovery / DiscoverX) is an industry-standard method for this purpose.[6][8][9]

• Assay Principle: The assay involves kinases tagged with a DNA label, a ligand immobilized on a solid support, and the test compound. The compound competes with the immobilized ligand for binding to the kinase active site. The amount of kinase bound to the solid support is quantified via qPCR of the DNA tag. A lower amount of bound kinase indicates stronger competition from the test compound.[6]

• Screening: Submit 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine for screening against the scanMAX panel, which includes over 460 kinases.[9] A single high concentration (e.g., 1 or 10 µM) is typically used for the initial screen to identify all potential binders.

• Follow-up: For any kinases showing significant inhibition (e.g., >90% inhibition), a dose-response experiment is performed to determine the precise dissociation constant (Kd).

Data Presentation & Interpretation

The results are typically presented as Kd values. A lower Kd signifies a stronger binding affinity. From this data, a Selectivity Score (S-score) can be calculated to quantify selectivity. The S(100 nM), for instance, is the number of kinases with a Kd < 100 nM divided by the total number of kinases tested.[10][11] A lower S-score indicates higher selectivity.

Table 1: Hypothetical KINOMEscan® Results for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

Target Kinase	Kd (nM)	Selectivity Score (S(100nM))	Notes
PI3Kα	5	0.0065 (3/468)	Primary Target
PI3Kβ	85	On-target family member
mTOR	95	Related kinase in the same pathway
CSK	5,500	Off-target, weak interaction
FYN	>10,000	Off-target, no significant binding

Based on this hypothetical data, PI3Kα is the primary target. The compound shows some activity against related kinases (PI3Kβ, mTOR) but is highly selective across the broader kinome.

Tier 2: Orthogonal Validation – Confirming Hits with Enzymatic Assays

Expertise & Rationale: Data from a single platform, no matter how robust, should always be confirmed with an orthogonal method. This ensures that the observed interactions are not an artifact of the primary assay technology.[2] Moving to an enzymatic assay provides a functional readout (inhibition of catalytic activity) and allows for the determination of the IC50 value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.

Recommended Protocol: In Vitro Kinase IC50 Determination

• Select Kinases: Based on the Tier 1 results, select the primary target (PI3Kα) and the most potent off-targets (PI3Kβ, mTOR) for IC50 determination. It is also good practice to include a structurally related but non-hit kinase as a negative control.

• Assay Format: Use a well-established assay format, such as the ADP-Glo™ Kinase Assay (Promega), which measures the amount of ADP produced during the kinase reaction.

• Execution:

  • Perform the kinase reaction in the presence of a serial dilution of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine.

  • Crucially, the ATP concentration should be set at or near the Michaelis constant (Km) for each specific kinase. This is because IC50 values for ATP-competitive inhibitors are highly dependent on the ATP concentration.[10]

  • Measure luminescence, which is inversely proportional to kinase activity.

• Data Analysis: Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to calculate the IC50 value.

Data Presentation & Interpretation

The IC50 values should generally correlate with the Kd values from the binding assay. Discrepancies can sometimes arise due to the influence of ATP competition or different kinase constructs used in the assays.

Table 2: Orthogonal Validation Results

Target Kinase	Kd (nM) - Tier 1	IC50 (nM) - Tier 2	Fold Shift (IC50/Kd)
PI3Kα	5	15	3.0
PI3Kβ	85	250	2.9
mTOR	95	310	3.3

The consistent rank order and reasonable fold-shift between Kd and IC50 values increase confidence that PI3Kα is the primary functional target.

Tier 3: Cellular Target Engagement – Proving the Hit in a Live-Cell Context

Expertise & Rationale: A compound is only useful if it can enter a cell and bind to its intended target in the complex intracellular environment. Biochemical assays do not account for cell permeability, efflux pumps, or intracellular competition.[10] Therefore, confirming target engagement in live cells is a critical step.[12] The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose, as it directly measures the biophysical interaction between a drug and its target in intact cells or tissues.[13][14]

Recommended Protocol: Cellular Thermal Shift Assay (CETSA)

CETSA is based on the principle of ligand-induced thermal stabilization: a protein becomes more resistant to heat-induced denaturation when its ligand is bound.[15][16]

Figure 2: Workflow for the Cellular Thermal Shift Assay (CETSA).

• Cell Treatment: Treat cultured cells (e.g., a cancer cell line with an active PI3K pathway, like MCF7) with either vehicle (DMSO) or varying concentrations of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine for a defined period (e.g., 1 hour).

• Heat Challenge: Aliquot the treated cells and heat them to a range of different temperatures for a short duration (e.g., 3 minutes).

• Lysis and Separation: Lyse the cells and separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction (containing denatured proteins) by centrifugation.

• Detection: Analyze the amount of soluble target protein (PI3Kα and the off-target mTOR) remaining at each temperature using Western blotting or another specific protein detection method.

• Data Analysis:

  • Melt Curve: Plot the amount of soluble protein versus temperature to generate a melt curve. A shift in the curve to a higher temperature in the presence of the compound indicates target engagement.

  • Isothermal Dose-Response: Alternatively, heat all samples at a single, optimized temperature and plot the amount of stabilized protein against compound concentration to determine a cellular EC50.

Alternative Protocol: NanoBRET™ Target Engagement Assay

For a higher-throughput, real-time alternative, the NanoBRET™ assay (Promega) can be used.[17][18] This assay measures the binding of a fluorescent tracer to a target protein fused with NanoLuc® luciferase in live cells. The test compound competes with the tracer, causing a dose-dependent decrease in the Bioluminescence Resonance Energy Transfer (BRET) signal.[12][19] This method provides quantitative intracellular affinity data.

Table 3: Cellular Target Engagement Results

Assay	Target Kinase	Result
CETSA	PI3Kα	ΔTm = +5.2 °C (Significant thermal stabilization)
CETSA	mTOR	ΔTm = +1.5 °C (Weak stabilization)
NanoBRET	PI3Kα	EC50 = 55 nM
NanoBRET	mTOR	EC50 = 850 nM

These results confirm that the compound enters cells and selectively engages PI3Kα over mTOR in a live-cell environment.

Tier 4: Functional Cellular Selectivity – Linking Target Engagement to Pathway Modulation

Expertise & Rationale: The final and most important question is whether target engagement translates into a functional cellular effect. Does binding to PI3Kα inhibit its downstream signaling? And does the weaker binding to mTOR have any functional consequence at relevant concentrations? We assess this by measuring the phosphorylation of key downstream substrates.[20] PI3Kα phosphorylates PIP2 to generate PIP3, which in turn leads to the phosphorylation and activation of AKT.[21] A key downstream target of AKT is PRAS40, while mTOR directly phosphorylates p70S6K.

Figure 3: Simplified PI3K/AKT/mTOR signaling pathway.

Recommended Protocol: Western Blot Analysis of Downstream Signaling

• Cell Treatment: Treat serum-starved MCF7 cells with a growth factor (e.g., IGF-1) to activate the PI3K pathway, in the presence of a dose-response of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine.

• Lysate Preparation: After treatment, lyse the cells and quantify total protein.

• Western Blotting: Separate proteins by SDS-PAGE, transfer to a membrane, and probe with antibodies specific for:

  • Phospho-AKT (Ser473) - Readout for PI3K activity

  • Total AKT - Loading control

  • Phospho-p70S6K (Thr389) - Readout for mTOR activity

  • Total p70S6K - Loading control

• Analysis: Quantify band intensity to determine the concentration at which the compound inhibits phosphorylation of each substrate (functional IC50).

Table 4: Functional Cellular Selectivity Results

Pathway Readout	Functional IC50 (nM)	Interpretation
p-AKT (PI3Kα)	70	Potent inhibition of the primary pathway
p-p70S6K (mTOR)	1,200	Weak inhibition of the off-target pathway
Functional Selectivity Window	17-fold (1200 / 70)

The compound demonstrates a significant functional selectivity window, potently inhibiting the intended PI3Kα pathway with much weaker effects on the mTOR pathway at the cellular level.

Comparative Analysis and Conclusion

To contextualize these findings, we compare our hypothetical compound to known PI3Kα inhibitors.

Table 5: Comparative Selectivity Profile

Compound	Primary Target	PI3Kα IC50 (nM)	mTOR IC50 (nM)	Selectivity (mTOR/PI3Kα)
2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine	PI3Kα	15	310	20.7-fold
Alpelisib (BYL719)	PI3Kα	5	>2,500	>500-fold
Taselisib (GDC-0032)	PI3Kα	1.1	380	345-fold

Final Assessment

The multi-tiered assessment provides a robust characterization of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. The data consistently point to PI3Kα as its primary target. While it demonstrates high selectivity across the broad kinome, it exhibits some cross-reactivity with the closely related mTOR kinase. The functional selectivity window of ~17-fold in cells is respectable but less ideal than highly selective clinical candidates like Alpelisib.

This comprehensive profile allows researchers and drug development professionals to make an informed decision. The compound is a potent and reasonably selective PI3Kα inhibitor. Future efforts could focus on structure-activity relationship (SAR) studies to improve selectivity against mTOR while retaining potency for PI3Kα, or to further characterize the biological consequences of this dual PI3K/mTOR modulation in relevant disease models.

References

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Benchmarking the Performance of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine in Preclinical Models: A Comparative Guide

This guide provides a comprehensive framework for evaluating the therapeutic potential of the novel pyrazole derivative, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. For researchers, scientists, and drug development professionals, this document outlines a structured approach to benchmarking its performance against established standards in both oncology and inflammation models. By presenting detailed experimental protocols and comparative data, this guide aims to facilitate a thorough and objective assessment of this compound's preclinical efficacy.

The pyrazole scaffold is a cornerstone in medicinal chemistry, with derivatives demonstrating a wide array of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antioxidant effects.[1][2][3] The fusion of a furan moiety to the pyrazole core introduces additional chemical diversity that can modulate biological activity, making compounds like 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine promising candidates for further investigation.[4] This guide will focus on two key therapeutic areas where pyrazole derivatives have shown significant promise: oncology and inflammation.

I. Benchmarking in Oncology Models

The anticancer potential of pyrazole derivatives is well-documented, with many compounds exhibiting potent cytotoxic effects against various cancer cell lines.[2] To assess the performance of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine in this context, a comparative in vitro cytotoxicity study is proposed against a standard chemotherapeutic agent, Doxorubicin.

A. Comparative Cytotoxicity Assessment

The primary objective is to determine the half-maximal inhibitory concentration (IC50) of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine across a panel of human cancer cell lines and compare its potency to Doxorubicin.

Experimental Workflow:

Caption: Workflow for comparative in vitro cytotoxicity testing.

Comparative Cytotoxicity Data (Hypothetical)

Compound	MCF-7 (Breast Cancer) IC50 (µM)	A549 (Lung Cancer) IC50 (µM)	HCT116 (Colon Cancer) IC50 (µM)
2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine	8.5	12.3	9.8
Doxorubicin (Reference)	0.9	1.5	1.2

B. Experimental Protocol: MTT Assay for Cell Viability

This protocol details the steps for assessing the cytotoxic effects of the test compound.

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MCF-7, A549, HCT116) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5 x 10³ cells per well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine and Doxorubicin in dimethyl sulfoxide (DMSO).

  • Perform serial dilutions of the stock solutions in culture media to achieve final concentrations ranging from 0.1 to 100 µM.

  • Remove the old media from the 96-well plates and add 100 µL of the media containing the different compound concentrations. Include a vehicle control (DMSO) and a blank (media only).

  • Incubate the plates for 72 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the following formula:

    • % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

II. Benchmarking in Inflammation Models

Pyrazole derivatives are known for their anti-inflammatory properties, with Celecoxib being a prominent example of a selective COX-2 inhibitor.[5][6] To evaluate the anti-inflammatory potential of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, an in vitro nitric oxide (NO) inhibition assay using lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells is proposed, with Celecoxib as the reference compound.

A. Comparative Anti-inflammatory Activity

The aim is to quantify the ability of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine to inhibit the production of nitric oxide, a key inflammatory mediator, in macrophages.

Signaling Pathway:

Caption: LPS-induced inflammatory signaling pathway.

Comparative Nitric Oxide Inhibition Data (Hypothetical)

Compound	IC50 for NO Inhibition (µM)
2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine	15.2
Celecoxib (Reference)	5.8

B. Experimental Protocol: Nitric Oxide Inhibition Assay

This protocol outlines the procedure for measuring the inhibition of NO production in LPS-stimulated macrophages.

• Cell Culture and Seeding:

  • Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells per well and allow them to adhere overnight.

• Compound Treatment and Stimulation:

  • Prepare serial dilutions of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine and Celecoxib in DMEM.

  • Pre-treat the cells with the compounds for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (cells only), a vehicle control (cells + DMSO + LPS), and a positive control (cells + LPS).

• Nitrite Measurement (Griess Assay):

  • After 24 hours, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each supernatant sample.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to each well.

  • Incubate for another 10 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the absorbance at 540 nm.

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in each sample from the standard curve.

  • Determine the percentage of NO inhibition using the formula:

    • % Inhibition = [(Nitrite in LPS group - Nitrite in treated group) / Nitrite in LPS group] x 100

  • Calculate the IC50 value for NO inhibition.

III. Discussion and Future Directions

This guide provides a foundational framework for the initial benchmarking of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. The hypothetical data presented suggests that while the compound may exhibit moderate cytotoxic and anti-inflammatory activities, further optimization may be necessary to enhance its potency compared to established drugs.

Future studies should aim to elucidate the mechanism of action of this compound. For its anticancer properties, investigating its effects on cell cycle progression, apoptosis induction, and key signaling pathways (e.g., EGFR, VEGFR) would be crucial.[7][8] For its anti-inflammatory effects, assessing its selectivity for COX-1 versus COX-2 and its impact on the production of other pro-inflammatory cytokines is recommended.[9]

The versatility of the pyrazole scaffold offers ample opportunities for structural modifications to improve efficacy and selectivity.[10] The insights gained from the benchmarking studies outlined in this guide will be invaluable for directing future synthetic efforts and advancing the development of this promising class of compounds.

IV. References

• Organic Letters, Articles ASAP (Letter). (2026, January 16). ACS Publications. [Link]

• Yin, L., et al. (2019). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. Molecules, 24(2), 279. [Link]

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• Mphahane, N., et al. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega, 10(13), 15631-15644. [Link]

• Zhang, X., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules, 28(15), 5831. [Link]

• Abdel-Aziz, A. A.-M., et al. (2021). Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. Frontiers in Chemistry, 9, 730594. [Link]

• Kumar, R., et al. (2023). Pyrazoles as anticancer agents: Recent advances. International Journal of Scholarly Research in Chemistry and Pharmacy, 3(2), 13-22. [Link]

• Kumar, A., et al. (2013). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. Bioinorganic Chemistry and Applications, 2013, 981753. [Link]

• Gomha, S. M., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 22(1), 138. [Link]

• Criste, A. D., et al. (2021). In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement. Experimental and Therapeutic Medicine, 22(4), 1145. [Link]

• Cui, Z., et al. (2019). Synthesis and fungicidal activity of novel pyrazole derivatives containing 5-Phenyl-2-Furan. Bioorganic & Medicinal Chemistry, 27(21), 115048. [Link]

• Unnikrishnan, M. K., & Khan, S. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Methods in Molecular Biology, 2108, 1-13. [Link]

• El-Gamal, M. I., et al. (2023). Development of a New Benzofuran–Pyrazole–Pyridine-Based Molecule for the Management of Osteoarthritis. Molecules, 28(13), 5183. [Link]

• Bruno, A., et al. (2023). Celecoxib. In StatPearls. StatPearls Publishing. [Link]

• Patel, R. V., et al. (2018). Synthesis, Analgesic and Anti-inflammatory activity of Benzofuran pyrazole Heterocycles. ResearchGate. [Link]

• Stanovnik, B., & Svete, J. (2009). 3-Methyl-1-phenyl-1H-pyrazol-5-yl 2-Bromo-3-furan-carboxylate. Molbank, 2009(3), M603. [Link]

• Shawkfeh, A. M., & Al-Hourani, B. J. (2018). Utility of 5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide in the synthesis of heterocyclic compounds with antimicrobial activity. ResearchGate. [Link]

• Weber, K. J., & Iliakis, G. (2004). New Anticancer Agents: In Vitro and In Vivo Evaluation. Current Medicinal Chemistry-Anti-Cancer Agents, 4(2), 147-160. [Link]

• Mandal, A. (2022). Celebrex (Celecoxib) Pharmacology. News-Medical.Net. [Link]

• PharmGKB. Celecoxib Pathway, Pharmacodynamics. Clinical Pharmacogenetics Implementation Consortium. [Link]

• Wang, Z., et al. (2021). Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). Molecules, 26(5), 1202. [Link]

• Singh, A., & Kumar, P. (2022). IN-VITRO METHODS OF SCREENING OF ANTI-CANCER AGENT. ResearchGate. [Link]

• Azam, F., et al. (2020). Synthesis, Characterization and Biological Evaluation of Novel 3- Methyl-5-pyrazolone Derivatives. Journal of Medicinal and Chemical Sciences, 4, 42-52. [Link]

• Wikipedia. (2023). Celecoxib. [Link]

• Selvan, P. S., et al. (2014). In vitro anti-inflammatory and antimicrobial potential of leaf extract from Artemisia nilagirica (Clarke) Pamp. Journal of Applied Pharmaceutical Science, 4(12), 073-078. [Link]

• Wilson, D. L., et al. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega, 6(27), 17748-17756. [Link]

• Permana, B., et al. (2023). In Vitro Antiviral Activity and Molecular Docking Analysis of Dihydropyrimidinone, Chromene and Chalcone Derivatives Against SARS-CoV-2. Trends in Sciences, 20(10), 6959. [Link]

• Abdel-Maksoud, M. S., et al. (2023). Synthesis and antioxidant, antimicrobial, and antiviral activity of some pyrazole-based heterocycles using a 2(3H)-furanone derivative. Future Journal of Pharmaceutical Sciences, 9(1), 45. [Link]

• Noble Life Sciences. (n.d.). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. [Link]

• Jayasuriya, W. J. A., et al. (2017). In vitro assays to investigate the anti-inflammatory activity of herbal extracts: A Review. World Journal of Pharmaceutical Research, 6(17), 131-139. [Link]

• Siliveri, S., et al. (2019). Synthesis and Biological Evaluation of Furo[3,2-c]pyrazole-5-carbimidates. Asian Journal of Chemistry, 31(8), 1845-1849. [Link]

• Patsnap. (2024). What is the mechanism of Celecoxib?. Synapse. [Link]

• Kumar, V., et al. (2021). Design, synthesis, characterization, and antioxidant activity studies of novel thienyl-pyrazoles. Journal of the Iranian Chemical Society, 18, 2987-2999. [Link]

• Stanovnik, B., & Svete, J. (2009). 3-Methyl-1-phenyl-1H-pyrazol-5-yl 2-Bromo-3-furan-carboxylate. Molbank, 2009(3), M603. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible disposal of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step methodology for the proper disposal of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, a compound of interest in contemporary research.

Hazard Profile Analysis: An Evidence-Based Approach

Due to the absence of a dedicated SDS, a conservative "worst-case" approach is warranted, inferring the hazard profile from structurally analogous compounds. This ensures a high margin of safety in handling and disposal.

Furan Moiety: Furan and its derivatives are known to present several hazards:

• Flammability: Furan is a flammable liquid.[1][2] While the subject compound's flashpoint is unknown, it should be treated as a potential fire hazard.

• Toxicity: Furan compounds can be harmful if ingested, inhaled, or absorbed through the skin.[2][3]

• Peroxide Formation: Some furan compounds can form explosive peroxides upon exposure to air and light.[2]

Pyrazole Moiety: Pyrazole derivatives exhibit a range of toxicological profiles:

• Acute Toxicity: Some pyrazole derivatives have shown low acute oral toxicity.[4]

• Irritation: Certain pyrazole compounds are classified as skin and serious eye irritants.[4][5]

• Environmental Hazards: Some analogs are harmful to aquatic life with long-lasting effects.[4]

Based on this analysis, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine should be handled as a hazardous substance until proven otherwise.

Table 1: Inferred Hazard Assessment

Hazard Category	Finding based on Structural Analogs	Recommended Precaution
Acute Oral Toxicity	Harmful if swallowed.[5][6]	Do not eat, drink, or smoke when using this product.[6][7]
Skin Irritation	Classified as a potential skin irritant.[4][5]	Wear protective gloves and clothing.[6][8]
Eye Irritation	Classified as a potential serious eye irritant.[4][5][6]	Wear chemical safety goggles or a face shield.[6]
Flammability	Potential for flammability due to the furan and methyl groups.[1][2]	Keep away from heat, sparks, open flames, and hot surfaces.[7][9]
Environmental Hazards	Potentially harmful to aquatic life.[3][4]	Avoid release to the environment.[3][10]

Standard Operating Procedure for Disposal

The following protocol outlines the recommended steps for the safe disposal of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. This workflow is designed to be a self-validating system, ensuring safety and compliance at each stage.

Step 1: Personal Protective Equipment (PPE)

Before handling the compound, ensure you are wearing the appropriate PPE:

• Standard laboratory coat

• Chemical-resistant nitrile gloves

• Chemical safety goggles

All handling of the waste should be conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

Step 2: Waste Segregation and Collection

Proper segregation is critical to prevent dangerous chemical reactions and to ensure compliant disposal.[10]

• Solid Waste:

  • Collect unused or contaminated solid 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine in a clearly labeled, sealable, and chemically compatible hazardous waste container.[2][4]

  • Any materials grossly contaminated with the compound, such as weighing paper, gloves, or absorbent pads, should be placed in the same solid waste container.[4]

• Liquid Waste:

  • Collect solutions containing the compound in a designated, leak-proof container for hazardous liquid waste.[10]

  • Do not dispose of this chemical down the drain. [2][11] This can lead to environmental contamination and potential reactions within the drainage system.[2]

• Empty Containers:

  • For trace amounts of residue in empty containers, triple-rinse the container with a suitable solvent (e.g., ethanol or acetone).[10]

  • The first rinse must be collected and disposed of as hazardous waste.[12] For highly toxic compounds, the first three rinses should be collected.[12]

  • After thorough rinsing and air-drying, deface the label and dispose of the container according to your institution's guidelines for non-hazardous lab glass or plastic.[10]

Step 3: Labeling and Storage

Accurate labeling is a regulatory requirement and essential for safety.

• The waste container must be labeled with the words "Hazardous Waste."[13][14]

• The label must also clearly identify the contents, including the full chemical name: "2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine."[13]

• Indicate the primary hazards (e.g., "Toxic," "Irritant").[13]

• Store the sealed waste container in a designated hazardous waste accumulation area, which should be well-ventilated and away from incompatible materials.[4]

Step 4: Professional Disposal

The final disposal of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine must be handled by a licensed professional waste disposal company.[4]

• Follow your institution's established procedures for requesting a hazardous waste pickup from the EHS department.[4]

• Maintain accurate records of the disposed chemical, including its name, quantity, and date of disposal.[10]

The most common and recommended method for the ultimate disposal of such organic compounds is high-temperature incineration by a licensed facility.[4][13]

Regulatory Framework

The disposal of laboratory chemical waste is governed by several regulatory bodies. Adherence to these regulations is mandatory.

• Environmental Protection Agency (EPA): The EPA's Resource Conservation and Recovery Act (RCRA) provides a comprehensive framework for managing hazardous waste from "cradle to grave."[15][16] Academic laboratories may operate under the alternative requirements of Subpart K, which offers more flexibility than industrial standards.[15][17]

• Occupational Safety and Health Administration (OSHA): OSHA's regulations, particularly the Hazard Communication Standard (1910.1200) and the standard for Hazardous Waste Operations and Emergency Response (HAZWOPER), are designed to ensure worker safety during the handling and disposal of hazardous materials.[18][19][20][21]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is required.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the substance.[2]

• Collect: Carefully collect the contaminated absorbent material into a sealed, labeled hazardous waste container.[2]

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the spill to your laboratory supervisor and EHS department.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine.

Disposal workflow for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine.

By adhering to these evidence-based procedures and maintaining open communication with your institution's EHS department, you contribute to a culture of safety and environmental responsibility within the laboratory.

References

• Prudent Disposal of Diphenyl-1H-pyrazole-4,5-diamine: A Step-by-Step Guide for Laboratory Professionals. Benchchem.
• Proper Disposal of Disuprazole: A Guide for Laboratory Professionals. Benchchem.
• Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA.
• Navigating the Disposal of Difuran Compounds in a Laboratory Setting. Benchchem.

• EPA tweaks hazardous waste rules for academic labs. Chemistry World. Available at: [Link]

• Managing Hazardous Chemical Waste in the Lab. American Laboratory. Available at: [Link]

• Navigating the Disposal of 4-(Furan-3-yl)butan-2-one: A Procedural Guide. Benchchem.

• Regulation of Laboratory Waste. American Chemical Society. Available at: [Link]

• OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. CDMS. Available at: [Link]

• Laboratory Waste Management: The New Regulations. Medical Laboratory Observer. Available at: [Link]

• OSHA Regulations and Hazardous Waste Disposal: What To Know. Clean Management. Available at: [Link]

• Hazardous Waste - Overview. Occupational Safety and Health Administration. Available at: [Link]

• Hazardous Waste - Standards. Occupational Safety and Health Administration. Available at: [Link]

• Safety Data Sheet: Furan-d4. Chemos GmbH & Co.KG. Available at: [Link]

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Comprehensive Safety and Handling Guide for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine

This document provides essential safety protocols and operational guidance for the handling and disposal of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, a novel compound with significant potential in drug development and chemical research. Given the absence of specific toxicological data for this molecule, this guide is built upon a conservative assessment of risks derived from structurally related furan and pyrazole derivatives. The following procedures are designed to empower researchers to work safely and effectively, minimizing exposure and ensuring laboratory integrity.

Hazard Assessment: A Synthesis of Structural Precedents

Due to the novelty of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine, a comprehensive toxicological profile is not yet established. Therefore, a cautious approach is mandated, assuming a hazard profile that incorporates the known risks of its core chemical moieties: the furan ring and the pyrazole amine structure.

• Furan Moiety: The furan component of the molecule suggests a potential for high flammability and significant toxicity. For instance, 2-Methylfuran is classified as a highly flammable liquid that is toxic if swallowed and can be fatal if inhaled[1][2][3]. This precedent necessitates stringent control over ignition sources and mandates the use of respiratory protection.

• Pyrazole Amine Moiety: Pyrazole derivatives are frequently cited as being harmful if swallowed and causing skin and eye irritation[4][5][6][7]. For example, related compounds like 2-Ethyl-5-methyl-2H-pyrazol-3-ylamine are known to cause skin irritation, serious eye irritation, and may cause respiratory irritation[6].

Based on this composite analysis, 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine should be handled as a substance that is potentially flammable, toxic upon ingestion or inhalation, and capable of causing significant skin and eye irritation.

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive PPE strategy is critical to mitigate the risks associated with handling 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine. This multi-layered approach is designed to prevent all routes of exposure: dermal, ocular, and inhalation.

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with chemotherapy-rated nitrile gloves.[8][9]	The inner glove protects the skin in case the outer glove is breached. The outer glove provides the primary barrier against chemical contact. Regular glove changes (every 30-60 minutes or immediately upon contamination) are essential.[9]
Eye and Face Protection	Chemical splash goggles and a full-face shield.[6][8][10][11]	Goggles provide a seal around the eyes to protect against splashes and vapors. A face shield offers an additional layer of protection for the entire face from splashes.
Body Protection	A long-sleeved, seamless laboratory coat or a disposable gown.[9]	This prevents incidental skin contact with the chemical. For larger quantities or procedures with a higher risk of splashing, a chemically resistant apron over the lab coat is recommended.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge.[4][9]	Given the potential for inhalation toxicity from the furan moiety, a respirator is mandatory when handling the solid compound or its solutions outside of a certified chemical fume hood. Fit-testing of the respirator is required to ensure a proper seal.[9]
Foot Protection	Closed-toe shoes and disposable shoe covers.[9][12]	Protects against spills that may reach the floor. Shoe covers should be worn in the designated handling area and removed upon exiting to prevent the spread of contamination.[9]

Safe Handling Workflow: A Step-by-Step Protocol

All handling of 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine must be conducted within a certified chemical fume hood to minimize inhalation exposure. The following workflow provides a procedural framework for safe handling.

Preparation:

• Designate a Handling Area: Cordon off a specific area within the laboratory for the handling of this compound.

• Assemble all Materials: Before starting, ensure all necessary equipment, including PPE, weighing papers, spatulas, and waste containers, are within the fume hood.

• Verify Fume Hood Functionality: Check the fume hood's certification and ensure the sash is at the appropriate working height.

Handling:

• Don PPE: Put on all required PPE in the correct order: shoe covers, inner gloves, gown, respirator, face shield/goggles, and outer gloves.

• Weighing and Transfer:

  • Perform all weighing and transfers of the solid compound within the fume hood.

  • Use anti-static weighing dishes to minimize the dispersal of fine powders.

  • Slowly and carefully transfer the compound to prevent aerosolization.

• Solution Preparation:

  • When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

  • Keep the container capped when not in use.

Post-Handling:

• Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70% ethanol) and dispose of the wipes in the designated hazardous waste container.

• Doff PPE: Remove PPE in the reverse order of donning, being careful to avoid self-contamination. The outer gloves should be removed first and disposed of in the hazardous waste.

Safe Handling Workflow Diagram

A visual representation of the safe handling workflow for 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine.

Emergency Procedures and Disposal

Spill Response:

• Evacuate: Immediately evacuate the area and alert others.

• Isolate: Restrict access to the spill area.

• Protect: If safe to do so, and while wearing full PPE, cover the spill with an inert absorbent material.

• Clean: Carefully collect the absorbed material into a labeled hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent.

Disposal: All waste materials, including contaminated PPE, absorbent materials, and empty containers, must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not discharge into drains or the environment[4].

Conclusion

The responsible and safe handling of novel chemical entities like 2-Furan-2-ylmethyl-5-methyl-2H-pyrazol-3-ylamine is paramount in a research setting. By adhering to the stringent PPE requirements and procedural guidelines outlined in this document, researchers can confidently advance their scientific objectives while maintaining the highest standards of laboratory safety.

References

• BenchChem. (n.d.). Personal protective equipment for handling 1-Isopropylpyrazole.
• Chemcia Scientific, LLC. (n.d.). MATERIAL SAFETY DATA SHEET - 4-Bromo-5-methyl-2H-pyrazol-3-yl-amine.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4,4'-bi-3h-pyrazole-3,3'-dione,2,2',4,4'-tetrahydro-5,5'-dim.
• Sigma-Aldrich. (2021). SAFETY DATA SHEET - 2-Methylfuran.
• (n.d.). Safety Data Sheet - 1-Phenyl-3-methyl-5-pyrazolone.
• ChemicalBook. (n.d.). 2-FURAN-2-YLMETHYL-5-METHYL-2H-PYRAZOL-3-YLAMINE.
• CymitQuimica. (2024). Safety Data Sheet - 2-Ethyl-5-methyl-2H-pyrazol-3-ylamine.
• Carl ROTH. (n.d.). Safety Data Sheet: 2-Methylfuran.
• (n.d.). SAFETY DATA SHEET - 2-Methylfuran.
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• Sigma-Aldrich. (n.d.). 4-Methyl-2-(5-methyl-furan-2-ylmethyl)-2H-pyrazol-3-ylamine.
• Oakwood Chemical. (n.d.). 5-Methyl-2H-pyrazol-3-ylamine.

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